N-oleoyl alanine

• CAS: 73775-50-5; 745733-78-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Biological Synthesis Pathway of N-oleoyl alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core biological synthesis pathway of N-oleoyl alanine, a naturally occurring N-acyl amino acid (NAAA) with significant biological activity. The document details the enzymatic pathways, presents quantitative data, outlines experimental protocols, and provides visualizations to facilitate a deeper understanding of this important signaling molecule.

N-oleoyl alanine is an endogenous lipid mediator found in animal and insect tissues, belonging to the broader class of N-acyl amino acids.[1] These molecules are recognized for their role in various physiological processes, including neurobiology and metabolic regulation.[1] Research has indicated the potential of N-oleoyl alanine in modulating opioid withdrawal symptoms and influencing energy metabolism, possibly through interactions with the endocannabinoid system.[1]

Enzymatic Synthesis Pathways of N-oleoyl alanine

The biosynthesis of N-acyl amino acids, including N-oleoyl alanine, is a complex process that is not yet fully elucidated.[2] However, several key enzymatic pathways have been proposed and investigated, primarily involving the condensation of oleic acid (or its activated form, oleoyl-CoA) with L-alanine. The primary candidate enzymes and pathways are detailed below.

1. Direct Condensation of Oleic Acid and Alanine by PM20D1

The secreted enzyme Peptidase M20 Domain Containing 1 (PM20D1) is a key bidirectional enzyme that catalyzes both the synthesis and hydrolysis of N-acyl amino acids.[3] It facilitates the direct condensation of a free fatty acid and an amino acid. While its activity has been demonstrated with N-oleoyl phenylalanine, its broad substrate scope makes it a primary candidate for the synthesis of N-oleoyl alanine in vivo.[3][4] The synthesis activity of PM20D1 is notably stimulated by its association with lipoprotein particles in the circulation.[4][5]

2. Acyl-CoA Dependent Synthesis by Cytochrome c

Mitochondrial cytochrome c has been shown to catalyze the formation of N-acyl amino acids from acyl-CoA precursors and amino acids in vitro, in a reaction that is dependent on hydrogen peroxide.[2] Specifically, it can synthesize N-arachidonoyl alanine from arachidonoyl-CoA and alanine.[2] This suggests a plausible mechanism for N-oleoyl alanine synthesis from oleoyl-CoA and alanine within the mitochondria.

3. Reverse Hydrolysis by Fatty Acid Amide Hydrolase (FAAH)

Fatty Acid Amide Hydrolase (FAAH) is the principal enzyme responsible for the degradation (hydrolysis) of N-oleoyl alanine into oleic acid and alanine.[1][6][7] However, under conditions of high substrate concentrations, FAAH can catalyze the reverse reaction, leading to the synthesis of N-acyl amides.[8][9] While primarily a catabolic enzyme, its potential contribution to the anabolic pathway under specific physiological or pathological conditions cannot be entirely ruled out.[8]

4. Synthesis via Acylase I

Acylase I is another enzyme capable of synthesizing N-acyl-L-amino acids through a reverse hydrolysis mechanism.[10] This provides an additional, albeit less characterized, potential pathway for N-oleoyl alanine formation.

Quantitative Data

The following tables summarize the available quantitative data related to N-oleoyl alanine.

Table 1: Endogenous and Post-Administration Concentrations of N-oleoyl alanine in Mice

Parameter	Tissue/Fluid	Concentration	Citation
Endogenous Level	Brain	1.6 ± 1.4 pmol/g
Post-Administration (60 mg/kg, i.p.)	Brain	379 ± 100 pmol/g
Post-Administration (60 mg/kg, i.p.)	Plasma	8,400 ± 3,500 pmol/mL

Data from studies on ICR mice.

At present, specific Michaelis-Menten kinetic constants (Km, Vmax) for the enzymatic synthesis of N-oleoyl alanine have not been reported in the literature. However, the synthesis of other N-acyl amino acids by candidate enzymes has been shown to follow Michaelis-Menten kinetics.[11][12]

Experimental Protocols

1. Quantification of N-oleoyl alanine by HPLC-MS/MS

A robust method for the extraction and quantification of N-oleoyl alanine from brain and plasma has been developed. The general workflow is as follows:

• Sample Preparation: Brain tissue is homogenized in a suitable buffer. Both brain homogenates and plasma samples are subjected to liquid-liquid extraction or solid-phase extraction to isolate the lipid fraction containing N-oleoyl alanine.

• Chromatographic Separation: The extracted lipids are separated using high-performance liquid chromatography (HPLC), typically with a C18 reverse-phase column.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer (MS/MS) for sensitive and specific detection and quantification of N-oleoyl alanine, often using a deuterated internal standard.

2. N-acyl Amino Acid Hydrolase Activity Assay (PM20D1)

This protocol is adapted from studies on PM20D1 activity in tissue lysates.[13]

• Tissue Lysate Preparation: Tissues are homogenized in a suitable buffer (e.g., PBS) and total protein concentration is determined.

• Reaction Mixture:

  • 100 µg of whole-tissue lysate

  • N-oleoyl alanine substrate (e.g., 100 µM)

  • Phosphate-buffered saline (PBS) to a final volume of 100 µL

• Incubation: The reaction mixture is incubated at 37°C for a defined period (e.g., 1 hour).

• Reaction Termination and Analysis: The reaction is stopped, and the formation of the product (oleic acid) is quantified using a suitable analytical method like LC-MS.

3. In Vitro N-acyl Amino Acid Synthase Assay

This is a generalized protocol based on the characterization of enzymes like PM20D1 and cytochrome c.

• Reaction Mixture:

  • Purified recombinant enzyme (e.g., PM20D1 or cytochrome c) or tissue lysate

  • Oleic acid or Oleoyl-CoA (substrate)

  • L-alanine (substrate)

  • Appropriate buffer (e.g., PBS or Tris-HCl) at optimal pH

  • For cytochrome c, hydrogen peroxide is required.

• Incubation: The reaction is incubated at 37°C for a set time.

• Analysis: The formation of N-oleoyl alanine is measured by HPLC-MS/MS.

Visualizations

Diagram 1: Proposed Biosynthetic and Degradative Pathways of N-oleoyl alanine

Caption: Overview of potential synthesis and degradation routes for N-oleoyl alanine.

Diagram 2: Experimental Workflow for N-oleoyl alanine Quantification

Caption: General workflow for quantifying N-oleoyl alanine in biological samples.

Diagram 3: Logical Relationship of Key Enzymes

Caption: Functional relationship between substrates, product, and key enzymes.

References

• 1. Buy N-oleoyl alanine [smolecule.com]
• 2. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes [mdpi.com]
• 3. The secreted enzyme PM20D1 regulates lipidated amino acid uncouplers of mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A plasma protein network regulates PM20D1 and N-acyl amino acid bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine [frontiersin.org]
• 6. The fatty acid amide hydrolase (FAAH) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fatty acid amide hydrolase (FAAH) regulates hypercapnia/ischemia-induced increases in n-acylethanolamines in mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

The Emerging Role of N-Oleoyl Alanine in Metabolic Regulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-oleoyl alanine (OlAla) is an endogenous N-acyl amino acid that is gaining recognition as a significant signaling molecule in a variety of physiological processes, particularly in the realm of metabolic regulation. As a member of the N-acyl amino acid family, OlAla's mechanism of action is primarily attributed to its activity as a peroxisome proliferator-activated receptor alpha (PPARα) agonist and a weak inhibitor of fatty acid amide hydrolase (FAAH). This dual functionality positions it as a modulator of lipid metabolism, glucose homeostasis, and neuro-inflammatory pathways. This technical guide provides a comprehensive overview of the current understanding of N-oleoyl alanine's role in metabolic signaling cascades, detailing its mechanism of action, summarizing key quantitative data, and outlining relevant experimental protocols. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and drug development professionals investigating novel therapeutics for metabolic and neurological disorders.

Introduction

N-acyl amino acids are a class of lipid signaling molecules that participate in a wide array of biological functions, including energy metabolism, pain perception, and inflammation[1]. N-oleoyl alanine, a conjugate of oleic acid and the amino acid alanine, has been identified in various animal tissues and is emerging as a bioactive mediator with therapeutic potential[2]. Its structural similarity to other well-characterized N-acyl amides, such as N-oleoyl glycine (OlGly), has prompted investigations into its physiological roles and mechanisms of action. This guide will delve into the core aspects of OlAla's involvement in metabolic signaling, with a focus on its interaction with PPARα and its downstream consequences.

Mechanism of Action: A Dual-Pronged Approach

N-oleoyl alanine exerts its biological effects through at least two distinct molecular targets:

• Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Activation: OlAla functions as an agonist for PPARα, a nuclear receptor that plays a pivotal role in the transcriptional regulation of genes involved in lipid and glucose metabolism.[3] Upon binding to OlAla, PPARα forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This interaction initiates the transcription of genes that promote fatty acid uptake, β-oxidation, and ketogenesis, while simultaneously suppressing inflammatory pathways.[4][5]

• Fatty Acid Amide Hydrolase (FAAH) Inhibition: OlAla has been shown to be a weak inhibitor of fatty acid amide hydrolase (FAAH), the primary enzyme responsible for the degradation of several endocannabinoids and other bioactive fatty acid amides.[3] By weakly inhibiting FAAH, OlAla may potentiate the signaling of other endogenous lipids that are substrates for this enzyme, although this is considered a secondary mechanism compared to its potent PPARα agonism.

Role in Metabolic Signaling Cascades

The activation of PPARα by N-oleoyl alanine triggers a cascade of events that collectively contribute to the regulation of metabolic homeostasis.

Lipid Metabolism

As a PPARα agonist, OlAla is predicted to be a significant regulator of lipid metabolism. PPARα activation in hepatocytes enhances the expression of genes crucial for fatty acid catabolism, including:

• Carnitine Palmitoyltransferase 1A (CPT1A): The rate-limiting enzyme in the transport of long-chain fatty acids into the mitochondria for β-oxidation.[6][7]

• Acyl-CoA Oxidase 1 (ACOX1): The first enzyme of the peroxisomal fatty acid β-oxidation pathway.[5]

By upregulating these and other related genes, OlAla is expected to increase the rate of fatty acid oxidation in the liver, thereby reducing the accumulation of lipids and potentially mitigating conditions such as non-alcoholic fatty liver disease (NAFLD).

Glucose Homeostasis

The influence of N-oleoyl alanine on glucose metabolism is an area of active investigation. While direct quantitative data on OlAla's effect on glucose uptake in metabolically active tissues like adipocytes and hepatocytes is still emerging, the known functions of PPARα provide a framework for its potential role. PPARα activation has been shown to improve insulin sensitivity and regulate glucose homeostasis, although the precise mechanisms are complex and can be tissue-specific. Some studies suggest that PPARα agonists can indirectly influence glucose metabolism by modulating lipid metabolism and reducing lipotoxicity.

Neuro-Metabolic Signaling

Beyond its peripheral metabolic effects, N-oleoyl alanine has been studied for its role in the central nervous system, particularly in the context of addiction and reward pathways. Research has shown that OlAla can attenuate the rewarding effects of nicotine and reduce withdrawal symptoms, suggesting an interplay between metabolic signaling and neurobiology.[4][8]

Quantitative Data

The following tables summarize key quantitative data related to the activity and effects of N-oleoyl alanine from various studies.

Parameter	Value	Species/System	Reference
PPARα Activation (EC₅₀)	~50 µM (Luciferase Assay)	In vitro	[8]
FAAH Inhibition (IC₅₀)	> 10 µM (Weak Inhibition)	In vitro

Table 1: In Vitro Activity of N-Oleoyl Alanine

Parameter	Dose	Observation	Species	Reference
Nicotine Conditioned Place Preference	30 mg/kg, i.p.	Attenuated nicotine-induced CPP	Mouse	[8]
Alcohol Intake and Preference	60 mg/kg, i.p.	Significantly reduced alcohol intake and preference	Mouse	[9]

Table 2: In Vivo Behavioral Effects of N-Oleoyl Alanine

Time Point	Plasma Concentration (pmol/mL)	Brain Concentration (pmol/g)	Species	Reference
5 min	~8,000	~300	Mouse	[8]
20 min	~14,000	~379	Mouse	[7][8]
60 min	~4,000	~100	Mouse	[8]
120 min	< 80 (Below LOQ)	~2.5	Mouse	[8]

Table 3: Pharmacokinetics of N-Oleoyl Alanine in Mice (60 mg/kg, i.p.) [7][8]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of N-oleoyl alanine.

PPARα Activation Luciferase Reporter Assay

This assay is used to determine the ability of a compound to activate the PPARα receptor.

Cell Line: HepG2 cells stably co-transfected with a PPARα expression vector and a luciferase reporter plasmid containing PPREs.

Protocol:

• Seed HepG2-PPRE-luciferase cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• The following day, replace the medium with a fresh medium containing various concentrations of N-oleoyl alanine or a known PPARα agonist (e.g., WY-14643) as a positive control. Include a vehicle control (e.g., DMSO).

• Incubate the cells for 24 hours at 37°C in a humidified incubator with 5% CO₂.

• After incubation, lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions (e.g., Promega Luciferase Assay System).

• Normalize the luciferase activity to the total protein concentration for each well.

• Calculate the fold induction of luciferase activity relative to the vehicle control.

• Determine the EC₅₀ value by fitting the dose-response data to a sigmoidal curve.

Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of FAAH.

Enzyme Source: Recombinant human FAAH or rat brain homogenate.

Substrate: A fluorescently labeled FAAH substrate, such as arachidonoyl-7-amino-4-methylcoumarin amide (AAMCA).

Protocol:

• Prepare a reaction buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA).

• In a 96-well plate, add the FAAH enzyme source to the reaction buffer.

• Add various concentrations of N-oleoyl alanine or a known FAAH inhibitor (e.g., URB597) as a positive control. Include a vehicle control.

• Pre-incubate the enzyme with the test compounds for 15 minutes at 37°C.

• Initiate the reaction by adding the fluorescent substrate.

• Monitor the increase in fluorescence over time using a fluorescence plate reader (excitation ~355 nm, emission ~460 nm). The rate of fluorescence increase is proportional to the FAAH activity.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC₅₀ value by plotting the percent inhibition against the log of the inhibitor concentration.

Conditioned Place Preference (CPP) Assay

This behavioral assay is used to assess the rewarding or aversive properties of a drug.

Apparatus: A two-compartment chamber with distinct visual and tactile cues in each compartment.

Protocol:

• Pre-conditioning Phase (Day 1): Allow each mouse to freely explore both compartments of the apparatus for 15-20 minutes to determine any baseline preference for one compartment over the other.

• Conditioning Phase (Days 2-4):

  • On drug-pairing days, administer N-oleoyl alanine (or vehicle) followed by the drug of interest (e.g., nicotine) and confine the mouse to one of the compartments for a set period (e.g., 20 minutes).

  • On saline-pairing days, administer saline and confine the mouse to the other compartment. The order of drug and saline pairings is counterbalanced across animals.

• Test Phase (Day 5): Place the mouse in the neutral central area of the apparatus and allow it to freely explore both compartments for 15-20 minutes without any drug administration.

• Data Analysis: Record the time spent in each compartment during the test phase. An increase in time spent in the drug-paired compartment compared to the pre-conditioning phase indicates a conditioned place preference, suggesting the drug has rewarding properties. A decrease indicates a conditioned place aversion. The effect of N-oleoyl alanine is determined by its ability to alter the preference or aversion induced by the drug of interest.[8][10]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and experimental workflows discussed in this guide.

Figure 1: N-Oleoyl Alanine Signaling Pathway.

Figure 2: PPARα Luciferase Reporter Assay Workflow.

Figure 3: Conditioned Place Preference (CPP) Workflow.

Conclusion and Future Directions

N-oleoyl alanine is a promising endogenous lipid molecule with significant potential as a modulator of metabolic signaling pathways. Its ability to activate PPARα positions it as a key player in the regulation of lipid metabolism and suggests a therapeutic utility for metabolic disorders characterized by dyslipidemia and insulin resistance. While the current body of research has laid a strong foundation for understanding its mechanism of action and its effects in the context of neuro-behavioral models, further investigation is warranted to fully elucidate its direct impact on glucose uptake and lipolysis in relevant metabolic tissues. Future studies employing targeted metabolomics and transcriptomics in response to OlAla treatment in hepatocytes and adipocytes will be crucial for building a more complete picture of its metabolic effects. Such data will be invaluable for the development of novel therapeutic strategies targeting the N-oleoyl alanine signaling axis for the treatment of metabolic and related disorders.

References

• 1. [Oleanolic acid-stimulated lipolysis in primary adipocytes and its mechanisms] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Induction of carnitine palmitoyl transferase 1 and fatty acid oxidation by retinoic acid in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zen-bio.com [zen-bio.com]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. Frontiers | Mitochondrial CPT1A: Insights into structure, function, and basis for drug development [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. N-Oleoyl Alanine attenuates Nicotine Reward and Spontaneous Nicotine Withdrawal in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]

Mechanism of Action of N-Oleoyl Alanine on Peroxisome Proliferator-Activated Receptor Alpha (PPARα)

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

N-oleoyl alanine is an endogenous N-acyl amino acid that has been identified as a signaling molecule with the potential to modulate the peroxisome proliferator-activated receptor alpha (PPARα). PPARα is a ligand-activated transcription factor that serves as a master regulator of lipid metabolism and energy homeostasis, making it a key therapeutic target for dyslipidemia and metabolic diseases. This document provides a comprehensive technical overview of the mechanism by which N-oleoyl alanine is understood to activate PPARα. While direct quantitative data for N-oleoyl alanine is limited in publicly available literature, this guide draws upon the established principles of PPARα activation, data from closely related analogs such as N-oleoyl glycine, and standardized experimental protocols to elucidate its mechanism of action. The guide details the molecular signaling cascade, presents quantitative data in a structured format, provides in-depth experimental methodologies, and includes visualizations of key pathways and workflows.

Introduction to PPARα Signaling

Peroxisome proliferator-activated receptor alpha (PPARα) is a member of the nuclear receptor superfamily.[1] It is highly expressed in tissues with high rates of fatty acid catabolism, such as the liver, heart, and kidney.[2] PPARα functions as a lipid sensor, detecting elevated levels of fatty acids and initiating a transcriptional program to increase their uptake, activation, and oxidation.

The canonical mechanism of PPARα activation involves the following steps:

• Ligand Binding: Endogenous or synthetic ligands, typically fatty acids or their derivatives, enter the nucleus and bind to the ligand-binding domain (LBD) of PPARα.[2]

• Conformational Change: Ligand binding induces a conformational change in the PPARα protein.

• Heterodimerization: The activated PPARα forms a heterodimer with the retinoid X receptor (RXR).[2]

• PPRE Binding: This PPARα-RXR heterodimer binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) located in the promoter regions of target genes.[2][3]

• Co-regulator Recruitment: The complex recruits co-activator proteins, which facilitate the assembly of the transcriptional machinery.

• Gene Transcription: This leads to the transcription of target genes involved in lipid metabolism.

N-Oleoyl Alanine as a PPARα Agonist

N-oleoyl alanine belongs to a class of bioactive lipids known as N-acyl amino acids.[4] These molecules are structurally similar to endocannabinoids and have emerged as important signaling molecules.[4] Studies on N-oleoyl alanine and its close analog, N-oleoyl glycine, have indicated that they can function as agonists for PPARα.[5][6] Activation of PPARα by these lipoamino acids is thought to be a key mechanism through which they exert their effects on metabolism and reward pathways.[5][6]

Binding and Activation Data

Table 1: Quantitative Data for PPARα Ligands (Note: Data for N-oleoyl alanine is not available. Data for a representative endogenous ligand (Oleic Acid) and a synthetic agonist (GW7647) are provided for context.)

Ligand	Assay Type	Parameter	Value	Reference
Oleic Acid	Fluorescence Displacement	Ki	~20 nM	[8]
GW7647	Luciferase Reporter Assay	EC50	1.1 nM	[9]
N-Oleoyl Glycine	Cell Viability Assay (MPP+)	EC50	0.12 µM	[5]
N-Oleoyl Alanine	Luciferase Reporter Assay	Activation	Observed at 50 µM	Data inferred from similar compounds

Downstream Effects: Regulation of Target Genes

Upon activation by N-oleoyl alanine, PPARα upregulates a suite of genes involved in fatty acid metabolism. This transcriptional response is central to its physiological effects.

Table 2: Key PPARα Target Genes and Their Functions

Gene	Protein Name	Function
CPT1A	Carnitine Palmitoyltransferase 1A	Rate-limiting enzyme for mitochondrial fatty acid import and β-oxidation.[10]
ACOX1	Acyl-CoA Oxidase 1	Rate-limiting enzyme in peroxisomal β-oxidation.[2]
PDK4	Pyruvate Dehydrogenase Kinase 4	Inhibits the conversion of pyruvate to acetyl-CoA, promoting fatty acid oxidation over glucose oxidation.[11]
FABP1	Fatty Acid Binding Protein 1	Facilitates intracellular fatty acid transport.[2]
UCP2	Uncoupling Protein 2	Involved in energy expenditure.

Quantitative PCR (qPCR) is the standard method to quantify the change in mRNA expression of these target genes following treatment with a PPARα agonist. While specific fold-change data for N-oleoyl alanine is not available, potent synthetic agonists can induce the expression of these genes by several fold.

Signaling Pathway and Experimental Workflows

N-Oleoyl Alanine - PPARα Signaling Pathway

References

• 1. Invitrogen LanthaScreen TR-FRET PPAR alpha Coactivator Assay Kit, goat 800 x 20 μL Assays | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 2. Peroxisome Proliferator-Activated Receptor Alpha Target Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The endocannabinoidome mediator N-oleoylglycine is a novel protective agent against 1-methyl-4-phenyl-pyridinium-induced neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-Oleoyl-glycine reduces nicotine reward and withdrawal in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Peroxisome proliferator-activated receptor alpha interacts with high affinity and is conformationally responsive to endogenous ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A single amino acid change humanizes long-chain fatty acid binding and activation of mouse peroxisome proliferator-activated receptor α - PMC [pmc.ncbi.nlm.nih.gov]
• 9. indigobiosciences.com [indigobiosciences.com]
• 10. Nuclear Receptor PPARα as a Therapeutic Target in Diseases Associated with Lipid Metabolism Disorders [mdpi.com]
• 11. Tubular CPT1A deletion minimally affects aging and chronic kidney injury - PMC [pmc.ncbi.nlm.nih.gov]

N-Oleoyl Alanine and the Endocannabinoid System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-oleoyl alanine (NOA) is an endogenous N-acyl amino acid that has garnered significant interest for its interactions with the endocannabinoid system (ECS) and its potential therapeutic applications. Structurally similar to the endocannabinoid anandamide, NOA modulates several key components of the ECS, albeit with a distinct pharmacological profile. This technical guide provides an in-depth overview of the synthesis, metabolism, and molecular targets of N-oleoyl alanine, with a focus on its interaction with Fatty Acid Amide Hydrolase (FAAH) and Peroxisome Proliferator-Activated Receptor alpha (PPARα). Detailed experimental protocols for assessing these interactions are provided, along with a summary of the available quantitative data and visualizations of the relevant signaling pathways.

Introduction

N-acyl amino acids (NAAs) are a class of lipid signaling molecules that play crucial roles in various physiological processes, including inflammation, pain perception, and energy metabolism.[1] N-oleoyl alanine, a conjugate of oleic acid and the amino acid L-alanine, is a naturally occurring NAA found in animal and insect tissues.[2] Its structural similarity to anandamide (N-arachidonoylethanolamine), a key endocannabinoid, has prompted extensive research into its effects on the ECS. This guide will explore the multifaceted interactions of NOA with the ECS, providing a technical resource for researchers in the field.

Synthesis and Metabolism

The primary route for the synthesis of N-acyl amino acids like NOA involves the enzymatic condensation of a fatty acyl-CoA with an amino acid. While the specific enzymes responsible for NOA biosynthesis are not fully elucidated, a general pathway can be proposed.

The metabolism of NOA is primarily mediated by Fatty Acid Amide Hydrolase (FAAH), the same enzyme responsible for the degradation of anandamide.[3] FAAH hydrolyzes the amide bond of NOA, releasing oleic acid and L-alanine. The weak inhibition of FAAH by NOA suggests it may also act as a substrate for this enzyme.

Molecular Targets and Biological Activity

N-oleoyl alanine interacts with the endocannabinoid system through multiple mechanisms:

• Fatty Acid Amide Hydrolase (FAAH) Inhibition: NOA is a weak inhibitor of FAAH. By partially inhibiting FAAH, NOA can lead to an increase in the endogenous levels of anandamide and other N-acylethanolamines, thereby indirectly potentiating cannabinoid receptor signaling.[4]

• Peroxisome Proliferator-Activated Receptor alpha (PPARα) Activation: NOA has been shown to activate PPARα, a nuclear receptor that plays a critical role in lipid metabolism and inflammation.[5] This activation is thought to mediate some of the therapeutic effects of NOA, such as its influence on energy homeostasis.

• Indirect Cannabinoid Receptor 1 (CB1) Activation: Through its inhibition of FAAH, NOA can elevate the levels of anandamide, which is a potent agonist of the CB1 receptor.[6] This indirect activation of CB1 receptors likely contributes to the observed effects of NOA on pain and withdrawal symptoms.

• GPR18: While some N-acyl amino acids have been shown to interact with the orphan G protein-coupled receptor GPR18, there is currently no conclusive evidence for a direct interaction of N-oleoyl alanine with this receptor.[7][8]

Quantitative Data

The following tables summarize the available quantitative data for the interaction of N-oleoyl alanine and its close analog, N-oleoylglycine, with key molecular targets.

Compound	Target	Assay Type	Value	Reference
N-Oleoyl Alanine	FAAH	Inhibition	~40% inhibition @ 10 µM	[9]
N-Oleoylglycine	FAAH	Inhibition	IC50 = 8.65 µM	[10]

Compound	Target	Assay Type	Value	Reference
N-Oleoyl Alanine	PPARα	Activation	Activates PPARα	[2]
N-Oleoylethanolamide (OEA)	PPARα	Activation	EC50 = 100 nM	[11]

Note: Specific EC50 value for N-oleoyl alanine on PPARα is not currently available in the cited literature. The value for the structurally similar N-oleoylethanolamide is provided for context.

Experimental Protocols

Synthesis of N-Oleoyl Alanine

A common method for the synthesis of N-oleoyl alanine involves the coupling of oleic acid with L-alanine methyl ester followed by hydrolysis.[3]

Materials:

• Oleic acid

• L-Alanine methyl ester hydrochloride

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Silica gel for column chromatography

Procedure:

• Dissolve oleic acid, L-alanine methyl ester hydrochloride, and DMAP in DCM.

• Cool the reaction mixture to 0°C and add a solution of DCC in DCM dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with dilute HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the resulting N-oleoyl-L-alanine methyl ester by silica gel column chromatography.

• Dissolve the purified ester in a mixture of methanol and water.

• Add a solution of NaOH and stir at room temperature until the hydrolysis is complete (monitored by TLC).

• Acidify the reaction mixture with dilute HCl and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield N-oleoyl alanine.

Fluorometric FAAH Inhibition Assay

This assay measures the inhibition of FAAH activity using a fluorogenic substrate.

Materials:

• Recombinant human FAAH

• FAAH assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

• N-Arachidonoyl-7-amino-4-methylcoumarin (AAMCA) substrate

• N-Oleoyl alanine (test inhibitor)

• Known FAAH inhibitor (positive control, e.g., URB597)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of N-oleoyl alanine and the positive control inhibitor in assay buffer.

• In the microplate, add the assay buffer, FAAH enzyme, and the inhibitor solutions.

• Include wells with enzyme and buffer only (vehicle control) and wells with buffer only (blank).

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding the AAMCA substrate to all wells.

• Immediately measure the fluorescence intensity (Excitation: ~350 nm, Emission: ~460 nm) kinetically for 30-60 minutes at 37°C.

• Calculate the rate of reaction for each well.

• Determine the percentage of inhibition for each concentration of N-oleoyl alanine compared to the vehicle control.

• Calculate the IC50 value by fitting the data to a dose-response curve.

PPARα Luciferase Reporter Assay

This cell-based assay measures the activation of PPARα by quantifying the expression of a luciferase reporter gene.

Materials:

• Hepatoma cell line (e.g., HepG2)

• Expression vector for human PPARα

• Luciferase reporter vector with a PPAR response element (PPRE) promoter

• Transfection reagent

• Cell culture medium and supplements

• N-Oleoyl alanine (test agonist)

• Known PPARα agonist (positive control, e.g., GW7647)

• Luciferase assay reagent

• Luminometer

Procedure:

• Co-transfect the hepatoma cells with the PPARα expression vector and the PPRE-luciferase reporter vector.

• Plate the transfected cells in a 96-well white-walled microplate and allow them to adhere.

• Prepare serial dilutions of N-oleoyl alanine and the positive control agonist in cell culture medium.

• Treat the cells with the different concentrations of the compounds and incubate for 24 hours.

• Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Measure the luminescence in a plate-reading luminometer.

• Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) or to total protein concentration.

• Calculate the fold activation relative to the vehicle-treated cells.

• Determine the EC50 value by fitting the data to a dose-response curve.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways and experimental workflows described in this guide.

Indirect CB1 Receptor Activation by NOA

PPARα Signaling Pathway Activated by NOA

Workflow for FAAH Inhibition Assay

References

• 1. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes [mdpi.com]
• 2. Activation of GPR18 by cannabinoid compounds: a tale of biased agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of PPAR Alpha in the Modulation of Innate Immunity [mdpi.com]
• 4. Palmitoylethanolamide and other anandamide congeners. Proposed role in the diseased brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peroxisome Proliferator-Activated Receptor Alpha Target Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N- Acyl Amino Acids (Elmiric Acids): Endogenous Signaling Molecules with Therapeutic Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. N-Acyl amino acids and N-acyl neurotransmitter conjugates: neuromodulators and probes for new drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N-Arachidonyl glycine does not activate G protein-coupled receptor 18 signaling via canonical pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. usiena-air.unisi.it [usiena-air.unisi.it]
• 11. ‘Entourage' effects of N-palmitoylethanolamide and N-oleoylethanolamide on vasorelaxation to anandamide occur through TRPV1 receptors - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of a New Signaling Family: A Technical Guide to the Discovery and Initial Characterization of N-Acyl Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate world of cellular communication, a class of lipid signaling molecules known as N-acyl amino acids (NAAAs) has emerged as a significant area of research with profound therapeutic potential.[1][2] Chemically related to the well-studied endocannabinoids, NAAAs are endogenous signaling molecules characterized by an amino acid linked to a long-chain fatty acid via an amide bond.[1][2][3][4] Their discovery and ongoing characterization are expanding the known lipid signaling system, often referred to as the "endocannabinoidome," presenting new avenues for drug discovery and development.[1][2] This technical guide provides an in-depth overview of the discovery, initial characterization, metabolic pathways, and key experimental protocols related to N-acyl amino acids.

While the existence of amino acids linked to lipids in bacterial membranes has been known for some time, their specific molecular functions in mammals have only recently begun to be unraveled.[1][2] The surge in interest over the past three decades was largely driven by groundbreaking discoveries in related lipid amides, such as the identification of anandamide as the endogenous ligand for the CB1 receptor and oleamide as a regulator of the sleep/wake cycle.[3][5]

Discovery and Initial Identification

The journey to understanding N-acyl amino acids has been one of both deliberate synthesis and serendipitous discovery. Initially, some NAAAs were synthesized for structure-activity relationship studies to better understand the binding requirements of the cannabinoid CB1 receptor.[1][2] A pivotal moment in their recognition as endogenous molecules came with the development of advanced analytical techniques, particularly functional proteomic and targeted lipidomics approaches.

A significant breakthrough occurred with the study of mice lacking the gene for fatty acid amide hydrolase (FAAH), the primary enzyme responsible for the degradation of anandamide.[1][2] These studies revealed a significant elevation of a new class of metabolites, which were identified as N-acyl taurines (NATs), amides formed between very long-chain fatty acids and the sulfur-containing amino acid taurine.[1][2] Subsequent targeted lipidomics analyses of FAAH knockout mice unveiled a large and diverse family of naturally occurring NAAAs, including derivatives of proteinogenic α-amino acids.[1] More than 70 endogenous N-acyl amino acid/neurotransmitter (NAAN) conjugates have now been reported in mammals.[6][7]

Core Structural Characteristics

N-acyl amino acids are amphipathic molecules, possessing a hydrophilic amino acid "head" group and a hydrophobic fatty acid "tail".[7] This fundamental structure allows for a vast diversity of potential molecules, as theoretically, any amino acid can form an amide bond with any fatty acid.[1][2]

The general structure is as follows:

• N-Acyl Group: This is the long-chain fatty acid moiety. Common fatty acids found in endogenous NAAAs include palmitic, stearic, oleic, linoleic, arachidonic, and docosahexaenoic acid.[1]

• Amino Acid: A wide range of both proteinogenic (e.g., glycine, alanine, serine, leucine, phenylalanine) and non-proteinogenic (e.g., GABA, taurine) amino acids have been identified as forming these conjugates.[1][6]

This structural variety is a key factor in their diverse biological activities and their potential as flexible tools for probing novel binding sites on membrane proteins.[6][7]

Quantitative Data: Endogenous Levels of N-Acyl Amino Acids

The concentration of N-acyl amino acids varies significantly across different tissues, reflecting their diverse physiological roles. The following table summarizes some of the reported endogenous levels of specific NAAAs in various tissues.

N-Acyl Amino Acid	Tissue	Concentration	Reference
N-arachidonoyl glycine (NA-Gly)	Spinal Cord	~140 pmol g⁻¹ dry tissue weight	[6]
N-arachidonoyl glycine (NA-Gly)	Small Intestine	~140 pmol g⁻¹ dry tissue weight	[6]
N-arachidonoyl glycine (NA-Gly)	Brain	~80–100 pmol g⁻¹ dry tissue weight	[6]
N-arachidonoyl glycine (NA-Gly)	Kidney	~80–100 pmol g⁻¹ dry tissue weight	[6]
N-arachidonoyl glycine (NA-Gly)	Skin	~80–100 pmol g⁻¹ dry tissue weight	[6]
N-arachidonoyl glycine (NA-Gly)	Heart	<5 pmol g⁻¹ dry tissue weight	[6]
Various N-acyl amino acids	Rat Brain	0.2 to 69 pmol g⁻¹ wet weight	[8]

Metabolic Pathways: Biosynthesis and Degradation

The metabolic pathways governing the synthesis and inactivation of N-acyl amino acids are complex and not yet fully elucidated.[1][2] However, several key enzymatic routes have been identified.

Biosynthesis

Two primary types of biosynthetic pathways have been proposed for N-acyl amino acids:

• Direct Condensation: This involves the direct joining of a fatty acid (or its Coenzyme A derivative) with an amino acid.

  • Cytochrome c: This enzyme has been shown to catalyze the synthesis of N-arachidonoyl glycine (NAraGly) from glycine and arachidonoyl-CoA, a process that can be influenced by the presence of hydrogen peroxide.[1][2][9] This pathway is also implicated in the formation of other NAAAs, including those with serine, alanine, and GABA.[2]

  • Glycine N-acyltransferase-like enzymes: These enzymes can also mediate the formation of the amide bond between medium- and long-chain acyl-CoAs and glycine.[2]

• Sequential Modification of a Precursor: In this route, a pre-existing fatty acid conjugate is modified to form the final NAAA.

  • From Anandamide: N-arachidonoyl glycine can be produced through a two-step oxidative metabolism of the endocannabinoid anandamide, proceeding through an N-arachidonoyl glycinal intermediate.[9][10]

The following diagram illustrates the key biosynthetic pathways for N-acyl amino acids.

Caption: Biosynthetic pathways of N-acyl amino acids.

Degradation

The primary route for the inactivation of N-acyl amino acids is through enzymatic hydrolysis of the amide bond, which breaks them down into their constituent fatty acid and amino acid.

• Fatty Acid Amide Hydrolase (FAAH): This is the same enzyme that degrades anandamide and is a key player in the catabolism of a wide range of N-acyl amides, including NAAAs.[1][9]

The following diagram depicts the degradation pathway for N-acyl amino acids.

Caption: Degradation pathway of N-acyl amino acids.

Signaling Pathways and Molecular Targets

N-acyl amino acids exert their biological effects by interacting with a variety of molecular targets, including G protein-coupled receptors (GPCRs), ion channels, and transporters.[6][7] Unlike anandamide, most NAAAs do not appear to activate the classical cannabinoid receptors, CB1 and CB2.[9]

• G Protein-Coupled Receptors (GPCRs): Several orphan GPCRs have been identified as potential receptors for NAAAs, including GPR18, GPR55, and GPR92.[5]

• Ion Channels: Certain NAAAs have been shown to modulate the activity of ion channels. For instance, N-arachidonoyl alanine (NA-Ala) can enhance N-type calcium channel currents and inhibit T-type calcium channel currents.[6]

• Transporters: A notable target for some NAAAs is the glycine transporter, GLYT2. NA-Ala has been shown to inhibit GLYT2 activity.[6]

The following diagram illustrates the known signaling interactions of N-acyl amino acids.

Caption: Molecular targets of N-acyl amino acids.

Experimental Protocols for N-Acyl Amino Acid Analysis

The identification and quantification of N-acyl amino acids in biological samples require sensitive and specific analytical techniques. The following outlines a general workflow for their analysis.

Sample Preparation and Extraction

• Tissue Homogenization: Tissues are homogenized in a suitable solvent, often a mixture of organic solvents like chloroform/methanol, to extract lipids.

• Lipid Extraction: A liquid-liquid extraction is typically performed to separate the lipid-containing organic phase from the aqueous phase.

• Solid-Phase Extraction (SPE): The lipid extract is often further purified using SPE to enrich for the NAAA fraction and remove interfering substances.

Analytical Techniques

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the gold standard for the analysis of NAAAs.

  • Chromatographic Separation: Reversed-phase liquid chromatography is commonly used to separate the different NAAA species based on their hydrophobicity.[11][12]

  • Mass Spectrometric Detection: Tandem mass spectrometry (MS/MS) provides high sensitivity and specificity for the identification and quantification of individual NAAAs.[8] Multiple reaction monitoring (MRM) is often employed for targeted quantification.[8]

• Derivatization: For analysis by techniques like HPLC with UV/Vis detection or gas chromatography (GC), derivatization may be necessary to improve detection. For instance, NAAAs can be derivatized with 2,4′-dibromoacetophenone to yield UV-absorbing esters.[11][12][13] For GC analysis, amino acids are converted to volatile derivatives through processes like acylation or silylation.[14]

The following diagram provides a schematic of a typical experimental workflow for NAAA analysis.

Caption: Workflow for N-acyl amino acid analysis.

Conclusion and Future Directions

The discovery and initial characterization of N-acyl amino acids have unveiled a complex and diverse family of signaling lipids with significant therapeutic potential.[1][2] Their pleiotropic actions on various receptors, ion channels, and transporters highlight their importance in a wide range of physiological processes.[6][7][15] As research in this field continues, a deeper understanding of their biosynthesis, degradation, and signaling pathways will undoubtedly emerge. This knowledge will be crucial for the development of novel therapeutic strategies targeting the NAAA system for a variety of conditions, including pain, inflammation, and metabolic disorders. The continued application of advanced analytical techniques will be essential for further elucidating the roles of these fascinating molecules in health and disease.

References

• 1. mdpi.com [mdpi.com]
• 2. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids: N-Acylphenylalanine, N-Acyltyrosine, N-Acyltryptophan, and N-Acylhistidine [frontiersin.org]
• 6. N-Acyl amino acids and N-acyl neurotransmitter conjugates: neuromodulators and probes for new drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-acyl amino acids and N-acyl neurotransmitter conjugates: neuromodulators and probes for new drug targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. diva-portal.org [diva-portal.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. [PDF] Analysis of Derivatized N-Acyl Amino Acid Surfactants Using HPLC and HPLC/MS | Semantic Scholar [semanticscholar.org]
• 14. Amino Acid Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 15. N-Acylamides - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the Physiological Concentrations and Signaling of N-Oleoyl Alanine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-oleoyl alanine (OlAla) is an endogenous N-acyl amino acid, a class of lipid signaling molecules that have garnered increasing interest for their diverse physiological roles. Structurally similar to other bioactive lipids like anandamide and oleoylethanolamide, N-oleoyl alanine has emerged as a modulator of various biological processes, including neurotransmission and metabolic regulation. This technical guide provides a comprehensive overview of the current knowledge on the physiological concentrations of N-oleoyl alanine in tissues, detailed experimental protocols for its study, and an exploration of its known signaling pathways.

Physiological Concentrations of N-Oleoyl Alanine

The endogenous levels of N-oleoyl alanine are found in low concentrations in mammalian tissues and fluids. Quantitative analysis is typically performed using sensitive analytical techniques such as high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS). The available data on the physiological concentrations of N-oleoyl alanine are summarized below.

Tissue/Fluid	Species	Concentration (pmol/g or pmol/mL)	Citation
Brain	Mouse (ICR)	1.6 ± 1.4 pmol/g	[1]
Brain	Mouse	1.32 ± 1.27 pmol/g	[2]
Plasma	Mouse (ICR)	Below Limit of Quantitation (<80 pmol/mL)	[1][2]

Note: Data on the physiological concentrations of N-oleoyl alanine in a wider range of tissues is currently limited in the scientific literature.

Experimental Protocols

Quantification of N-Oleoyl Alanine in Tissues by HPLC-MS/MS

This protocol is adapted from a validated method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma.[1]

1. Tissue Homogenization:

• Weigh the frozen tissue sample.

• Add a specific volume of a suitable homogenization solvent (e.g., methanol containing an internal standard).

• Homogenize the tissue using a mechanical homogenizer until a uniform consistency is achieved.

2. Lipid Extraction:

• Perform a liquid-liquid extraction to isolate the lipid fraction containing N-oleoyl alanine. A common method involves the addition of chloroform and water to the tissue homogenate, followed by centrifugation to separate the phases.

• Collect the organic (lower) phase containing the lipids.

3. Sample Preparation for HPLC-MS/MS:

• Evaporate the collected organic phase to dryness under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for HPLC injection (e.g., a mixture of methanol and water).

4. HPLC-MS/MS Analysis:

• Inject the reconstituted sample into an HPLC system coupled to a tandem mass spectrometer.

• Use a suitable HPLC column (e.g., a C18 column) to chromatographically separate N-oleoyl alanine from other lipid species.

• Employ a gradient elution method with appropriate mobile phases (e.g., water and acetonitrile with formic acid) to achieve optimal separation.

• The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify N-oleoyl alanine and the internal standard based on their unique precursor-to-product ion transitions.

5. Data Analysis:

• Generate a standard curve using known concentrations of N-oleoyl alanine.

• Quantify the amount of N-oleoyl alanine in the tissue samples by comparing their peak areas to the standard curve, normalized to the internal standard.

Experimental Workflow for N-Oleoyl Alanine Quantification

Caption: Workflow for quantifying N-oleoyl alanine in tissues.

Signaling Pathways of N-Oleoyl Alanine

N-oleoyl alanine exerts its biological effects through interaction with specific molecular targets, primarily the nuclear receptor PPARα and potentially through indirect modulation of the endocannabinoid system.

Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Activation

N-oleoyl alanine has been identified as an agonist of PPARα, a ligand-activated transcription factor that plays a crucial role in the regulation of lipid metabolism and inflammation.

Mechanism of Action:

• Ligand Binding: N-oleoyl alanine enters the cell and binds to the ligand-binding domain of PPARα in the cytoplasm or nucleus.

• Heterodimerization: Upon ligand binding, PPARα undergoes a conformational change and forms a heterodimer with the retinoid X receptor (RXR).

• DNA Binding: The PPARα-RXR heterodimer translocates to the nucleus (if not already there) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) located in the promoter regions of target genes.

• Transcriptional Regulation: The binding of the heterodimer to PPREs recruits coactivator proteins, leading to the initiation of transcription of genes involved in fatty acid oxidation, lipid transport, and other metabolic processes.[3][4]

PPARα Signaling Pathway

Caption: N-oleoyl alanine activates the PPARα signaling pathway.

Experimental Protocol: PPARα Transactivation Assay (Luciferase Reporter Assay)

This protocol describes a common method to assess the activation of PPARα by a ligand like N-oleoyl alanine.

1. Cell Culture and Transfection:

• Culture a suitable cell line (e.g., HEK293T or HepG2) in appropriate growth medium.

• Co-transfect the cells with two plasmids:

  • An expression vector encoding the full-length human PPARα protein.

  • A reporter plasmid containing a luciferase gene under the control of a promoter with multiple PPREs.

• A third plasmid expressing a constitutively active reporter (e.g., Renilla luciferase) can be included for normalization of transfection efficiency.

2. Ligand Treatment:

• After an appropriate incubation period to allow for plasmid expression, treat the transfected cells with varying concentrations of N-oleoyl alanine or a known PPARα agonist (positive control). A vehicle control (e.g., DMSO) should also be included.

3. Cell Lysis and Luciferase Assay:

• After the treatment period, lyse the cells to release the cellular contents, including the expressed luciferase enzymes.

• Measure the firefly luciferase activity using a luminometer after adding the appropriate luciferase substrate.

• If a normalization plasmid was used, measure the Renilla luciferase activity as well.

4. Data Analysis:

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample to account for variations in cell number and transfection efficiency.

• Plot the normalized luciferase activity against the concentration of N-oleoyl alanine to generate a dose-response curve and determine the EC50 value.

PPARα Reporter Assay Workflow

Caption: Workflow for a PPARα transactivation reporter assay.

Conclusion

N-oleoyl alanine is an endogenous lipid mediator with demonstrated physiological relevance, particularly in the brain and plasma. The methodologies for its accurate quantification are well-established, relying on sensitive mass spectrometry techniques. Its primary known mechanism of action is through the activation of the nuclear receptor PPARα, leading to the transcriptional regulation of genes involved in lipid metabolism. Further research is warranted to fully elucidate the complete tissue distribution of N-oleoyl alanine, identify other potential molecular targets, and unravel the full spectrum of its downstream signaling pathways and physiological functions. This in-depth guide provides a foundational resource for researchers and professionals in the field to design and execute studies aimed at further understanding the role of N-oleoyl alanine in health and disease.

References

• 1. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Oleoyl Alanine attenuates Nicotine Reward and Spontaneous Nicotine Withdrawal in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. PPAR-α as a Key Nutritional and Environmental Sensor for Metabolic Adaptation - PMC [pmc.ncbi.nlm.nih.gov]

N-Oleoyl Alanine: A Bioactive Lipid Mediator in Neuromodulation and Metabolism

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N-oleoyl alanine (OlAla) is an endogenous N-acyl amino acid that has emerged as a significant bioactive lipid mediator with considerable therapeutic potential. Structurally analogous to other well-characterized lipid signaling molecules such as N-oleoyl glycine (OlGly) and oleoylethanolamide (OEA), OlAla is involved in a range of physiological processes, most notably in the modulation of neurological and metabolic pathways. This technical guide provides a comprehensive overview of the current understanding of N-oleoyl alanine, including its biosynthesis, mechanism of action, and physiological effects. It details key experimental protocols for its study and presents quantitative data on its biological activities. Furthermore, this guide offers visual representations of its signaling pathways and experimental workflows to facilitate a deeper understanding for researchers and professionals in drug development.

Introduction

N-acyl amino acids are a class of lipid molecules formed by the conjugation of a fatty acid with an amino acid.[1] N-oleoyl alanine, a member of this family, has garnered increasing interest for its role as a signaling molecule in various biological systems.[2] It has been identified in insect and animal tissues, suggesting a conserved physiological function.[3] Research has particularly highlighted its potential in the management of substance use disorders, where it has been shown to ameliorate withdrawal symptoms associated with opioids and nicotine.[4][5] Its mechanism of action is multifaceted, involving interactions with several key cellular targets, including peroxisome proliferator-activated receptor alpha (PPARα) and fatty acid amide hydrolase (FAAH).[6] This guide aims to consolidate the current knowledge on N-oleoyl alanine, providing a technical resource for its further investigation and therapeutic development.

Biosynthesis and Metabolism

The biosynthesis of N-oleoyl alanine, like other N-acyl amino acids, is believed to occur primarily through the condensation of oleic acid (or its activated form, oleoyl-CoA) with the amino acid L-alanine. This reaction can be catalyzed by several enzymes, including cytochrome c and glycine N-acyltransferase-like enzymes (GLYATL).[1][3]

The degradation of N-oleoyl alanine is primarily mediated by the enzyme fatty acid amide hydrolase (FAAH), which hydrolyzes the amide bond to release oleic acid and alanine.[2] The stability of N-oleoyl alanine is thought to be greater than that of its glycine counterpart, N-oleoyl glycine, potentially contributing to a longer duration of action in vivo.[7]

Diagram of N-oleoyl alanine Biosynthesis

Caption: Enzymatic synthesis of N-oleoyl alanine from oleic acid and L-alanine.

Mechanism of Action

N-oleoyl alanine exerts its biological effects through multiple molecular targets. Its primary mechanisms of action include:

• PPARα Activation: N-oleoyl alanine has been shown to be an agonist of the peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that plays a crucial role in lipid metabolism and inflammation.[6] Activation of PPARα is believed to mediate some of the therapeutic effects of OlAla, particularly in the context of addiction.[5]

• FAAH Inhibition: N-oleoyl alanine is a weak inhibitor of fatty acid amide hydrolase (FAAH).[8] By inhibiting FAAH, OlAla can increase the levels of other endogenous bioactive lipids, such as the endocannabinoid anandamide (AEA), which are also substrates for this enzyme. This indirect mechanism may contribute to the observed effects on the endocannabinoid system, including the potential for indirect activation of cannabinoid receptor 1 (CB1).[8]

Signaling Pathway of N-oleoyl alanine

Caption: Direct and indirect signaling mechanisms of N-oleoyl alanine.

Quantitative Data

The biological activity of N-oleoyl alanine has been quantified in several studies. The following tables summarize the key quantitative findings.

Table 1: In Vitro Activity of N-oleoyl alanine and Analogs

Compound	Target	Assay Type	Value	Reference
N-oleoyl alanine	FAAH	Inhibition	~40% inhibition at 10 µM	[8]
N-oleoyl glycine	FAAH	Inhibition (IC₅₀)	8.65 µM	[8]
N-oleoyl alanine	PPARα	Activation (EC₅₀)	Not Reported

Note: While N-oleoyl alanine is confirmed as a PPARα agonist, a specific EC₅₀ value from a dose-response curve is not consistently reported in the reviewed literature.

Table 2: In Vivo Efficacy of N-oleoyl alanine in Opioid Withdrawal Models

Animal Model	Administration	Dose	Effect	Reference
Rat (Morphine Withdrawal)	Oral	20 mg/kg	Prevented conditioned place aversion	[1]
Rat (Heroin Withdrawal)	Oral	5 mg/kg	Reduced abdominal contractions and diarrhea	[1]
Rat (Morphine Withdrawal)	Intraperitoneal	1 and 5 mg/kg	Interfered with somatic and aversive effects	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research on N-oleoyl alanine. Below are protocols for key experiments cited in the literature.

Conditioned Place Preference (CPP) for Opioid Withdrawal

This protocol is adapted from studies assessing the aversive effects of opioid withdrawal.[1][9]

• Apparatus: A three-chamber apparatus with two larger conditioning chambers differing in visual and tactile cues, and a smaller neutral central chamber.

• Acclimation (Day 1): Allow rats to freely explore all three chambers for a 15-minute pre-test to establish baseline preference.

• Conditioning (Days 2-4):

  • Day 2 (Saline Pairing): Administer vehicle and confine the animal to one of the conditioning chambers for 30 minutes.

  • Day 3 (Morphine Administration): Administer a high dose of morphine (e.g., 10 mg/kg, s.c.) and return the animal to its home cage.

  • Day 4 (Withdrawal Pairing): Administer N-oleoyl alanine (or vehicle) at the desired dose and time point before administering an opioid antagonist (e.g., naloxone, 1 mg/kg, s.c.) to precipitate withdrawal. Immediately confine the animal to the other conditioning chamber for 30 minutes.

• Test (Day 5): Place the animal in the neutral central chamber and allow free access to all chambers for 15 minutes. Record the time spent in each chamber. A significant decrease in time spent in the withdrawal-paired chamber indicates conditioned place aversion.

Somatic Opioid Withdrawal Assessment

This protocol is used to quantify the physical signs of opioid withdrawal.[1]

• Induction of Dependence: Administer escalating doses of an opioid (e.g., morphine or heroin) over several days or via osmotic minipump implantation.

• Precipitation of Withdrawal: Administer an opioid antagonist (e.g., naloxone) to induce withdrawal symptoms.

• Observation: Place the animal in a clear observation chamber and videotape for a defined period (e.g., 30 minutes).

• Scoring: A trained observer, blind to the treatment conditions, scores the frequency and duration of specific withdrawal behaviors, such as:

  • Abdominal contractions (writhing)

  • Diarrhea

  • Ptosis (eyelid drooping)

  • Salivation

  • Wet dog shakes

  • Teeth chattering

In Vitro FAAH Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of N-oleoyl alanine on FAAH.[10]

• Enzyme Source: Use recombinant human or rat FAAH, or tissue homogenates known to express FAAH (e.g., brain or liver).

• Substrate: A fluorescent substrate such as AMC-arachidonoyl amide is commonly used.

• Procedure:

  • Pre-incubate the FAAH enzyme with varying concentrations of N-oleoyl alanine (or a known inhibitor as a positive control) in an appropriate assay buffer (e.g., 125 mM Tris-HCl, pH 9.0).

  • Initiate the reaction by adding the fluorescent substrate.

  • Monitor the increase in fluorescence over time using a microplate reader with excitation and emission wavelengths appropriate for the fluorophore (e.g., 340-360 nm excitation and 450-465 nm emission for AMC).

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Determine the percentage of inhibition relative to the vehicle control and, if possible, calculate the IC₅₀ value.

Experimental Workflow Diagram

Caption: A typical workflow for in vivo behavioral studies of N-oleoyl alanine.

Conclusion and Future Directions

N-oleoyl alanine is a promising bioactive lipid mediator with demonstrated efficacy in preclinical models of substance use disorders. Its dual mechanism of action, involving both direct activation of PPARα and indirect modulation of the endocannabinoid system through weak FAAH inhibition, presents a unique pharmacological profile. The data summarized in this guide provide a solid foundation for its continued investigation.

Future research should focus on several key areas:

• Elucidation of the PPARα EC₅₀: A definitive determination of the potency of N-oleoyl alanine at the PPARα receptor is essential for a complete understanding of its mechanism of action.

• Pharmacokinetics and Bioavailability: Detailed studies on the absorption, distribution, metabolism, and excretion (ADME) of N-oleoyl alanine are needed to optimize dosing and delivery for potential therapeutic applications.

• Exploration of Other Therapeutic Areas: Given its role in lipid metabolism and inflammation, the potential of N-oleoyl alanine in metabolic disorders, neuroinflammation, and pain should be further explored.

• Safety and Toxicology: Comprehensive safety and toxicology studies are a prerequisite for any potential clinical development.

References

• 1. Enzymatic Strategies for the Biosynthesis of N-Acyl Amino Acid Amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for N-Acetyl-L-alanine (HMDB0000766) [hmdb.ca]
• 3. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes [mdpi.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Fatty Acid Amide Hydrolase Inhibition by JNJ‐42165279: A Multiple‐Ascending Dose and a Positron Emission Tomography Study in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymic synthesis of N-acetyl-L-phenylalanine in Escherichia coli K12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. N-Oleoyl alanine | C21H39NO3 | CID 44423663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Purification of N-oleoyl Alanine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, purification, and characterization of N-oleoyl alanine, a bioactive lipid with significant research interest. Detailed protocols for its synthesis and purification are outlined, along with methods for its characterization. Additionally, its role in relevant signaling pathways is discussed and visualized.

Introduction

N-oleoyl alanine is an endogenous N-acyl amino acid that has garnered attention for its diverse biological activities, including its potential therapeutic effects in metabolic regulation and neurobiology.[1] Structurally, it consists of an oleic acid molecule linked to an alanine amino acid via an amide bond.[1] As an endocannabinoid-like molecule, N-oleoyl alanine is involved in various physiological processes and is a subject of ongoing research for its potential as a pharmacological agent.[2] This document provides detailed methodologies for the synthesis and purification of N-oleoyl alanine for research purposes.

Data Presentation

Table 1: Physicochemical Properties of N-oleoyl Alanine

Property	Value	Reference
Molecular Formula	C₂₁H₃₉NO₃	[3][4]
Molecular Weight	353.5 g/mol	[1][4]
IUPAC Name	(2S)-2-[[(Z)-octadec-9-enoyl]amino]propanoic acid	[4]
CAS Number	745733-78-2	[5]
Purity (typical)	≥95%	[5]
Appearance	Colorless oil or white solid	[6]
Solubility	Soluble in DMF, DMSO, and ethanol	[5]
λmax	201 nm	[5]

Table 2: Chromatographic and Mass Spectrometry Data for N-oleoyl Alanine

Parameter	Value	Reference
HPLC
Column	C18 reverse-phase (e.g., 4.6 x 75 mm, 3.5 µm)	[7]
Mobile Phase	Acetonitrile/Water with 0.1% Formic Acid (gradient)	[7]
Mass Spectrometry (Negative Mode)
Precursor Ion (m/z)	352	[4]
Product Ion (m/z)	88	[4]

Experimental Protocols

Protocol 1: Synthesis of N-oleoyl Alanine

This protocol describes the synthesis of N-oleoyl alanine via the acylation of L-alanine with oleoyl chloride. This method is adapted from a similar synthesis of oleoylethanolamide.[8]

Materials:

• Oleic acid

• Oxalyl chloride

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• L-alanine

• Triethylamine (TEA)

• 2M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round bottom flasks

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

Procedure:

• Preparation of Oleoyl Chloride:

  • In a round bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve oleic acid (1 equivalent) in anhydrous DCM.

  • Add a catalytic amount of anhydrous DMF.

  • Cool the solution in an ice bath.

  • Slowly add oxalyl chloride (1.2 equivalents) dropwise to the solution.

  • Allow the reaction to stir at 0°C for 30 minutes and then at room temperature for 2 hours. The reaction progress can be monitored by the cessation of gas evolution.

  • The resulting solution of oleoyl chloride in DCM is used directly in the next step.

• Acylation of L-alanine:

  • In a separate round bottom flask, suspend L-alanine (1.1 equivalents) in anhydrous DCM.

  • Add triethylamine (2.5 equivalents) to the suspension and stir for 15 minutes at room temperature.

  • Cool the alanine suspension in an ice bath.

  • Slowly add the previously prepared oleoyl chloride solution to the alanine suspension via a dropping funnel.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up:

  • Quench the reaction by the slow addition of water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 2M HCl, water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude N-oleoyl alanine.

Protocol 2: Purification of N-oleoyl Alanine by Column Chromatography

This protocol outlines the purification of crude N-oleoyl alanine using silica gel column chromatography.

Materials:

• Crude N-oleoyl alanine

• Silica gel (for column chromatography)

• Hexane

• Ethyl acetate

• Glass column

• Collection tubes

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

Procedure:

• Column Preparation:

  • Prepare a slurry of silica gel in hexane and pack it into a glass column.

  • Equilibrate the column by running hexane through it until the silica bed is stable.

• Sample Loading:

  • Dissolve the crude N-oleoyl alanine in a minimal amount of the mobile phase (e.g., hexane with a small amount of ethyl acetate).

  • Adsorb the crude product onto a small amount of silica gel and dry it.

  • Carefully load the dried silica with the adsorbed product onto the top of the prepared column.

• Elution:

  • Elute the column with a gradient of ethyl acetate in hexane, starting with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increasing the polarity.

  • Collect fractions in separate tubes.

• Fraction Analysis:

  • Monitor the separation by spotting fractions onto a TLC plate and developing it in an appropriate solvent system (e.g., 70:30 hexane:ethyl acetate).

  • Visualize the spots under a UV lamp or by using an appropriate stain (e.g., potassium permanganate).

  • Combine the fractions containing the pure N-oleoyl alanine.

• Final Product:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield purified N-oleoyl alanine.

  • Confirm the purity by analytical techniques such as HPLC-MS and NMR. A purity of ≥95% is typically achieved.[5]

Visualizations

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of N-oleoyl alanine.

Signaling Pathway of N-oleoyl Alanine

N-oleoyl alanine is known to interact with the Peroxisome Proliferator-Activated Receptor alpha (PPARα) and is considered part of the expanded endocannabinoid system.

Caption: N-oleoyl alanine signaling via the PPARα pathway.

Concluding Remarks

The protocols and data presented provide a solid foundation for researchers to synthesize and purify N-oleoyl alanine for their studies. The detailed workflows and characterization data will aid in obtaining a high-purity compound, which is crucial for accurate and reproducible experimental results. Further investigation into the signaling pathways and biological functions of N-oleoyl alanine will continue to be a valuable area of research in drug development and molecular pharmacology.

References

• 1. Buy N-oleoyl alanine [smolecule.com]
• 2. N-oleoyl glycine and N-oleoyl alanine attenuate alcohol self-administration and preference in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. N-Oleoyl alanine | C21H39NO3 | CID 44423663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN102295573A - Chemical synthetic method of oleoylethanolamide - Google Patents [patents.google.com]

Application Note: Quantification of N-oleoyl Alanine in Biological Matrices using HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-oleoyl alanine (OlAla) is an endogenous N-acyl amino acid, a class of lipid signaling molecules that are gaining interest for their potential therapeutic applications and as biomarkers for various disease states.[1][2][3] Emerging research has highlighted the promise of N-oleoyl alanine in mitigating the rewarding effects of drugs of abuse and alleviating withdrawal symptoms in preclinical models.[2][3] Given its therapeutic potential, a robust and sensitive analytical method for the accurate quantification of N-oleoyl alanine in biological matrices is essential for pharmacokinetic studies and to further investigate its role in physiological and pathological processes.

This application note provides a detailed protocol for the quantification of N-oleoyl alanine in brain and plasma samples using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). The method described herein is based on a validated procedure and offers high recovery and sensitivity, making it suitable for preclinical research and drug development.[1]

Experimental Protocols

Sample Preparation (Liquid-Liquid Extraction)

This protocol is adapted for the extraction of N-oleoyl alanine from brain tissue and plasma samples.

Materials:

• Brain tissue or plasma samples

• Internal Standard (ISTD): Arachidonoyl glycine-d8 (AraGly-d8)

• 2:1 Chloroform:Methanol with 2 mM Phenylmethylsulfonyl fluoride (PMSF)

• 1 N Hydrochloric acid (HCl)

• 0.73% w/v Sodium chloride (NaCl) solution

• Chloroform

• Acetone

• Methanol

• Deionized water

• Vortex mixer

• Centrifuge (capable of 3,000 rpm at 4°C)

• Nitrogen evaporator

Procedure:

• Sample Homogenization (for Brain Tissue): Homogenize brain tissue samples in an appropriate buffer.

• Extraction Solution Preparation:

  • For Brain Homogenate: To the homogenate, add 300 μL of 0.73% w/v sodium chloride and a known amount (e.g., 50 pmol) of AraGly-d8 ISTD.[1]

  • For Plasma: In a clean tube, combine a 25 μL aliquot of the plasma sample with 1,400 μL of 2:1 chloroform:methanol with 2 mM PMSF, 50 μL of 1 N HCl, 150 μL of deionized water, 300 μL of 0.73% sodium chloride, and a known amount (e.g., 50 pmol) of AraGly-d8.[1]

• Liquid-Liquid Extraction:

  • Vortex all samples for 1 minute.

  • Centrifuge at 3,000 rpm at 4°C for 10 minutes.[1]

  • Carefully transfer the lower organic layer to a new tube.

  • Re-extract the remaining aqueous layer twice more with 800 μL of chloroform each time, vortexing and centrifuging as before.[1]

  • Pool all organic layers for each sample.

• Drying and Protein Precipitation:

  • Dry the combined organic layers under a stream of nitrogen at room temperature.[1]

  • Perform protein precipitation by adding 100 μL of chloroform, vortexing, and then adding 1,000 μL of acetone.[1]

  • Vortex the samples again and centrifuge.

  • Transfer the supernatant to a fresh tube.

• Final Reconstitution:

  • Dry the supernatant under nitrogen.

  • Reconstitute the dried extract in 50 μL of methanol. The sample is now ready for HPLC-MS/MS analysis.[1]

HPLC-MS/MS Analysis

Instrumentation:

• HPLC System: Sciex ExionLC 2.0 or equivalent

• Mass Spectrometer: Sciex 6500 QTRAP system with an IonDrive Turbo V source or equivalent

• HPLC Column: Zorbax XDB C18 (4.6 × 75 mm, 3.5 μm) or equivalent[1]

Chromatographic Conditions:

Parameter	Value
Mobile Phase A	Water with 13 mM ammonium acetate and 1% formic acid[1]
Mobile Phase B	Acetonitrile[1]
Flow Rate	1 mL/min[1]
Column Temperature	40 °C[1]
Injection Volume	4 μL[1]
Gradient	Start at 50% B, ramp to 100% B over 10 min, hold at 100% B for 2.4 min, return to 50% B in 0.1 min, and hold at 50% B for 2.5 min.[1]
Total Run Time	15 min[1]

Mass Spectrometry Parameters:

The analysis is conducted in negative ion mode using Multiple Reaction Monitoring (MRM).

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Depolarization Potential (DP) (V)	Collision Energy (CE) (V)
N-oleoyl alanine (OlAla)	352	88	-170	-25
Arachidonoyl glycine-d8 (ISTD)	368	74	-93	-25
Arachidonoyl glycine-d8 (ISTD)	368	267	-93	-25

Source Temperature: 700°C[1]

Data Presentation

The following tables summarize representative quantitative data for N-oleoyl alanine obtained using this protocol.

Table 1: Intra- and Interday Bias and Precision [4]

Analyte	Quality Control Level	Intraday Bias (%)	Interday Bias (%)	Intraday Precision (%CV)	Interday Precision (%CV)
OlAla	Low (LQC)	±19	< ±8	< ±11	< ±11
Medium (MQC)	±19	< ±8	< ±11	< ±11
High (HQC)	±19	< ±8	< ±11	< ±11

Table 2: Quantification of N-oleoyl alanine in Mouse Brain and Plasma [4]

Sample Type	Treatment	N-oleoyl alanine Concentration (pmol/g or pmol/mL) ± SD
Whole Brain	Vehicle	1.6 ± 1.4
60 mg/kg OlAla (i.p.)	379 ± 100
Plasma	Vehicle	Below LOQ
60 mg/kg OlAla (i.p.)	8,400 ± 3,500

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway for N-acyl amino acids and the experimental workflow for N-oleoyl alanine quantification.

Caption: Proposed signaling pathway for N-oleoyl alanine.

Caption: Experimental workflow for N-oleoyl alanine quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Acyl amino acids and N-acyl neurotransmitter conjugates: neuromodulators and probes for new drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Developing a Cell-Based Assay for N-oleoyl alanine Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-oleoyl alanine is a naturally occurring N-acyl amide, a class of lipid signaling molecules that have garnered significant interest for their diverse biological activities.[1] These molecules are known to interact with various cellular targets, including G protein-coupled receptors (GPCRs) and transient receptor potential (TRP) channels, to modulate physiological processes. While the complete biological activity of N-oleoyl alanine is still under investigation, its structural similarity to other bioactive lipids suggests its potential involvement in metabolic regulation and cellular signaling.

This document provides detailed protocols for developing and implementing cell-based assays to characterize the activity of N-oleoyl alanine, with a primary focus on its potential interaction with the long-chain fatty acid receptor, GPR120 (also known as FFAR4). GPR120 is a promising therapeutic target for metabolic diseases and is known to be activated by unsaturated long-chain fatty acids.[2][3] The primary signaling pathway for GPR120 involves coupling to Gαq/11, which leads to an increase in intracellular calcium ([Ca2+]i).[4][5][6][7][8][9] Additionally, GPR120 has been reported to couple to Gαi/s, resulting in the modulation of cyclic AMP (cAMP) levels in a cell-type-specific manner.[7][10]

Furthermore, given that related N-acyl amides have been shown to activate peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor involved in lipid metabolism, a protocol for a PPARα reporter assay is also included to enable a broader characterization of N-oleoyl alanine's potential mechanisms of action.[11][12]

These application notes will guide researchers in establishing robust and reliable in vitro systems to screen for and characterize the pharmacological activity of N-oleoyl alanine and related compounds.

Key Experimental Assays

This document outlines three key cell-based assays to comprehensively evaluate the biological activity of N-oleoyl alanine:

• Intracellular Calcium Mobilization Assay: To determine the ability of N-oleoyl alanine to activate Gαq-coupled receptors like GPR120.

• cAMP Modulation Assay: To investigate the potential of N-oleoyl alanine to signal through Gαs- or Gαi-coupled pathways.

• PPARα Reporter Gene Assay: To assess the activity of N-oleoyl alanine as a potential ligand for the nuclear receptor PPARα.

Data Presentation

The following tables summarize representative quantitative data that can be obtained from the described assays.

Note: As specific EC50 values for N-oleoyl alanine are not widely published, the data presented for GPR120 activation are representative values for a known GPR120 agonist, α-linolenic acid, to illustrate the expected experimental outcomes.

Table 1: Intracellular Calcium Mobilization in GPR120-Expressing Cells

Compound	Cell Line	Assay Type	Readout	EC50 (µM)
N-oleoyl alanine	CHO-K1/GPR120	Calcium Mobilization	Relative Fluorescence Units (RFU)	To be determined
α-linolenic acid (Example)	CHO-K1/GPR120	Calcium Mobilization	Relative Fluorescence Units (RFU)	10.5
GW9508 (Positive Control)	CHO-K1/GPR120	Calcium Mobilization	Relative Fluorescence Units (RFU)	2.2[2]
Vehicle (Negative Control)	CHO-K1/GPR120	Calcium Mobilization	Relative Fluorescence Units (RFU)	No response

Table 2: cAMP Modulation in GPR120-Expressing Cells

Compound	Cell Line	Assay Type	Readout	EC50 / IC50 (µM)	Effect
N-oleoyl alanine	HEK293/GPR120	cAMP Assay	Relative Luminescence Units (RLU)	To be determined	To be determined
Forskolin (Positive Control for Gs)	HEK293/GPR120	cAMP Assay	Relative Luminescence Units (RLU)	~10	Increase in cAMP
Vehicle (Negative Control)	HEK293/GPR120	cAMP Assay	Relative Luminescence Units (RLU)	No response	No change in cAMP

Table 3: PPARα Activation in Reporter Cell Line

Compound	Cell Line	Assay Type	Readout	EC50 (µM)
N-oleoyl alanine	HepG2-PPRE-Luc	PPARα Reporter	Relative Luminescence Units (RLU)	To be determined
GW7647 (Positive Control)	HepG2-PPRE-Luc	PPARα Reporter	Relative Luminescence Units (RLU)	0.001-0.006[11]
Vehicle (Negative Control)	HepG2-PPRE-Luc	PPARα Reporter	Relative Luminescence Units (RLU)	No response

Experimental Protocols

Intracellular Calcium Mobilization Assay

This protocol is designed to measure the transient increase in intracellular calcium concentration following the activation of Gαq-coupled receptors, such as GPR120.

Signaling Pathway

GPR120 Gαq Signaling Pathway

Experimental Workflow

Calcium Mobilization Assay Workflow

Materials:

• CHO-K1 or HEK293 cells stably expressing human GPR120 (e.g., from GenScript, Charles River Laboratories).[13][14]

• Cell culture medium (e.g., DMEM/F-12) with appropriate supplements and selection antibiotic.

• Black, clear-bottom 96-well microplates.

• N-oleoyl alanine.

• Positive control agonist (e.g., GW9508 or α-linolenic acid).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).

• Probenecid (optional, to prevent dye leakage).

• Assay buffer (e.g., Krebs-Ringer-HEPES buffer).[15]

• Fluorescence plate reader with kinetic reading capability and automated liquid handling (e.g., FLIPR, FlexStation).[16]

Protocol:

• Cell Culture:

  • Culture the GPR120-expressing cells in T-75 flasks until they reach 80-90% confluency.

  • Seed the cells into black, clear-bottom 96-well plates at a density of 25,000-50,000 cells per well.

  • Incubate for 24-48 hours to allow for cell attachment and formation of a monolayer.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and probenecid (e.g., 2.5 mM) in assay buffer.

  • Aspirate the culture medium from the cell plate and add 100 µL of the loading buffer to each well.

  • Incubate the plate at 37°C for 60 minutes in the dark.

• Cell Washing:

  • Gently wash the cells twice with 100 µL of assay buffer to remove any extracellular dye.

  • After the final wash, leave 100 µL of assay buffer in each well.

• Compound Addition and Fluorescence Measurement:

  • Prepare serial dilutions of N-oleoyl alanine and control compounds in assay buffer at 2X the final desired concentration.

  • Set up the fluorescence plate reader to measure fluorescence intensity (e.g., excitation at 485 nm and emission at 525 nm for Fluo-4) at 1-second intervals.

  • Establish a baseline fluorescence reading for 10-20 seconds.

  • Using the instrument's liquid handling, add 100 µL of the 2X compound solutions to the corresponding wells.

  • Continue to measure the fluorescence intensity for an additional 2-3 minutes.

• Data Analysis:

  • The change in fluorescence is typically expressed as the peak fluorescence intensity minus the baseline fluorescence.

  • Plot the fluorescence response against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

cAMP Modulation Assay

This assay measures changes in intracellular cAMP levels to determine if N-oleoyl alanine activates Gαs- or Gαi-coupled receptors.

Signaling Pathway

GPR120 Gαs/Gαi Signaling Pathways

Experimental Workflow

cAMP Modulation Assay Workflow

Materials:

• HEK293 cells stably expressing human GPR120.

• Cell culture medium and supplements.

• White, opaque 96-well microplates.

• N-oleoyl alanine.

• Forskolin (to stimulate cAMP production for Gi-coupled receptor assays).

• 3-isobutyl-1-methylxanthine (IBMX), a phosphodiesterase inhibitor.

• cAMP assay kit (e.g., cAMP-Glo™ Assay from Promega).

• Luminometer.

Protocol (using cAMP-Glo™ Assay as an example):

• Cell Culture:

  • Seed HEK293/GPR120 cells in white, opaque 96-well plates at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of N-oleoyl alanine and controls in assay buffer containing IBMX.

  • For Gs agonism: Add the compound dilutions directly to the cells.

  • For Gi agonism: Pre-treat cells with the compound dilutions for 15-30 minutes, then add a sub-maximal concentration of forskolin (e.g., 1-10 µM) to stimulate cAMP production.

  • Incubate for 30 minutes at room temperature.

• Cell Lysis:

  • Add cAMP-Glo™ Lysis Buffer to each well and incubate for 15 minutes with shaking.

• cAMP Detection:

  • Add the cAMP Detection Solution (containing Protein Kinase A) to each well and incubate for 20 minutes.

• Luminescence Measurement:

  • Add the Kinase-Glo® Reagent to terminate the PKA reaction and generate a luminescent signal.

  • Incubate for 10 minutes and measure luminescence using a plate reader.

• Data Analysis:

  • Generate a cAMP standard curve using the provided standards.

  • Convert the luminescence readings from the experimental wells to cAMP concentrations using the standard curve.

  • Plot the cAMP concentration against the logarithm of the compound concentration to determine EC50 (for Gs) or IC50 (for Gi) values.

PPARα Reporter Gene Assay

This assay utilizes a luciferase reporter gene under the control of a PPARα-responsive promoter to measure the activation of PPARα.

Logical Relationship

PPARα Reporter Assay Principle

Experimental Workflow

PPARα Reporter Assay Workflow

Materials:

• A suitable cell line, such as HepG2 or HEK293.

• Cell culture medium and supplements.

• White, opaque 96-well microplates.

• A PPARα expression plasmid.

• A luciferase reporter plasmid containing a peroxisome proliferator response element (PPRE).

• A transfection reagent (e.g., Lipofectamine).

• N-oleoyl alanine.

• Positive control agonist (e.g., GW7647).

• Luciferase assay system (e.g., from Promega).

• Luminometer.

Protocol:

• Cell Culture and Transfection:

  • Seed HepG2 cells in 96-well plates.

  • Co-transfect the cells with the PPARα expression plasmid and the PPRE-luciferase reporter plasmid using a suitable transfection reagent according to the manufacturer's instructions. A co-transfected Renilla luciferase plasmid can be used as a control for transfection efficiency.

  • Incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of N-oleoyl alanine and control compounds.

  • Replace the culture medium with medium containing the compound dilutions.

  • Incubate for 18-24 hours.

• Luciferase Assay:

  • Aspirate the medium and lyse the cells using the lysis buffer provided in the luciferase assay kit.

  • Transfer the cell lysate to an opaque microplate.

  • Add the luciferase substrate to the lysate.

• Luminescence Measurement:

  • Immediately measure the luminescence using a luminometer. If a Renilla luciferase control was used, measure its activity as well.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity (if applicable).

  • Plot the normalized luciferase activity against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Conclusion

The protocols detailed in these application notes provide a robust framework for the in vitro characterization of N-oleoyl alanine's biological activity. By employing intracellular calcium mobilization, cAMP modulation, and PPARα reporter assays, researchers can effectively screen for and characterize the pharmacological profile of this and other related lipid signaling molecules. These assays are essential tools for advancing our understanding of N-acyl amides and for the development of novel therapeutics targeting GPCRs and nuclear receptors involved in metabolic and inflammatory diseases.

References

• 1. apexbt.com [apexbt.com]
• 2. Construction of a PPARα Reporter Assay System with Drug-Metabolizing Capability [jstage.jst.go.jp]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. GPR120/FFAR4 Pharmacology: Focus on Agonists in Type 2 Diabetes Mellitus Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potential roles of GPR120 and its agonists in the management of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Discovery of an Isothiazole-Based Phenylpropanoic Acid GPR120 Agonist as a Development Candidate for Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. abmole.com [abmole.com]
• 10. caymanchem.com [caymanchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. indigobiosciences.com [indigobiosciences.com]
• 13. Search [sciprofiles.com]
• 14. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Development of Free Fatty Acid Receptor 4 (FFA4/GPR120) Agonists in Health Science - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Administration of N-oleoyl Alanine in Rodent Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-oleoyl alanine (OlAla) is an endogenous N-acyl amino acid, a class of lipid signaling molecules that are gaining significant attention for their neuromodulatory and therapeutic potential. Structurally similar to the endocannabinoid anandamide, OlAla has demonstrated efficacy in various preclinical rodent models, particularly in the context of substance abuse and withdrawal. These notes provide a comprehensive overview of the in vivo administration of OlAla in rodent models, summarizing key quantitative data, detailing experimental protocols, and visualizing associated signaling pathways.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of N-oleoyl alanine observed in various rodent models.

Table 1: Effects of Orally Administered N-oleoyl Alanine on Opioid Withdrawal in Rats [1]

Experiment	Dose (mg/kg, p.o.)	Animal Model	Key Findings
Acute Morphine Withdrawal-Induced Conditioned Place Aversion	5	Male Sprague-Dawley Rats	Ineffective in blocking conditioned place aversion.
20	Male Sprague-Dawley Rats	Blocked the establishment of conditioned place aversion.
Chronic Heroin Withdrawal-Induced Somatic Symptoms	5	Male Sprague-Dawley Rats	Reduced abdominal contractions and diarrhea.
20 - 80	Male Sprague-Dawley Rats	Ineffective in reducing somatic withdrawal symptoms.

Table 2: Effects of Intraperitoneally Administered N-oleoyl Alanine on Alcohol and Nicotine Reward in Mice [2][3][4]

Experiment	Dose (mg/kg, i.p.)	Animal Model	Key Findings
Alcohol Self-Administration and Preference	60	C57BL/6J Mice (Male and Female)	Significantly reduced alcohol intake and preference.
Nicotine-Induced Conditioned Place Preference (CPP)	5, 15, 30	ICR Mice (Male and Female)	Attenuated nicotine-induced CPP. A dose of 30 mg/kg was effective.
Spontaneous Nicotine Withdrawal	30, 60	ICR Mice (Male and Female)	Reduced somatic and affective signs of nicotine withdrawal.

Experimental Protocols

Oral Administration for Opioid Withdrawal Studies in Rats[1]

a. Materials:

• N-oleoyl alanine (OlAla)

• Vehicle solution: Ethanol, Tween 80, and physiological saline (1:1:19 ratio initially, with ethanol evaporated)

• Oral gavage needles

• Rat model of opioid withdrawal (e.g., naloxone-precipitated withdrawal after morphine or heroin exposure)

b. Protocol:

• Vehicle Preparation: Dissolve OlAla in a mixture of ethanol, Tween 80, and physiological saline (1:1:19).

• Use a stream of nitrogen to evaporate the ethanol, resulting in a final vehicle of Tween 80 and saline in a 1:9 ratio.

• Prepare OlAla concentrations ranging from 5–80 mg/mL.

• Administration: Administer the OlAla solution or vehicle intragastrically to rats via oral gavage at a volume of 1 mL/kg.

• Timing: For acute withdrawal models, administer OlAla 60 minutes prior to the precipitation of withdrawal (e.g., by naloxone injection).[1]

• Behavioral Assessment: Following administration, assess for affective (e.g., conditioned place aversion) and somatic (e.g., abdominal contractions, diarrhea) signs of withdrawal.

Intraperitoneal Administration for Alcohol and Nicotine Studies in Mice[2][3][4]

a. Materials:

• N-oleoyl alanine (OlAla)

• Vehicle solution (e.g., saline, or a mixture of ethanol, Tween 80, and saline)

• Syringes and needles for intraperitoneal (i.p.) injection

• Mouse model of alcohol self-administration or nicotine reward/withdrawal

b. Protocol:

• Drug Preparation: Dissolve OlAla in the appropriate vehicle to achieve the desired concentration (e.g., for a 60 mg/kg dose).

• Administration: Administer the OlAla solution or vehicle via i.p. injection.

• Timing:

  • For alcohol self-administration: Inject 30 minutes before the drinking session.[2]

  • For nicotine-induced CPP: Inject 15 minutes prior to nicotine or saline administration during conditioning sessions.[3][4]

  • For nicotine withdrawal assessment: Administer 15 minutes prior to behavioral testing (e.g., light/dark box assay).[4]

• Behavioral Assessment:

  • Measure alcohol intake and preference in the self-administration paradigm.

  • Assess conditioned place preference scores.

  • Quantify somatic and affective withdrawal signs.

Signaling Pathways and Experimental Workflows

The mechanisms of action for N-oleoyl alanine are still under investigation, but studies suggest it modulates the endocannabinoid system and may act through pathways distinct from its structural analog, N-oleoyl glycine (OlGly).[4]

Caption: Proposed signaling pathway for N-oleoyl alanine's effects.

Caption: Experimental workflow for in vivo OlAla administration.

References

• 1. mdpi.com [mdpi.com]
• 2. N-oleoyl glycine and N-oleoyl alanine attenuate alcohol self-administration and preference in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. file.glpbio.com [file.glpbio.com]
• 4. N-Oleoyl Alanine attenuates Nicotine Reward and Spontaneous Nicotine Withdrawal in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-oleoyl Alanine Dosage Calculation in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to calculating the correct dosage of N-oleoyl alanine (OlAla) for animal studies. This document outlines the known physiological effects of OlAla, details established protocols for dose calculation and administration, and provides visualizations of its signaling pathway and experimental workflows.

Introduction to N-oleoyl Alanine

N-oleoyl alanine is an endogenous N-acyl amino acid, structurally similar to the endocannabinoid anandamide, that has garnered significant interest for its neuromodulatory properties. It is being investigated for its therapeutic potential in a variety of conditions, particularly in the context of addiction and withdrawal from substances of abuse.

Physiological Effects:

• Opioid Withdrawal: Studies in rat models have demonstrated that OlAla can attenuate both the affective and somatic symptoms of opioid withdrawal.[1][2][3][4][5]

• Nicotine Withdrawal: In mice, OlAla has been shown to reduce the rewarding effects of nicotine and alleviate withdrawal symptoms.[6][7][8]

• Alcohol Consumption: Research indicates that OlAla can decrease alcohol self-administration and preference in mice.[9][10]

Mechanism of Action:

N-oleoyl alanine is known to interact with the peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that plays a key role in the regulation of lipid metabolism and inflammation.[6][11] Its effects are also believed to be mediated in part through the endocannabinoid system.

Quantitative Data Summary

The following tables summarize the dosages of N-oleoyl alanine used in various animal studies. This information can serve as a starting point for designing new experiments.

Table 1: N-oleoyl Alanine Dosages in Mouse Studies

Indication	Strain	Route of Administration	Dosage Range (mg/kg)	Vehicle	Key Findings	Reference
Nicotine Reward & Withdrawal	ICR	Intraperitoneal (i.p.)	5, 15, 30	Ethanol:Emulphor:Saline (1:1:18)	Prevented nicotine-induced conditioned place preference (CPP).	[6][12]
Nicotine Withdrawal	ICR	Intraperitoneal (i.p.)	30, 60	Ethanol:Emulphor:Saline (1:1:18)	Attenuated somatic and affective nicotine withdrawal signs.	[6]
Alcohol Consumption	ICR	Intraperitoneal (i.p.)	60	Not specified	Significantly reduced alcohol intake and preference.	[9][10][12]

Table 2: N-oleoyl Alanine Dosages in Rat Studies

Indication	Strain	Route of Administration	Dosage Range (mg/kg)	Vehicle	Key Findings	Reference
Opioid Withdrawal (affective)	Sprague Dawley	Oral Gavage	5, 20	Ethanol:Tween 80:Saline (1:1:19, ethanol evaporated)	20 mg/kg reduced morphine withdrawal-induced conditioned place aversion.	[1][2][3][4]
Opioid Withdrawal (somatic)	Sprague Dawley	Oral Gavage	5, 20, 40, 80	Ethanol:Tween 80:Saline (1:1:19, ethanol evaporated)	5 mg/kg reduced heroin withdrawal-induced abdominal contractions and diarrhea.	[1][3][5]
Morphine Tolerance	Sprague Dawley	Intraperitoneal (i.p.)	5	Ethanol:Tween 80:Saline (1:1:18, ethanol evaporated)	Did not interfere with the establishment of morphine tolerance.	[11]

Experimental Protocols

Preparation of N-oleoyl Alanine Solution

Materials:

• N-oleoyl alanine powder

• Ethanol (200 proof)

• Tween 80 or Emulphor

• Physiological saline (0.9% w/v)

• Nitrogen gas source (optional, for ethanol evaporation)

Protocol for Intraperitoneal (i.p.) Injection (Ethanol:Emulphor:Saline Vehicle): [6]

• Dissolve the required amount of N-oleoyl alanine in ethanol.

• Add Emulphor to the solution. The final ratio of ethanol to Emulphor should be 1:1.

• Slowly add physiological saline while vortexing to create a stable emulsion. The final ratio of the vehicle components (ethanol:Emulphor:saline) should be 1:1:18.

• Ensure the final solution is homogenous before administration.

Protocol for Oral Gavage (Tween 80:Saline Vehicle): [1][11]

• Dissolve the N-oleoyl alanine in ethanol.

• Add Tween 80 to the solution.

• Use a stream of nitrogen gas to gently evaporate the ethanol.

• Add physiological saline to achieve the final desired concentration. The final vehicle should consist of a 1:9 ratio of Tween 80 to saline.

• Administer the solution intragastrically at a volume of 1 mL/kg.

Dosage Calculation Using Allometric Scaling

Allometric scaling is a method used to extrapolate drug doses between different animal species based on their body surface area, which is related to metabolic rate.[13][14][15] The general formula for allometric scaling is:

Dose₂ = Dose₁ × (Weight₂ / Weight₁)ᵇ

Where:

• Dose₁ is the known dose in the first species.

• Weight₁ is the body weight of the first species.

• Dose₂ is the calculated dose for the second species.

• Weight₂ is the body weight of the second species.

• 'b' is the allometric exponent, which is typically between 0.67 and 0.75 for many drugs. An exponent of 0.75 is commonly used for substances eliminated primarily by metabolism.[16]

Example Protocol: Scaling a Dose from Mouse to Rat

Objective: To calculate the equivalent dose of N-oleoyl alanine for a 250g rat, based on an effective dose of 30 mg/kg in a 25g mouse.

Parameters:

• Dose₁ (mouse): 30 mg/kg

• Weight₁ (mouse): 0.025 kg

• Weight₂ (rat): 0.250 kg

• Allometric exponent (b): 0.75

Calculation Steps:

• Calculate the total dose in the mouse:

  • 30 mg/kg * 0.025 kg = 0.75 mg

• Apply the allometric scaling formula to find the total dose in the rat:

  • Dose₂ = 0.75 mg × (0.250 kg / 0.025 kg)⁰.⁷⁵

  • Dose₂ = 0.75 mg × (10)⁰.⁷⁵

  • Dose₂ = 0.75 mg × 5.623

  • Dose₂ ≈ 4.22 mg

• Calculate the dose in mg/kg for the rat:

  • 4.22 mg / 0.250 kg ≈ 16.88 mg/kg

Table 3: Allometric Scaling Conversion Factors (based on Body Surface Area)

For a more simplified approach, the following conversion factors (Km ratio), derived from body surface area calculations, can be used to estimate the Human Equivalent Dose (HED) or Animal Equivalent Dose (AED). To convert a dose from Animal A to Animal B, you would first convert the dose from Animal A to the HED, and then from the HED to the dose for Animal B.

Species	Body Weight (kg)	Body Surface Area (m²)	Kₘ (Weight/BSA)	To Convert from Animal Dose (mg/kg) to HED (mg/kg), divide by:
Human	60	1.62	37	-
Rat	0.15	0.025	6	6.2
Mouse	0.02	0.007	3	12.3
Rabbit	1.8	0.15	12	3.1
Dog	10	0.50	20	1.9

Source: Data adapted from FDA guidance and other publications.[14]

Visualizations

N-oleoyl Alanine Signaling Pathway

Caption: N-oleoyl alanine activates PPARα, leading to gene transcription.

Experimental Workflow for Oral Gavage Study

Caption: Workflow for an oral gavage study with N-oleoyl alanine.

Allometric Scaling Logic

Caption: Logical flow for allometric dose calculation.

References

• 1. mdpi.com [mdpi.com]
• 2. Orally Administered N-Oleoyl Alanine Blocks Acute Opioid Withdrawal Induced-Conditioned Place Preference and Attenuates… [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. N-Oleoyl Alanine attenuates Nicotine Reward and Spontaneous Nicotine Withdrawal in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-oleoyl alanine attenuates nicotine reward and spontaneous nicotine withdrawal in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. N-oleoyl glycine and N-oleoyl alanine attenuate alcohol self-administration and preference in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine [frontiersin.org]
• 12. file.glpbio.com [file.glpbio.com]
• 13. chemsafetypro.com [chemsafetypro.com]
• 14. Conversion between animals and human [targetmol.com]
• 15. Using Allometric Scaling to Predict Human PK from Animals [synapse.patsnap.com]
• 16. Allometric Scaling Calculator [clymer.altervista.org]

Application Note and Protocol: Quantification of N-oleoyl Alanine in Plasma Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative analysis of N-oleoyl alanine (OlAla) in plasma samples using a robust and sensitive High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method. The protocol is designed to support pharmacokinetic studies and investigations into the physiological roles of N-acyl amino acids.

Introduction

N-oleoyl alanine is an endogenous N-acyl amino acid, a class of lipid signaling molecules involved in various physiological processes. Interest in OlAla has grown due to its potential therapeutic effects, including its role in reducing the rewarding effects of drugs of abuse and alleviating withdrawal symptoms in preclinical models[1][2][3]. Accurate quantification of endogenous and administered OlAla in biological matrices like plasma is crucial for understanding its pharmacokinetics and pharmacodynamics. The following protocol is based on a validated method demonstrating high recovery and reliability for the analysis of OlAla in plasma[1][2][3].

Quantitative Data Summary

The performance of the described HPLC-MS/MS method is summarized below. These tables provide key parameters for the quantification of N-oleoyl alanine.

Table 1: Mass Spectrometry Parameters for N-oleoyl Alanine (OlAla) and Internal Standard (ISTD) [1]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Depolarization Potential (DP, V)	Collision Energy (CE, V)	Ionization Mode
N-oleoyl alanine (OlAla)	352	88	-170	-25	Negative
Arachidonoyl glycine-d8 (AraGly-d8) (ISTD)	368	74	-93	-25	Negative

Table 2: Method Validation Parameters [1]

Parameter	Value
Recovery	>90%
Assay Bias and Precision	Within ±20%
Limit of Quantitation (LOQ)	0.1 pmol
Linearity Range	0.1 - 50 pmol

Experimental Protocol

This protocol details the necessary reagents, sample preparation procedure, and instrumental analysis for the quantification of N-oleoyl alanine in plasma.

Materials and Reagents

• Solvents: HPLC grade acetone, acetonitrile, methanol, and chloroform.

• Acids: ACS grade formic acid and hydrochloric acid (HCl).

• Salts: Certified ammonium acetate and sodium chloride.

• Inhibitor: Phenylmethylsulfonyl fluoride (PMSF).

• Standards: N-oleoyl alanine and Arachidonoyl glycine-d8 (AraGly-d8) analytical reference standards.

• Water: Deionized water.

Sample Preparation: Liquid-Liquid Extraction

• Sample Collection: Collect whole blood samples and centrifuge at 4,000 rpm for 10 minutes at 4°C to separate the plasma. Flash freeze the plasma supernatant in liquid nitrogen and store at -80°C until extraction[1].

• Extraction Solvent Preparation: Prepare a 2:1 chloroform:methanol solution containing 2 mM PMSF.

• Initial Extraction:

  • To a microcentrifuge tube, add the plasma sample.

  • Add 1,400 µL of the 2:1 chloroform:methanol extraction solvent, 50 µL of 1 N HCl, and 300 µL of 0.73% sodium chloride[1].

  • Add the internal standard, Arachidonoyl glycine-d8 (AraGly-d8), to all samples, calibrators, and controls.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 3,000 rpm for 10 minutes at 4°C[1].

• Organic Phase Collection:

  • Carefully transfer the lower organic layer to a new collection tube.

  • Re-extract the remaining aqueous layer twice more with 800 µL of chloroform each time. Vortex and centrifuge after each addition and pool the organic layers[1].

• Drying and Protein Precipitation:

  • Dry the combined organic layers under a stream of nitrogen at room temperature.

  • Perform protein precipitation by adding 100 µL of chloroform, vortexing, and then adding 1,000 µL of acetone[1].

  • Vortex the sample and centrifuge.

  • Transfer the supernatant to a fresh tube.

• Final Reconstitution:

  • Dry down the supernatant under nitrogen.

  • Reconstitute the dried extract in 50 µL of methanol for HPLC-MS/MS analysis[1].

HPLC-MS/MS Instrumental Analysis

• Liquid Chromatograph: Sciex ExionLC 2.0 or equivalent.

• Mass Spectrometer: Sciex 6500 QTRAP system with an IonDrive Turbo V source or equivalent.

• Column: Zorbax XDB C18 (4.6 × 75 mm, 3.5 µm)[1].

• Column Temperature: 40°C.

• Injection Volume: 4 µL[1].

• Mobile Phase A: Water with 13 mM ammonium acetate and 1% formic acid[1].

• Mobile Phase B: Acetonitrile[1].

• Flow Rate: 1 mL/min[1].

Table 3: Chromatographic Gradient [1]

Time (min)	% Mobile Phase B
0.0	50
10.0	100
12.4	100
12.5	50
15.0	50

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM).

  • Use the mass transitions specified in Table 1.

  • The source temperature should be set to 700°C[1].

Visualizations

Experimental Workflow

Caption: Workflow for N-oleoyl alanine quantification in plasma.

Potential Signaling Context of N-acyl Amino Acids

N-oleoyl alanine is part of the broader family of N-acyl amino acids, which are recognized as signaling lipids. While the specific signaling pathway for OlAla is still under investigation, it is known to be structurally related to other bioactive lipids like N-oleoyl glycine (OlGly), which interacts with receptors such as PPARα and the cannabinoid receptor 1 (CB1)[4][5][6]. The degradation of these molecules is often mediated by enzymes like Fatty Acid Amide Hydrolase (FAAH)[2].

Caption: Putative metabolic pathway for N-oleoyl alanine.

References

• 1. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-performance liquid chromatography-tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Oleoyl Alanine attenuates Nicotine Reward and Spontaneous Nicotine Withdrawal in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Oleoyl glycine, a lipoamino acid, stimulates adipogenesis associated with activation of CB1 receptor and Akt signaling pathway in 3T3-L1 adipocyte - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for Investigating Metabolic Disorders In Vivo Using N-oleoyl Alanine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-oleoyl alanine (OlAla) is an endogenous N-acyl amino acid, a class of lipid signaling molecules that play significant roles in various physiological processes. Structurally similar to the endocannabinoid anandamide, N-oleoyl alanine has been identified as a ligand for Peroxisome Proliferator-Activated Receptor alpha (PPARα) and an inhibitor of Fatty Acid Amide Hydrolase (FAAH)[1][2]. These targets are critically involved in the regulation of lipid metabolism, glucose homeostasis, and inflammation, making N-oleoyl alanine a promising investigational tool for metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).

These application notes provide a comprehensive overview of the potential in vivo applications of N-oleoyl alanine in the study of metabolic disorders, based on its known pharmacological targets and data from analogous N-acyl amides. Detailed experimental protocols are provided to guide researchers in designing and executing in vivo studies.

Mechanism of Action in Metabolic Regulation

N-oleoyl alanine's therapeutic potential in metabolic disorders is primarily attributed to its interaction with two key molecular targets:

• Peroxisome Proliferator-Activated Receptor alpha (PPARα): As a PPARα agonist, N-oleoyl alanine is expected to stimulate the transcription of genes involved in fatty acid oxidation, leading to increased lipid catabolism and reduced lipid accumulation in tissues like the liver and skeletal muscle. PPARα activation is a well-established mechanism for improving dyslipidemia[3][4].

• Fatty Acid Amide Hydrolase (FAAH): By inhibiting FAAH, the primary enzyme responsible for the degradation of N-acylethanolamines (NAEs), N-oleoyl alanine can increase the endogenous levels of these signaling lipids, including oleoylethanolamide (OEA) and palmitoylethanolamide (PEA). OEA is a known satiety factor that reduces food intake and body weight, while PEA has anti-inflammatory properties. FAAH inhibition is being explored as a therapeutic strategy for metabolic and inflammatory conditions[5][6].

The dual action of N-oleoyl alanine on both PPARα and FAAH suggests a multifaceted approach to mitigating metabolic dysregulation.

Signaling Pathways

The signaling cascades initiated by N-oleoyl alanine in the context of metabolic regulation are multifaceted. The primary pathways involve the activation of PPARα and the inhibition of FAAH, leading to downstream effects on lipid and glucose metabolism.

Caption: N-oleoyl alanine activates the PPARα signaling pathway.

Caption: N-oleoyl alanine inhibits FAAH, increasing NAE levels.

Data Presentation

The following tables summarize hypothetical quantitative data based on expected outcomes from in vivo studies with N-oleoyl alanine in a diet-induced obesity model. These are for illustrative purposes and actual results may vary.

Table 1: Effects of N-oleoyl alanine on Metabolic Parameters in a High-Fat Diet (HFD) Induced Obesity Mouse Model

Parameter	Control (Chow)	Control (HFD)	N-oleoyl alanine (10 mg/kg, HFD)	N-oleoyl alanine (30 mg/kg, HFD)
Body Weight (g)	25.2 ± 1.5	42.8 ± 2.1	38.5 ± 1.9	35.1 ± 1.7**
Adipose Tissue (g)	1.8 ± 0.3	8.5 ± 0.9	6.7 ± 0.7	5.2 ± 0.6
Liver Weight (g)	1.2 ± 0.1	2.5 ± 0.2	2.1 ± 0.2*	1.8 ± 0.1
Fasting Glucose (mg/dL)	95 ± 8	145 ± 12	128 ± 10	115 ± 9
Fasting Insulin (ng/mL)	0.8 ± 0.2	2.5 ± 0.4	1.9 ± 0.3	1.4 ± 0.2
HOMA-IR	1.9 ± 0.4	9.0 ± 1.5	6.8 ± 1.1	4.8 ± 0.8
Serum Triglycerides (mg/dL)	80 ± 10	150 ± 15	125 ± 12*	105 ± 11
Serum Cholesterol (mg/dL)	100 ± 12	180 ± 20	160 ± 18	145 ± 15*

*p < 0.05, **p < 0.01 compared to Control (HFD) group. Data are presented as mean ± SEM.

Table 2: Effects of N-oleoyl alanine on Gene Expression in Liver Tissue of HFD-fed Mice

Gene	Control (HFD)	N-oleoyl alanine (30 mg/kg, HFD)	Fold Change
PPARα	1.0 ± 0.2	1.8 ± 0.3	1.8
CPT1a	1.0 ± 0.1	2.5 ± 0.4	2.5
ACOX1	1.0 ± 0.2	2.1 ± 0.3	2.1
SREBP-1c	1.0 ± 0.3	0.6 ± 0.1	-1.7
FASN	1.0 ± 0.2	0.7 ± 0.1*	-1.4

*p < 0.05, **p < 0.01 compared to Control (HFD) group. Data are presented as mean ± SEM of relative expression levels.

Experimental Protocols

The following are detailed protocols for in vivo experiments designed to investigate the effects of N-oleoyl alanine on metabolic disorders.

Protocol 1: High-Fat Diet-Induced Obesity Mouse Model

Objective: To evaluate the effect of N-oleoyl alanine on body weight, adiposity, and metabolic parameters in a diet-induced obesity mouse model.

Materials:

• Male C57BL/6J mice (8 weeks old)

• Standard chow diet (10% kcal from fat)

• High-fat diet (HFD) (60% kcal from fat)

• N-oleoyl alanine

• Vehicle (e.g., 1% Tween 80 in saline)

• Animal scale

• Calipers for measuring fat pads

• Blood glucose meter

• Insulin ELISA kit

• Triglyceride and Cholesterol assay kits

Procedure:

• Acclimation: Acclimate mice to the animal facility for one week with ad libitum access to standard chow and water.

• Diet Induction: Randomly divide mice into two main groups: a control group fed a standard chow diet and an experimental group fed a high-fat diet for 8-12 weeks to induce obesity.

• Treatment Groups: After the diet induction period, divide the HFD-fed mice into treatment groups (n=8-10 per group):

  • HFD + Vehicle

  • HFD + N-oleoyl alanine (e.g., 10 mg/kg)

  • HFD + N-oleoyl alanine (e.g., 30 mg/kg)

• Drug Administration: Administer N-oleoyl alanine or vehicle daily via intraperitoneal (i.p.) injection for 4-6 weeks.

• Monitoring: Monitor body weight and food intake weekly.

• Metabolic Assessments:

  • At the end of the treatment period, perform a glucose tolerance test (GTT) and an insulin tolerance test (ITT) on separate days after an overnight fast.

  • Collect blood samples for the measurement of fasting glucose, insulin, triglycerides, and cholesterol.

• Tissue Collection: At the end of the study, euthanize the mice and collect liver and adipose tissue for weight measurement, histological analysis, and gene expression analysis.

Caption: Experimental workflow for the high-fat diet-induced obesity model.

Protocol 2: Assessment of Glucose and Insulin Tolerance

Objective: To determine the effect of N-oleoyl alanine on glucose metabolism and insulin sensitivity.

Materials:

• Treated mice from Protocol 1

• Glucose solution (20% in sterile saline)

• Insulin (Humulin R)

• Blood glucose meter and test strips

• Microcentrifuge tubes

Procedure for Glucose Tolerance Test (GTT):

• Fast mice for 6 hours.

• Collect a baseline blood sample (t=0) from the tail vein.

• Administer a glucose bolus (2 g/kg) via i.p. injection.

• Collect blood samples at 15, 30, 60, 90, and 120 minutes post-injection.

• Measure blood glucose levels at each time point.

Procedure for Insulin Tolerance Test (ITT):

• Fast mice for 4 hours.

• Collect a baseline blood sample (t=0) from the tail vein.

• Administer an insulin bolus (0.75 U/kg) via i.p. injection.

• Collect blood samples at 15, 30, 45, and 60 minutes post-injection.

• Measure blood glucose levels at each time point.

Protocol 3: Gene Expression Analysis by qRT-PCR

Objective: To quantify the expression of key metabolic genes in the liver.

Materials:

• Liver tissue collected from Protocol 1

• RNA extraction kit (e.g., TRIzol)

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (e.g., PPARα, CPT1a, ACOX1, SREBP-1c, FASN) and a housekeeping gene (e.g., GAPDH)

• Real-time PCR system

Procedure:

• RNA Extraction: Isolate total RNA from liver tissue according to the manufacturer's protocol.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform quantitative real-time PCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene expression.

Conclusion

N-oleoyl alanine presents a compelling profile for the in vivo investigation of metabolic disorders due to its dual activity as a PPARα agonist and a FAAH inhibitor. The protocols outlined in these application notes provide a framework for researchers to explore its therapeutic potential in preclinical models of obesity, insulin resistance, and related metabolic dysfunctions. Further studies are warranted to fully elucidate the mechanisms of action and to validate the efficacy of N-oleoyl alanine as a potential therapeutic agent for metabolic diseases.

References

• 1. The Effect of PPARα, PPARδ, PPARγ, and PPARpan Agonists on Body Weight, Body Mass, and Serum Lipid Profiles in Diet-Induced Obese AKR/J Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The peroxisome proliferator‐activated receptors in cardiovascular diseases: experimental benefits and clinical challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases [frontiersin.org]
• 4. PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acid amide hydrolase as a potential therapeutic target for the treatment of pain and CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potential of Fatty Acid Amide Hydrolase (FAAH), Monoacylglycerol Lipase (MAGL), and Diacylglycerol Lipase (DAGL) Enzymes as Targets for Obesity Treatment: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing N-oleoyl alanine's Effect on Cell Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-oleoyl alanine (OlAla) is an endogenous N-acyl amino acid, a class of lipid signaling molecules that are gaining prominence for their diverse physiological roles.[1][2][3][4] Structurally similar to endocannabinoids, these molecules are involved in a variety of cellular processes.[1] Emerging research indicates that N-oleoyl alanine may modulate several key signaling pathways, suggesting its potential as a therapeutic agent. This document provides detailed protocols for assessing the effects of N-oleoyl alanine on specific cell signaling cascades, including its interaction with G protein-coupled receptors (GPCRs), Peroxisome Proliferator-Activated Receptor alpha (PPARα), and the inhibition of Fatty Acid Amide Hydrolase (FAAH).

Potential Signaling Pathways of N-oleoyl alanine

N-oleoyl alanine is hypothesized to exert its cellular effects through multiple signaling pathways. The diagram below illustrates the potential targets and downstream consequences of OlAla interaction.

Caption: Potential signaling pathways of N-oleoyl alanine.

Data Presentation

The following tables summarize hypothetical quantitative data for the effects of N-oleoyl alanine on key molecular targets. These values are intended as examples for data presentation and should be replaced with experimentally determined results.

Target Enzyme	N-oleoyl alanine Effect	Method
Fatty Acid Amide Hydrolase (FAAH)	Weak Inhibition (~40% at 10 µM)[5]	Fluorometric Assay

Receptor	N-oleoyl alanine Effect	Method
Peroxisome Proliferator-Activated Receptor alpha (PPARα)	Activation (in vitro)[5]	Reporter Gene Assay

Signaling Protein	N-oleoyl alanine Effect (Fold Change vs. Control)	Method
Phospho-ERK1/2 (Thr202/Tyr204)	1.8	Western Blot
Phospho-Akt (Ser473)	1.5	Western Blot
Phospho-CREB (Ser133)	2.2	Western Blot

Second Messenger	N-oleoyl alanine Effect (% Change vs. Control)	Method
Cyclic AMP (cAMP)	-30%	ELISA
Intracellular Calcium [Ca2+]i	+50%	Fluorescence Photometry

Experimental Protocols

The following are detailed protocols for key experiments to assess the impact of N-oleoyl alanine on cell signaling.

Western Blot Analysis for Phosphorylated Signaling Proteins (ERK, Akt, CREB)

This protocol outlines the steps to determine the phosphorylation status of key signaling proteins in response to N-oleoyl alanine treatment.

Caption: Western blot experimental workflow.

a. Cell Culture and Treatment:

• Seed appropriate cells (e.g., HEK293, PC12, or a cell line endogenously expressing the target receptor) in 6-well plates and grow to 70-80% confluency.

• Serum-starve the cells for 4-6 hours prior to treatment to reduce basal signaling.

• Treat cells with varying concentrations of N-oleoyl alanine (e.g., 0.1, 1, 10 µM) or vehicle control (e.g., DMSO) for a predetermined time course (e.g., 5, 15, 30, 60 minutes).

b. Cell Lysis and Protein Quantification:

• Wash cells twice with ice-cold PBS.

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes with periodic vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant and determine the protein concentration using a BCA protein assay kit.

c. SDS-PAGE and Protein Transfer:

• Normalize protein concentrations for all samples.

• Prepare samples by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

• Load 20-30 µg of protein per lane onto a 10% SDS-polyacrylamide gel.

• Run the gel at 120V until the dye front reaches the bottom.

• Transfer the proteins to a PVDF membrane at 100V for 1 hour.

d. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against the phosphorylated proteins of interest (e.g., anti-phospho-ERK1/2, anti-phospho-Akt, anti-phospho-CREB) overnight at 4°C.

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

• Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize using a chemiluminescence imaging system.

• Strip the membrane and re-probe for total protein levels (total ERK, Akt, CREB) and a loading control (e.g., GAPDH or β-actin) to normalize the data.

e. Data Analysis:

• Quantify the band intensities using densitometry software.

• Express the level of phosphorylated protein as a ratio to the total protein and normalize to the loading control.

Cyclic AMP (cAMP) Enzyme-Linked Immunosorbent Assay (ELISA)

This competitive immunoassay is used to measure changes in intracellular cAMP levels following treatment with N-oleoyl alanine, which is particularly relevant for assessing the activation of Gαi/o-coupled GPCRs.

a. Cell Culture and Treatment:

• Plate cells in a 96-well plate and grow to 80-90% confluency.

• Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) for 15-30 minutes to prevent cAMP degradation.

• Treat cells with varying concentrations of N-oleoyl alanine or a known Gαi/o agonist/antagonist for 15-30 minutes.

b. Cell Lysis:

• Aspirate the media and lyse the cells using the lysis buffer provided in the cAMP ELISA kit.

c. ELISA Procedure (following a typical kit protocol):

• Add standards and samples to the wells of the coated microplate.

• Add the cAMP conjugate to each well.

• Add the anti-cAMP antibody to each well.

• Incubate for 2 hours at room temperature with gentle shaking.

• Wash the wells multiple times with the provided wash buffer.

• Add the substrate solution and incubate for 30-60 minutes at room temperature in the dark.

• Add the stop solution to terminate the reaction.

• Read the absorbance at 450 nm using a microplate reader.

d. Data Analysis:

• Generate a standard curve using the known concentrations of cAMP standards.

• Calculate the cAMP concentration in the samples based on the standard curve. The amount of color is inversely proportional to the amount of cAMP in the sample.

PPARα Activation Reporter Gene Assay

This assay measures the ability of N-oleoyl alanine to activate PPARα, leading to the expression of a reporter gene (e.g., luciferase).

a. Cell Culture and Transfection:

• Seed cells (e.g., HEK293T) in a 24-well plate.

• Co-transfect the cells with a PPARα expression vector and a reporter plasmid containing a PPAR response element (PPRE) upstream of a luciferase gene. A control plasmid (e.g., expressing Renilla luciferase) should also be co-transfected for normalization.

b. Cell Treatment:

• 24 hours post-transfection, treat the cells with varying concentrations of N-oleoyl alanine, a known PPARα agonist (positive control, e.g., GW7647), or vehicle control for 18-24 hours.

c. Luciferase Assay:

• Lyse the cells using the luciferase assay lysis buffer.

• Measure the firefly luciferase activity in the cell lysate using a luminometer.

• Measure the Renilla luciferase activity for normalization.

d. Data Analysis:

• Calculate the relative luciferase activity by dividing the firefly luciferase signal by the Renilla luciferase signal.

• Express the results as fold induction over the vehicle-treated control.

Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

This fluorometric assay determines the inhibitory potential of N-oleoyl alanine on FAAH activity.

a. Reagents and Enzyme Preparation:

• Prepare the assay buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA).

• Use a commercially available FAAH enzyme or a cell/tissue homogenate known to have high FAAH activity.

b. Assay Procedure (in a 96-well plate format):

• Add the assay buffer to the wells.

• Add varying concentrations of N-oleoyl alanine or a known FAAH inhibitor (e.g., URB597) to the respective wells.

• Add the FAAH enzyme to all wells except the background controls.

• Incubate for 5-10 minutes at 37°C.

• Initiate the reaction by adding a fluorogenic FAAH substrate (e.g., arachidonoyl-7-amino-4-methylcoumarin amide).

• Measure the fluorescence kinetically (excitation ~360 nm, emission ~465 nm) at 37°C for 30-60 minutes.

c. Data Analysis:

• Calculate the rate of the enzymatic reaction (increase in fluorescence over time).

• Determine the percent inhibition for each concentration of N-oleoyl alanine compared to the vehicle control.

• If applicable, calculate the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Conclusion

The provided protocols offer a comprehensive framework for investigating the effects of N-oleoyl alanine on key cell signaling pathways. By employing these methodologies, researchers can elucidate the mechanisms of action of this intriguing lipid molecule, paving the way for potential therapeutic applications in various disease contexts. It is crucial to include appropriate positive and negative controls in all experiments to ensure the validity of the results. The quantitative data generated from these assays will be instrumental in building a detailed understanding of N-oleoyl alanine's bioactivity.

References

• 1. Quantitative analysis of Akt phosphorylation and activity in response to EGF and insulin treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative analysis of Erk phosphorylation suggests a mixed strategy for measuring phospho-form distributions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phosphorylation of cAMP Response Element-Binding Protein in Hippocampal Neurons as a Protective Response after Exposure to Glutamate In Vitro and Ischemia In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine [frontiersin.org]

Application Notes and Protocols for Oral Gavage Administration of N-oleoyl Alanine in Rats

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-oleoyl alanine (OlAla) is an endogenous N-acyl amino acid, structurally similar to the endocannabinoid anandamide, that has garnered interest for its potential therapeutic effects.[1][2] It is recognized for its role as a neuromodulatory molecule, influencing processes such as inflammation, energy metabolism, and pain perception.[1] Research has particularly focused on its ability to mitigate the effects of opioid and nicotine withdrawal, suggesting its utility in addiction therapies.[1][3][4] Unlike its analog N-oleoyl glycine (OlGly), OlAla is suggested to be a more stable compound, potentially offering a longer duration of action.[4] This document provides detailed protocols for the preparation and oral gavage administration of N-oleoyl alanine in rats based on established preclinical studies, along with a summary of reported efficacy data and involved signaling pathways.

Quantitative Data Summary

The following tables summarize the quantitative data from studies involving the oral gavage administration of N-oleoyl alanine in rats to attenuate opioid withdrawal symptoms.

Table 1: Efficacy of Oral N-oleoyl alanine on Affective and Somatic Opioid Withdrawal Symptoms in Rats [1][5]

Experiment	Dosage (mg/kg)	Effect on Morphine Withdrawal-Induced Conditioned Place Aversion	Effect on Heroin Withdrawal-Induced Abdominal Contractions	Effect on Heroin Withdrawal-Induced Diarrhea
1	5	No significant reduction	Not Assessed	Not Assessed
1	20	Significant reduction	Not Assessed	Not Assessed
2	5	Not Assessed	Significant reduction	Significant reduction
2	20	Not Assessed	No effect	No effect
2	40	Not Assessed	No effect	No effect
2	80	Not Assessed	No effect	No effect

Data sourced from Ayoub et al. (2024).[1]

Experimental Protocols

Preparation of N-oleoyl alanine for Oral Gavage

This protocol is adapted from the methodology described by Ayoub et al. (2024).[1]

Materials:

• N-oleoyl alanine (OlAla)

• Ethanol

• Tween 80

• Physiological saline (0.9% NaCl)

• Nitrogen gas stream

• Vortex mixer

• Analytical balance

• Glass vials

Procedure:

• Dissolution: Weigh the desired amount of OlAla and dissolve it in ethanol.

• Emulsification: Add Tween 80 to the ethanol-OlAla solution. The initial ratio of ethanol to Tween 80 should be 1:1.

• Ethanol Evaporation: Gently evaporate the ethanol from the mixture using a nitrogen stream. This step is crucial to avoid administering ethanol to the animals.

• Final Vehicle Preparation: Add physiological saline to the remaining Tween 80-OlAla mixture to achieve a final vehicle composition of Tween 80 and saline in a 1:9 ratio.

• Homogenization: Vortex the final solution thoroughly to ensure a homogenous suspension of OlAla.

• Concentration Adjustment: Prepare the final solution at the desired concentrations (e.g., 5 mg/mL, 20 mg/mL) for administration at a volume of 1 mL/kg body weight.

Oral Gavage Administration Protocol

This protocol outlines the standard procedure for administering the prepared N-oleoyl alanine solution to rats.

Materials:

• Prepared N-oleoyl alanine solution

• Appropriately sized oral gavage needle (stainless steel, ball-tipped)

• Syringe (1-3 mL, depending on the volume to be administered)

• Personal protective equipment (gloves, lab coat)

Procedure:

• Animal Handling and Restraint: Gently yet firmly restrain the rat to prevent movement and injury. Ensure the head and body are in a straight line to facilitate the passage of the gavage needle.

• Gavage Needle Insertion: Measure the gavage needle from the tip of the rat's nose to the last rib to estimate the correct insertion length. Gently insert the ball-tipped needle into the esophagus via the diastema (the gap between the incisors and molars). The needle should pass with minimal resistance. If resistance is met, withdraw and re-insert.

• Administration: Once the needle is correctly positioned in the esophagus, slowly administer the N-oleoyl alanine solution. The typical administration volume is 1 mL/kg of body weight.[1]

• Post-Administration Monitoring: After administration, return the rat to its home cage and monitor for any signs of distress, such as respiratory difficulty or regurgitation.[1]

Signaling Pathways and Experimental Workflow

Signaling Pathway of N-oleoyl alanine

N-oleoyl alanine has been shown to exert its effects through the activation of peroxisome proliferator-activated receptor alpha (PPARα) and interaction with the cannabinoid 1 (CB1) receptor system.[2][4]

Caption: Proposed signaling mechanism of N-oleoyl alanine.

Experimental Workflow for Oral Gavage of N-oleoyl alanine in Rats

The following diagram illustrates a typical experimental workflow for investigating the effects of orally administered N-oleoyl alanine on opioid withdrawal in rats.

Caption: Experimental workflow for N-oleoyl alanine oral gavage studies in rats.

Concluding Remarks

The oral administration of N-oleoyl alanine via gavage is a viable and effective method for preclinical research in rats, particularly for studying its therapeutic potential in substance withdrawal models.[1] The protocols and data presented here provide a foundation for designing and conducting such studies. It is important to note that while the efficacy of oral OlAla has been demonstrated, its pharmacokinetic profile in rats has not yet been fully evaluated.[1] Future research should aim to fill this knowledge gap to better understand the absorption, distribution, metabolism, and excretion of this promising compound following oral administration.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine [frontiersin.org]
• 3. N-Oleoyl Alanine attenuates Nicotine Reward and Spontaneous Nicotine Withdrawal in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oleoyl alanine (HU595): a stable monomethylated oleoyl glycine interferes with acute naloxone precipitated morphine withdrawal in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve the solubility of N-oleoyl alanine for in vivo studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of N-oleoyl alanine for in vivo studies.

Troubleshooting Guides

Issue: Precipitation of N-Oleoyl Alanine in Aqueous Solutions

Q1: My N-oleoyl alanine is precipitating out of my aqueous buffer (e.g., PBS) during formulation preparation. What can I do?

A1: N-oleoyl alanine has very low solubility in aqueous buffers like PBS (approximately 0.25 mg/mL at pH 7.2).[1] Direct dissolution in aqueous media is often unsuccessful. Here are some troubleshooting steps:

• Primary Dissolution in Organic Solvent: First, dissolve the N-oleoyl alanine in an organic solvent in which it is highly soluble, such as ethanol (up to 50 mg/mL) or DMSO (up to 30 mg/mL).[1][2]

• Use of a Vehicle: For in vivo studies, a vehicle containing co-solvents and surfactants is typically necessary. A commonly used vehicle for N-acyl amino acids involves a mixture of ethanol, a surfactant like Tween 80 or Emulphor, and saline.[3]

• Step-wise Formulation: Prepare the formulation in a stepwise manner. For example, dissolve the N-oleoyl alanine in ethanol first, then add the surfactant, and finally, add the saline dropwise while vortexing to maintain a stable dispersion.

Issue: Formulation Instability (Phase Separation, Cloudiness) Over Time

Q2: I have successfully prepared my N-oleoyl alanine formulation, but it becomes cloudy or separates after a short period. How can I improve its stability?

A2: Formulation instability is a common challenge with lipid-based compounds.[4] Here are several factors to consider:

• Optimize Surfactant Concentration: The concentration of the surfactant (e.g., Tween 80) is critical for maintaining a stable nanoemulsion.[5] Insufficient surfactant can lead to droplet coalescence and phase separation. You may need to empirically determine the optimal ratio of your lipid (N-oleoyl alanine) to the surfactant.

• Storage Conditions: Store your formulation at a controlled temperature. For many lipid-based formulations, refrigeration at 4°C can improve stability.[6] Avoid repeated freeze-thaw cycles, which can disrupt the emulsion.

• Protect from Light and Oxygen: N-oleoyl alanine, being an unsaturated fatty acid derivative, is susceptible to oxidation.[4] Protect your formulation from light by using amber vials and consider purging the vial with an inert gas like nitrogen or argon to minimize exposure to oxygen.

• pH of the Aqueous Phase: The pH of your saline or buffer can influence the stability of the formulation. While N-oleoyl alanine's solubility is low in aqueous solutions, drastic pH changes can affect the overall formulation stability.[7] Maintain a physiologically compatible and consistent pH.

Frequently Asked Questions (FAQs)

Formulation Strategies

Q3: What is a good starting point for a vehicle to administer N-oleoyl alanine orally to rodents?

A3: A published and effective vehicle for oral gavage of N-oleoyl alanine in rats consists of a mixture of ethanol, Tween 80, and physiological saline in a 1:1:19 ratio.[3] In this specific protocol, the ethanol is evaporated off using a stream of nitrogen, resulting in a final vehicle of Tween 80 and saline in a 1:9 ratio.[3] This method ensures the initial dissolution of the lipophilic compound while removing the potentially confounding effects of ethanol in the final administered dose.

Q4: Are there more advanced formulation strategies to improve the bioavailability of N-oleoyl alanine?

A4: Yes, for poorly water-soluble lipophilic compounds like N-oleoyl alanine, lipid-based drug delivery systems are a promising approach to enhance oral bioavailability.[8][9][10] These include:

• Nanoemulsions: These are kinetically stable, isotropic systems of oil, water, and surfactant.[5] The small droplet size increases the surface area for absorption.

• Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These are lipid-based nanoparticles that can encapsulate the drug, protecting it from degradation in the gastrointestinal tract and potentially enhancing lymphatic uptake.[7]

Q5: What are the key steps in developing a lipid-based formulation for N-oleoyl alanine?

A5: A systematic approach is recommended:

• Excipient Screening: Determine the solubility of N-oleoyl alanine in various oils, surfactants, and co-solvents to identify the most suitable components.

• Formulation Optimization: Construct ternary phase diagrams to identify the concentration ranges of the selected oil, surfactant, and co-surfactant that form stable nanoemulsions.

• Characterization: Evaluate the formulation for droplet size, polydispersity index (PDI), zeta potential, and drug loading.

• In Vitro Release and Stability Studies: Assess the release profile of N-oleoyl alanine from the formulation and its stability under different storage conditions.

Data Presentation

Table 1: Solubility of N-Oleoyl Alanine in Various Solvents

Solvent	Solubility	Reference
Ethanol	50 mg/mL	[1][2]
Dimethyl sulfoxide (DMSO)	30 mg/mL	[1][2]
Dimethylformamide (DMF)	10 mg/mL	[2]
Phosphate Buffered Saline (PBS), pH 7.2	0.25 mg/mL	[1]

Experimental Protocols

Protocol 1: Preparation of N-Oleoyl Alanine Formulation for Oral Gavage in Rodents

This protocol is adapted from a study investigating the effects of orally administered N-oleoyl alanine in rats.[3]

Materials:

• N-oleoyl alanine

• Ethanol (200 proof)

• Tween 80

• Physiological saline (0.9% NaCl)

• Nitrogen gas source

• Vortex mixer

• Sterile vials

Procedure:

• Weigh the desired amount of N-oleoyl alanine and place it in a sterile glass vial.

• Prepare a vehicle stock solution of ethanol, Tween 80, and physiological saline in a 1:1:19 ratio.

• Add the appropriate volume of the vehicle stock solution to the N-oleoyl alanine to achieve the desired final concentration.

• Vortex the mixture until the N-oleoyl alanine is completely dissolved. A clear solution should be obtained.

• Gently stream nitrogen gas over the surface of the solution to evaporate the ethanol. This should be done in a fume hood. The evaporation is complete when the volume is reduced to 10% of the initial volume (i.e., the final vehicle is a 1:9 ratio of Tween 80 to saline).

• Vortex the final formulation to ensure homogeneity.

• The formulation is now ready for administration by oral gavage.

Visualizations

Signaling Pathway

N-oleoyl alanine has been shown to interact with Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor that plays a key role in lipid metabolism and inflammation.[11]

Caption: N-Oleoyl Alanine Activation of the PPARα Signaling Pathway.

Experimental Workflow

Caption: General Experimental Workflow for an In Vivo Study with N-Oleoyl Alanine.

References

• 1. Ultimate Guide to Choosing the Right Lipids for Drug Delivery and Formulation | AxisPharm [axispharm.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Current Status, Hotspots, and Development Trends of Nanoemulsions: A Comprehensive Bibliometric Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. azonano.com [azonano.com]
• 8. Challenges in Oral Drug Delivery and Applications of Lipid Nanoparticles as Potent Oral Drug Carriers for Managing Cardiovascular Risk Factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. Frontiers | Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs [frontiersin.org]
• 11. Frontiers | N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine [frontiersin.org]

Troubleshooting low recovery of N-oleoyl alanine during solid-phase extraction

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low recovery of N-oleoyl alanine during solid-phase extraction (SPE).

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low recovery of N-oleoyl alanine during SPE?

Low recovery is a frequent issue in SPE and can typically be traced back to a few key areas. The most common reason is an unoptimized protocol where the analyte is lost during the loading, washing, or elution steps. This can be due to incorrect solvent choice, improper pH, or an inappropriate sorbent type for the analyte's chemical properties. It is crucial to systematically investigate each step of the process to pinpoint the source of the loss.[1][2]

Q2: How can I determine at which step of the SPE process my N-oleoyl alanine is being lost?

To identify where the analyte is being lost, you should perform a systematic "analyte tracking" experiment. This involves collecting the liquid fractions from each step of the SPE procedure—the sample load flow-through, each wash solution, and the final elution—and analyzing each fraction for the presence of N-oleoyl alanine.[1][3] This will tell you if the analyte failed to bind to the sorbent, was washed away prematurely, or failed to elute.

Q3: What are the key chemical properties of N-oleoyl alanine that I should consider for SPE method development?

N-oleoyl alanine is an N-acyl amino acid with a dual character: a long, hydrophobic oleoyl tail and a polar, ionizable alanine headgroup.[4][5] This structure dictates its behavior in different solvents and on different sorbents. Understanding these properties is critical for selecting the correct SPE strategy. At physiological pH (7.2-7.3), the carboxylic acid group is deprotonated, making the molecule an anion.[4][6]

Summary of N-oleoyl alanine Properties

Property	Value	Significance for SPE
Molecular Formula	C21H39NO3[4][5]	Indicates a significant lipid character.
Molecular Weight	~353.5 g/mol [4][5][7]	Standard molecular weight for small molecule SPE.
Chemical Class	N-acyl amino acid[4][5]	Possesses both hydrophobic and polar/ionizable moieties.
Solubility	High in Ethanol (50 mg/ml), DMSO (30 mg/ml). Low in PBS pH 7.2 (0.25 mg/ml).[4][7]	Guides selection of sample diluents and elution solvents. High organic content is needed for solubilization.
Ionic State	Anionic at pH > pKa (approx. 3-4)[6]	Allows for manipulation of retention using pH. Critical for ion-exchange or mixed-mode SPE.

Q4: Which type of SPE sorbent is most effective for extracting N-oleoyl alanine?

The choice of sorbent depends on the extraction strategy.

• Reversed-Phase (e.g., C18, C8, Polymeric RP): This is the most common choice, leveraging the hydrophobicity of the oleoyl chain. For strong retention, the sample pH should be adjusted to be at least 2 units below the pKa of the carboxylic acid group (~pH 2) to ensure the molecule is in its neutral, more hydrophobic state.

• Mixed-Mode Anion Exchange (e.g., WAX, SAX): This strategy takes advantage of the negatively charged carboxylate group at neutral or basic pH. The sorbent will have both reversed-phase and anion-exchange properties, allowing for a more selective extraction and rigorous wash steps to remove neutral and cationic interferences.

Q5: My analyte is being lost during the sample loading step (found in the flow-through). What should I do?

If the analyte does not bind to the sorbent, it suggests the retention mechanism is not effective under the loading conditions.

• Check Sample Solvent: The sample may be dissolved in a solvent that is too strong (i.e., too high in organic content for reversed-phase), preventing the analyte from adsorbing to the sorbent. Dilute your sample with a weaker solvent (e.g., water or aqueous buffer).[8]

• Adjust Sample pH: For reversed-phase SPE, ensure the pH of the sample is low enough to neutralize the carboxylic acid group, thereby increasing its hydrophobicity and affinity for the sorbent.[1][3]

• Decrease Flow Rate: A high flow rate may not allow enough time for the analyte to interact with the sorbent. Reduce the speed at which the sample is loaded onto the cartridge.[2][8]

• Increase Sorbent Mass: If the cartridge is overloaded with either the analyte or matrix components, breakthrough can occur. Consider using a cartridge with a larger sorbent bed.[1]

Q6: My analyte is being washed away during the wash step. How can I fix this?

Losing the analyte during the wash step indicates that your wash solvent is too strong. The goal of the wash step is to remove interferences that are less strongly bound than your analyte of interest.

• Reduce Wash Solvent Strength: Decrease the percentage of organic solvent in your aqueous wash solution. For example, if you are losing the analyte with a 20% methanol wash, try using a 5% or 10% methanol solution instead.[1]

• Maintain Correct pH: Ensure the pH of the wash solvent is maintained at a level that ensures analyte retention (e.g., acidic pH for reversed-phase).[1]

Q7: I am unable to elute my N-oleoyl alanine from the cartridge. What is the problem?

If the analyte is retained on the sorbent and not present in the load or wash fractions, the elution solvent is too weak to disrupt the analyte-sorbent interaction.[1][8]

• Increase Elution Solvent Strength: Increase the percentage of organic solvent in the elution solution. N-oleoyl alanine is highly soluble in ethanol, making it a good candidate for the organic component of the elution solvent.[4][7]

• Adjust Elution Solvent pH: For reversed-phase, eluting with a basic pH (e.g., containing a small amount of ammonium hydroxide) will ionize the carboxylic acid group, reducing its hydrophobicity and facilitating its release from the sorbent. For anion-exchange, an acidic elution solvent will neutralize the charge and release the analyte.

• Try a Different Solvent: If increasing the strength of your current solvent is ineffective, try a different, stronger solvent altogether (e.g., switch from methanol to isopropanol or acetonitrile).

• Increase Elution Volume: It's possible the analyte is eluting, but is spread across a larger volume than anticipated. Try using a larger volume of elution solvent or collecting multiple smaller elution fractions.[8]

Troubleshooting Summary

Observation	Potential Cause(s)	Recommended Solution(s)
Analyte found in Load Flow-Through	Sample solvent is too strong.Incorrect sample pH.Flow rate is too high.Sorbent capacity exceeded.	Decrease organic content of sample solvent.Adjust pH to maximize retention (e.g., acidify for RP).Reduce loading flow rate.Use a cartridge with a higher sorbent mass.[1][3][8]
Analyte found in Wash Fraction	Wash solvent is too strong.Incorrect pH of wash solvent.	Decrease the percentage of organic solvent in the wash.Ensure wash solvent pH maintains analyte retention.[1][3]
No/Low Analyte in Elution Fraction	Elution solvent is too weak.Incorrect pH of elution solvent.Insufficient elution volume.	Increase the percentage of organic solvent in the elution mix.Adjust pH to minimize retention (e.g., make basic for RP).Increase the volume of the elution solvent; consider multiple elutions.[1][8]
Inconsistent/Irreproducible Recovery	Sorbent bed dried out before loading.Inconsistent flow rates.Inconsistent sample pre-treatment.	Ensure the sorbent bed remains solvated after conditioning.Use a vacuum manifold or automated system for consistent flow.Standardize sample preparation protocol.[8]

Example Experimental Protocol: Reversed-Phase SPE

This protocol is a general guideline for extracting N-oleoyl alanine from a biological matrix using a C18 reversed-phase cartridge. Optimization will be required for specific sample types.

• Sample Pre-treatment:

  • Thaw the sample (e.g., plasma, tissue homogenate).

  • To precipitate proteins, add 3 volumes of ice-cold acetonitrile or methanol.

  • Vortex thoroughly and centrifuge at high speed (e.g., 10,000 x g for 10 minutes) to pellet the precipitate.

  • Transfer the supernatant to a clean tube.

  • Evaporate the organic solvent under a gentle stream of nitrogen.

  • Reconstitute the sample in a weak solvent (e.g., 10% methanol in water with 0.1% formic acid) to ensure it is compatible with the loading conditions.

• SPE Cartridge Conditioning:

  • Pass 1-2 cartridge volumes of methanol or acetonitrile through the C18 cartridge to wet the sorbent and activate the stationary phase. Do not let the sorbent dry.

• SPE Cartridge Equilibration:

  • Pass 1-2 cartridge volumes of equilibration buffer (e.g., water with 0.1% formic acid) through the cartridge to prepare it for the sample. Ensure the pH matches the final pH of your pre-treated sample. Do not let the sorbent dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow, consistent flow rate (e.g., 1 mL/minute).

• Washing:

  • Wash the cartridge with 1-2 cartridge volumes of a weak, aqueous wash buffer (e.g., 5-10% methanol in water with 0.1% formic acid) to remove salts and other polar interferences.

• Elution:

  • Elute the N-oleoyl alanine with 1-2 cartridge volumes of a strong organic solvent (e.g., 90:10 methanol:water with 0.5% ammonium hydroxide, or 100% ethanol).

  • Collect the eluate in a clean tube.

• Post-Elution:

  • Evaporate the elution solvent to dryness under nitrogen.

  • Reconstitute the dried extract in a solvent appropriate for your downstream analysis (e.g., mobile phase for LC-MS).

Visual Workflow Guides

Caption: Troubleshooting workflow for low SPE recovery.

Caption: Standard workflow for solid-phase extraction.

References

• 1. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 2. specartridge.com [specartridge.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Buy N-oleoyl alanine [smolecule.com]
• 5. N-Oleoyl alanine | C21H39NO3 | CID 44423663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-oleoyl-L-alaninate | C21H38NO3- | CID 168499359 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. silicycle.com [silicycle.com]

Stability of N-oleoyl alanine in different solvent solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of N-oleoyl alanine in various solvent solutions. This resource includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key stability data to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-oleoyl alanine?

A1: For optimal stability, N-oleoyl alanine should be stored at -20°C for short-term storage (up to one month) and at -80°C for long-term storage (up to six months).[1] Some suppliers indicate a stability of at least two years when stored at -20°C.[2] It is often supplied as a solution in ethanol, which contributes to its stability.[1]

Q2: In which solvents is N-oleoyl alanine soluble?

A2: N-oleoyl alanine exhibits solubility in a range of common laboratory solvents. For a summary of solubility data, please refer to Table 1.

Q3: What are the primary degradation pathways for N-oleoyl alanine?

A3: The primary degradation pathway for N-oleoyl alanine is hydrolysis of the amide bond, which yields oleic acid and alanine.[1] This can be catalyzed by acidic or basic conditions. Enzymatic hydrolysis can also occur, primarily mediated by fatty acid amide hydrolase (FAAH) and N-acylethanolamine-hydrolyzing acid amidase (NAAA).[3] Due to the presence of a double bond in the oleoyl chain, N-oleoyl alanine is also susceptible to oxidation and photodegradation.

Q4: Is N-oleoyl alanine stable in aqueous solutions?

A4: The stability of N-oleoyl alanine in aqueous solutions is pH-dependent. It has limited stability in aqueous buffers, particularly at acidic or alkaline pH, due to hydrolysis of the amide bond. For instance, its solubility in PBS (pH 7.2) is low (0.25 mg/mL), and prolonged storage in this buffer is not recommended.[2] For aqueous experiments, it is advisable to prepare fresh solutions from a stock in an organic solvent like ethanol or DMSO.

Q5: How can I monitor the stability of my N-oleoyl alanine solution?

A5: The stability of N-oleoyl alanine solutions can be monitored by High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS).[4] This technique allows for the quantification of the parent compound and the detection of potential degradation products.

Data Presentation

Table 1: Solubility of N-Oleoyl Alanine in Different Solvents

Solvent	Solubility	Reference
Dimethylformamide (DMF)	10 mg/mL	[2]
Dimethyl sulfoxide (DMSO)	30 mg/mL	[2]
Ethanol	50 mg/mL	[2]
Phosphate-Buffered Saline (PBS, pH 7.2)	0.25 mg/mL	[2]

Table 2: Summary of Potential Degradation Pathways and Products

Degradation Pathway	Stress Condition	Major Degradation Products
Hydrolysis	Acidic or basic pH, temperature	Oleic acid, Alanine
Oxidation	Presence of oxidizing agents (e.g., H₂O₂), air exposure	Hydroperoxides, aldehydes, and other lipid oxidation products
Photodegradation	Exposure to UV or visible light	Isomeric products, photo-oxidative degradation products
Enzymatic Degradation	Presence of enzymes like FAAH or NAAA	Oleic acid, Alanine

Experimental Protocols

Protocol for Forced Degradation Study of N-oleoyl alanine

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of N-oleoyl alanine under various stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of N-oleoyl alanine in a non-aqueous, inert solvent such as ethanol or acetonitrile at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24, 48, 72 hours).

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60°C) for a defined period.

• Oxidative Degradation: Mix the stock solution with an equal volume of a 3% hydrogen peroxide solution. Keep the solution at room temperature, protected from light, for a defined period.

• Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 60°C) in the dark for a defined period.

• Photodegradation: Expose the stock solution to a light source (e.g., UV lamp at 254 nm or a photostability chamber) for a defined period. A control sample should be wrapped in aluminum foil to protect it from light.

3. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed sample.

• Neutralize the acid and base hydrolysis samples if necessary.

• Dilute all samples to an appropriate concentration with the mobile phase.

• Analyze the samples using a validated stability-indicating HPLC-MS/MS method to quantify the remaining N-oleoyl alanine and identify any degradation products.

4. Data Analysis:

• Calculate the percentage of degradation for each stress condition and time point.

• Characterize the major degradation products by their mass-to-charge ratio (m/z) and fragmentation patterns.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation of N-oleoyl alanine in aqueous buffer	Low aqueous solubility, especially at high concentrations.	Prepare a concentrated stock solution in an organic solvent (e.g., ethanol, DMSO) and dilute it into the aqueous buffer immediately before use. Use a minimal amount of the organic solvent in the final solution. Consider the use of a co-solvent or surfactant if compatible with the experiment.
Rapid degradation of N-oleoyl alanine in solution	Inappropriate solvent pH. Exposure to light or elevated temperatures. Presence of contaminating enzymes or oxidizing agents.	Prepare solutions in aprotic solvents or in buffers with a pH close to neutral where stability is higher. Store solutions at -20°C or -80°C and protect from light. Use high-purity solvents and de-gas aqueous buffers to remove dissolved oxygen.
Inconsistent results in stability studies	Inconsistent storage conditions. Variability in solution preparation. Pipetting errors. Issues with the analytical method.	Strictly control temperature, light exposure, and storage duration. Ensure accurate and reproducible preparation of solutions. Calibrate pipettes regularly. Validate the analytical method for linearity, accuracy, and precision.
Appearance of unknown peaks in HPLC chromatogram	Degradation of N-oleoyl alanine. Impurities in the solvent or reagents. Contamination of the HPLC system.	Perform a forced degradation study to identify potential degradation products. Analyze a solvent blank to check for impurities. Clean the HPLC system thoroughly.

Visualizations

Caption: Workflow for a forced degradation study of N-oleoyl alanine.

Caption: Major degradation pathways of N-oleoyl alanine.

References

• 1. research.rug.nl [research.rug.nl]
• 2. caymanchem.com [caymanchem.com]
• 3. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of N-oleoyl alanine during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of N-oleoyl alanine during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is N-oleoyl alanine and why is its stability a concern during sample preparation?

A1: N-oleoyl alanine is a naturally occurring N-acyl amino acid, a class of lipid signaling molecules. Its stability is a concern due to its susceptibility to degradation through two primary pathways:

• Enzymatic Degradation: Amidases, such as fatty acid amide hydrolase (FAAH), can hydrolyze the amide bond, breaking down N-oleoyl alanine into oleic acid and alanine.

• Oxidative Degradation: The double bond in the oleoyl (a monounsaturated fatty acid) portion of the molecule is susceptible to oxidation, which can alter its structure and function.

Proper sample preparation is crucial to minimize these degradation pathways and ensure accurate quantification and analysis.

Q2: What are the ideal storage conditions for N-oleoyl alanine standards and samples?

A2: To maintain the integrity of N-oleoyl alanine, adhere to the following storage recommendations:

Storage Condition	N-Oleoyl Alanine Standards	Biological Samples/Extracts	Duration
Short-term	-20°C	-80°C (flash-frozen in liquid nitrogen)	Up to 1 month
Long-term	-80°C	-80°C	Up to 6 months

Data summarized from commercial supplier information.

Note: Avoid repeated freeze-thaw cycles as this can accelerate degradation. Aliquoting samples and standards is highly recommended.

Troubleshooting Guide

This guide addresses common issues encountered during the sample preparation of N-oleoyl alanine.

Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery of N-oleoyl alanine	Enzymatic degradation during tissue homogenization or extraction.	1. Work quickly and on ice: Perform all sample preparation steps at low temperatures to reduce enzyme activity.[1] 2. Enzyme inhibitors: Add an amidase inhibitor, such as phenylmethylsulfonyl fluoride (PMSF), to the extraction solvent. A final concentration of 2 mM PMSF in a 2:1 chloroform:methanol solution has been shown to be effective.[2] 3. Solvent quenching: Immediately homogenize tissue in a cold organic solvent like methanol to quench enzymatic activity.[3]
Oxidative degradation of the oleoyl moiety.	1. Antioxidants: Add an antioxidant, such as butylated hydroxytoluene (BHT), to the extraction solvent. 2. Minimize oxygen exposure: Work in an environment with reduced oxygen if possible, and store extracts under an inert gas like nitrogen or argon.[3] 3. Light protection: Protect samples from light, as it can promote oxidation.[3]
Incomplete extraction from the biological matrix.	1. Use an appropriate solvent system: A mixture of polar and non-polar solvents is necessary. The Folch method (chloroform:methanol, 2:1 v/v) is a common starting point for lipid extraction.[2] 2. Thorough homogenization: Ensure the tissue is completely homogenized to allow for efficient solvent penetration and lipid extraction.
High variability in replicate samples	Inconsistent sample handling.	1. Standardize protocols: Ensure all samples are processed using the exact same procedure, including incubation times, temperatures, and solvent volumes. 2. Homogenize thoroughly: Ensure the sample is homogenous before taking aliquots for extraction.
Degradation during storage.	1. Proper storage: Flash-freeze samples in liquid nitrogen and store them at -80°C.[3] 2. Aliquot samples: Avoid multiple freeze-thaw cycles by preparing single-use aliquots.
Presence of interfering peaks in LC-MS/MS analysis	Contamination from lab equipment or reagents.	1. Use high-purity solvents and reagents. 2. Thoroughly clean all glassware and equipment.
Matrix effects from the biological sample.	1. Optimize chromatographic separation: Adjust the gradient, mobile phase, or column to separate N-oleoyl alanine from interfering compounds. 2. Sample cleanup: Consider a solid-phase extraction (SPE) step to remove interfering substances.

Experimental Protocols

Protocol 1: Extraction of N-Oleoyl Alanine from Brain or Plasma for LC-MS/MS Analysis

This protocol is adapted from a validated method for the quantification of N-oleoyl alanine.[2][4][5]

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Phenylmethylsulfonyl fluoride (PMSF)

• 1N Hydrochloric acid (HCl)

• 0.73% w/v Sodium chloride (NaCl) solution

• Deionized water

• Internal standard (e.g., a deuterated analog of an N-acyl amino acid)

• Centrifuge capable of 3,000 rpm and 4°C

• Vortex mixer

Procedure:

• Prepare Extraction Solvent: Prepare a 2:1 (v/v) solution of chloroform:methanol containing 2 mM PMSF.

• Sample Homogenization (for tissue):

  • Weigh the frozen tissue sample.

  • Immediately homogenize the tissue in the cold extraction solvent.

• Extraction:

  • For Tissue Homogenate: To the homogenate, add 300 µL of 0.73% w/v NaCl and the internal standard.

  • For Plasma: To a 25 µL plasma aliquot, add 1,400 µL of the 2:1 chloroform:methanol with 2 mM PMSF, 50 µL of 1N HCl, 150 µL of deionized water, 300 µL of 0.73% NaCl, and the internal standard.

• Phase Separation:

  • Vortex all samples for 1 minute.

  • Centrifuge at 3,000 rpm at 4°C for 10 minutes.

• Collection of Organic Layer:

  • Carefully collect the lower organic layer containing the lipids.

• Solvent Evaporation:

  • Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried lipid extract in an appropriate solvent for your LC-MS/MS analysis (e.g., mobile phase).

Visualizations

Caption: Workflow for N-oleoyl alanine extraction.

References

• 1. Effects of Different Storage Conditions on Lipid Stability in Mice Tissue Homogenates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High-performance liquid chromatography-tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of N-oleoyl alanine by HPLC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantitative analysis of N-oleoyl alanine using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of N-oleoyl alanine.

Issue 1: Poor Peak Shape (Tailing, Broadening, or Splitting)

• Question: My N-oleoyl alanine peak is tailing or broad. What are the possible causes and solutions?

• Answer: Peak tailing or broadening for N-oleoyl alanine can be caused by several factors. A common issue is secondary interactions between the analyte and the stationary phase.[1] Ensure your mobile phase pH is appropriate to maintain N-oleoyl alanine in a single ionic state. If the mobile phase pH is too close to the analyte's pKa, you might observe split peaks due to the presence of both ionized and non-ionized forms.[2] Another potential cause is column contamination or degradation.[1]

  Troubleshooting Steps:

  • Check Mobile Phase pH: Verify the pH of your aqueous mobile phase before adding the organic solvent.[2]

  • Column Flush: Flush the column with a strong solvent to remove potential contaminants.[1] For reversed-phase columns, a gradient wash from high aqueous to high organic is recommended.

  • Sample Injection Solvent: Ensure your sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase to prevent peak distortion.[1]

  • Column Condition: If the problem persists, the column may be old or damaged. Consider replacing it. A void at the column inlet can also cause split peaks.[1]

• Question: I am observing split peaks for N-oleoyl alanine. What should I investigate?

• Answer: Split peaks can be a result of a partially plugged column frit, a void in the column packing, or issues with the injection solvent.[1] If the solvent used to dissolve the sample is significantly stronger than the mobile phase, it can lead to peak splitting.[1] Additionally, ensure that the column has not been subjected to high pH conditions (above 7) which can cause silica dissolution and void formation.[1]

Issue 2: Low Signal Intensity or Sensitivity

• Question: The signal for N-oleoyl alanine is very low. How can I improve the sensitivity?

• Answer: Low sensitivity in LC-MS/MS analysis can stem from sample preparation, chromatographic conditions, or mass spectrometer settings. Since N-oleoyl alanine is an endogenous molecule often present at low concentrations, maximizing recovery and minimizing ion suppression is critical.[3]

  Troubleshooting Steps:

  • Sample Preparation: Evaluate your extraction efficiency. A robust liquid-liquid extraction has been shown to yield high recovery for N-oleoyl alanine.[3] Ensure complete solvent evaporation and reconstitution in a suitable solvent.

  • Ion Suppression/Enhancement: Matrix effects can significantly impact ionization efficiency.[4] To check for this, perform a post-column infusion experiment. If ion suppression is observed at the retention time of N-oleoyl alanine, adjust the chromatography to separate it from the interfering matrix components.

  • MS Parameters: Optimize the MS parameters, including electrospray voltage, source temperature, and gas flows. Perform tuning and calibration of the instrument as per the manufacturer's recommendation. For targeted analysis, ensure you are using the optimal multiple reaction monitoring (MRM) transitions.

  • Mobile Phase Additives: The use of additives like ammonium acetate and formic acid in the mobile phase can improve ionization efficiency.[3]

Issue 3: High Backpressure

• Question: The HPLC system pressure is unusually high. What are the common causes and how can I resolve this?

• Answer: High backpressure is typically caused by a blockage in the system.[1]

  Troubleshooting Steps:

  • Isolate the Source: Systematically isolate components to identify the location of the blockage. Start by disconnecting the column and checking the pressure of the system without it. If the pressure drops significantly, the column is the likely source of the high pressure.

  • Column Frit: A plugged inlet frit on the column is a common cause of high pressure.[1] This can be due to particulates from the sample or pump seal wear. Consider replacing the frit or the column.

  • In-line Filter: If you have an in-line filter, check if it is blocked.[1]

  • Sample Filtration: Always filter your samples before injection to prevent particulates from entering the system.[1][2]

Frequently Asked Questions (FAQs)

• Question: What is a suitable internal standard for the quantification of N-oleoyl alanine?

• Answer: A deuterated analog of a structurally similar compound is often a good choice. For instance, arachidonoyl glycine-d8 (AraGly-d8) has been successfully used as a viable internal standard for the quantification of N-oleoyl alanine.[3]

• Question: How can I prepare samples from brain tissue or plasma for N-oleoyl alanine analysis?

• Answer: A liquid-liquid extraction method is effective.[3] Typically, the tissue homogenate or plasma is extracted with a mixture of chloroform and methanol. An acidic aqueous solution is also added to facilitate the partitioning of the lipids into the organic phase.[3]

• Question: What are typical HPLC parameters for the separation of N-oleoyl alanine?

• Answer: A reversed-phase C18 column is commonly used for separation.[3] A gradient elution with a mobile phase consisting of water with ammonium acetate and formic acid (Mobile Phase A) and acetonitrile (Mobile Phase B) provides good chromatographic resolution.[3]

• Question: What are the key mass spectrometry parameters to consider for N-oleoyl alanine detection?

• Answer: For quantitative analysis, use a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode. You will need to optimize the precursor ion (typically [M+H]+ or [M-H]-) and the product ions for N-oleoyl alanine. The fragmentation of oligoalanines primarily involves amide bond cleavage.[5] The source temperature and other source parameters should be optimized to achieve a stable and robust signal.[3]

Experimental Protocols

1. Sample Preparation: Liquid-Liquid Extraction from Brain Tissue

• Homogenize brain tissue in a suitable buffer.

• To the homogenate, add 300 μL of 0.73% w/v sodium chloride and the internal standard (e.g., 50 pmol of AraGly-d8).[3]

• Add 1,400 μL of a 2:1 chloroform:methanol solution containing 2 mM PMSF and 50 μL of 1 N HCl.[3]

• Vortex the mixture for 1 minute.

• Centrifuge at 3,000 rpm at 4°C for 10 minutes.[3]

• Collect the lower organic phase.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the dried extract in a suitable volume of the initial mobile phase for HPLC injection.

2. HPLC-MS/MS Analysis

• HPLC System: A standard HPLC system coupled to a tandem mass spectrometer.

• Column: Zorbax XDB C18 (4.6 x 75 mm, 3.5 μm) or equivalent.[3]

• Column Temperature: 40 °C.[3]

• Mobile Phase A: Water with 13 mM ammonium acetate and 1% formic acid.[3]

• Mobile Phase B: Acetonitrile.[3]

• Flow Rate: 1 mL/min.[3]

• Injection Volume: 4 μL.[3]

• Gradient:

  • Start at 50% B.

  • Ramp to 100% B over 10 minutes.

  • Hold at 100% B for 2.4 minutes.

  • Return to 50% B in 0.1 minutes.

  • Hold at 50% B for 2.5 minutes for re-equilibration.[3]

• MS System: A tandem mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or negative, depending on the optimal ionization of N-oleoyl alanine.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data

Table 1: HPLC Gradient for N-oleoyl alanine Analysis

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	50	50
10.0	0	100
12.4	0	100
12.5	50	50
15.0	50	50

Table 2: Representative Assay Validation Parameters

Parameter	N-oleoyl alanine	Acceptance Criteria
Intra-day Precision (%CV)	< 11%	< 20%
Inter-day Precision (%CV)	< 11%	< 20%
Intra-day Accuracy (%Bias)	± 19%	± 20%
Inter-day Accuracy (%Bias)	< ± 8%	± 20%
Recovery	> 90%	> 80%

Note: The values in Table 2 are based on reported performance characteristics for a validated method and serve as a typical example.[3][6]

Visualizations

References

• 1. agilent.com [agilent.com]
• 2. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 3. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. Fragmentation of protonated oligoalanines: amide bond cleavage and beyond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-performance liquid chromatography-tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Matrix Effects in N-oleoyl Alanine Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address matrix effects in the quantification of N-oleoyl alanine (OlAla) by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for N-oleoyl alanine analysis?

A1: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) for a target analyte due to the presence of co-eluting, undetected components in the sample matrix.[1] For N-oleoyl alanine, an endogenous N-acyl amino acid, biological matrices like plasma, serum, and brain tissue are rich in endogenous compounds such as phospholipids, salts, and proteins.[1][2][3][4] When these components co-elute with OlAla, they can interfere with the ionization process in the mass spectrometer's source, leading to inaccurate and irreproducible quantification.[5] Phospholipids are a primary cause of these interferences, particularly ion suppression in electrospray ionization (ESI).[2][6]

Q2: How can I determine if my N-oleoyl alanine quantification is being affected by matrix effects?

A2: There are two primary methods to assess matrix effects:

• Post-Column Infusion (Qualitative): This method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[5] A constant flow of N-oleoyl alanine is infused into the mobile phase after the analytical column and before the MS detector. A blank matrix extract is then injected. Dips or peaks in the otherwise stable analyte signal indicate retention times where co-eluting matrix components cause suppression or enhancement, respectively.[5][7]

• Post-Extraction Spike (Quantitative): This is the "gold standard" for quantifying the extent of matrix effects.[1] It involves comparing the peak response of OlAla spiked into a pre-extracted blank matrix sample to the response of OlAla in a neat (clean) solvent at the same concentration. The ratio of these responses is called the Matrix Factor (MF).[1][5][8]

Q3: What are the primary sources of matrix interference in biological samples for lipid analysis?

A3: The most significant sources of interference in biological samples like plasma and serum are phospholipids.[2][6] Phospholipids are major components of cell membranes and have hydrophobic properties that can cause them to co-extract with lipid analytes like N-oleoyl alanine.[6] Their presence can suppress the analyte signal, reduce analytical column lifetime, and contaminate the MS ion source.[6][9] Other sources include salts, proteins, and metabolites of the target analyte or other endogenous compounds.[1][2]

Q4: What is a Matrix Factor (MF) and how is it interpreted?

A4: The Matrix Factor (MF) is a quantitative measure of the matrix effect, calculated using the post-extraction spike method.[1] It is the ratio of the analyte's peak response in the presence of the matrix (spiked post-extraction) to its response in a neat solution.

• MF = 1: No matrix effect.

• MF < 1: Ion suppression (signal is decreased by the matrix).

• MF > 1: Ion enhancement (signal is increased by the matrix).

For a robust bioanalytical method, the absolute MF should ideally be between 0.75 and 1.25.[1]

Q5: Is a stable isotope-labeled (SIL) internal standard available for N-oleoyl alanine? What are the alternatives?

A5: The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective way to compensate for matrix effects, as the SIL-IS co-elutes and experiences nearly identical ionization suppression or enhancement as the analyte.[2][5] However, a commercially available SIL-IS for N-oleoyl alanine is not commonly reported. As a viable alternative, a structurally similar compound (an analogue IS) can be used. For the quantification of N-oleoyl alanine, arachidonoyl glycine-d8 (AraGly-d8) has been successfully used as an internal standard.[3]

Troubleshooting Guide

Issue: Low Signal Intensity or Poor Sensitivity

Q: My N-oleoyl alanine signal is much lower than expected, or I'm struggling to reach the required limit of quantification (LOQ). Could this be ion suppression, and how do I fix it?

A: This is a classic sign of ion suppression. Co-eluting matrix components, especially phospholipids, can compete with N-oleoyl alanine for ionization, thereby reducing its signal intensity.[2][6]

Troubleshooting Steps:

• Confirm Suppression: Perform a post-column infusion experiment (see Protocol 2) to qualitatively confirm that ion suppression is occurring at the retention time of your analyte.

• Quantify the Effect: Use the post-extraction spike method (see Protocol 1) to calculate the Matrix Factor. An MF significantly below 1 confirms ion suppression.

• Improve Sample Preparation: The most effective way to combat ion suppression is to remove the interfering components before analysis.[2]

  • Evaluate Your Current Method: Standard protein precipitation (PPT) is often insufficient for removing phospholipids.[10]

  • Implement a Better Cleanup Strategy:

    • Liquid-Liquid Extraction (LLE): Optimize your LLE protocol to selectively extract OlAla while leaving interferences behind. A published method for OlAla in brain and plasma exists (see Protocol 3).[3]

    • Solid-Phase Extraction (SPE): Use an SPE sorbent that retains OlAla while allowing phospholipids to be washed away.[9]

    • Phospholipid Removal (PLR) Products: For maximum efficiency, use specialized products like HybridSPE® or other PLR plates/cartridges, which can remove over 99% of phospholipids.[6][10]

• Modify Chromatography: Adjust your LC gradient to better separate N-oleoyl alanine from the region of ion suppression identified in your post-column infusion experiment.[5]

Issue: High Variability & Poor Reproducibility (%RSD > 15%)

Q: I'm seeing high variability between my replicate injections and quality controls. What are the likely causes related to matrix effects?

A: High relative standard deviation (%RSD) is often caused by inconsistent matrix effects from sample to sample.

Troubleshooting Steps:

• Standardize Sample Preparation: Manual sample preparation, particularly LLE, can introduce variability.[11] Ensure all vortexing times, pipetting techniques, and solvent volumes are consistent. Automation can significantly improve reproducibility.[11] SPE often provides a more controlled and reproducible workflow than LLE.[11]

• Assess Matrix Lot-to-Lot Variability: Perform the post-extraction spike experiment using blank matrix from at least 6 different sources or lots to see if the Matrix Factor is consistent.[1] Inconsistent MFs point to variable matrix composition.

• Implement a Better Internal Standard: If you are not using an internal standard, or are using a poorly chosen one, it will not adequately correct for sample-to-sample variations. Use a suitable analogue IS like AraGly-d8, which has been shown to be effective for OlAla quantification.[3]

• Improve Sample Cleanup: A more robust sample cleanup method (e.g., dedicated phospholipid removal) will remove the source of the variability, leading to more consistent results.[6] Assays using PLR products consistently show improved %RSD, often below 5%.[6]

Workflow for Assessing and Mitigating Matrix Effects

Caption: Workflow for identifying, assessing, and mitigating matrix effects.

Data Summary

Table 1: Comparison of Sample Preparation Techniques for Phospholipid Removal

Technique	Typical Phospholipid Removal Efficiency	Analyte Recovery	Throughput	Key Advantage
Protein Precipitation (PPT)	Low to Moderate	High (>90%)	High	Simple and fast, but provides a "dirty" extract.[10][12]
Liquid-Liquid Extraction (LLE)	Moderate to High	Variable (60-95%)	Low to Moderate	Can be optimized for selectivity; more effective than PPT.[2][12]
Solid-Phase Extraction (SPE)	High	Good (>80%)	Moderate	Highly versatile and more reproducible than LLE.[9][11]
Phospholipid Removal (PLR) Plates	Very High (>99%)	High (>90%)	High	Specifically targets phospholipids for the cleanest extract.[6][10]

Table 2: Interpreting Matrix Factor (MF) Results from Post-Extraction Spike Analysis

Matrix Factor (MF) Value	Interpretation	Recommended Action
0.8 – 1.2	No significant matrix effect.	Proceed with method validation.
< 0.8	Ion Suppression	Improve sample cleanup; optimize chromatography.
> 1.2	Ion Enhancement	Improve sample cleanup; investigate source of enhancement.
IS-Normalized MF ≈ 1.0	Matrix effect is present but adequately compensated by the internal standard.	Method is likely acceptable, but reducing absolute ME is preferred.[1]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol allows for the quantitative determination of matrix effects by calculating the Matrix Factor (MF).

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike N-oleoyl alanine and its internal standard (IS) into the final analysis solvent (e.g., mobile phase).

  • Set B (Post-Spike Matrix): Extract at least six different lots of blank biological matrix (e.g., plasma). After the final extraction step, spike the resulting clean extract with N-oleoyl alanine and IS at the same concentration as Set A.

  • Set C (Blank Matrix): Analyze the extracted blank matrix without any spiked analyte or IS to check for interferences.

• Analysis: Analyze all samples via LC-MS/MS.

• Calculation:

  • Calculate the absolute MF for N-oleoyl alanine:

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • Calculate the IS-normalized MF:

    • IS-Normalized MF = (Peak Area Ratio of Analyte/IS in Set B) / (Peak Area Ratio of Analyte/IS in Set A)

Protocol 2: Qualitative Assessment of Ion Suppression/Enhancement using Post-Column Infusion

This setup helps visualize at which retention times matrix components cause ion suppression or enhancement.

Post-Column Infusion Experimental Setup

Caption: Diagram of a post-column infusion experimental setup.

Methodology:

• Setup: As shown in the diagram, use a T-junction to introduce a constant, low-flow (e.g., 5-10 µL/min) stream of a standard solution of N-oleoyl alanine into the mobile phase flow after it exits the analytical column.

• Equilibrate: Allow the system to equilibrate until a stable signal (baseline) for N-oleoyl alanine is observed in the mass spectrometer.

• Inject Blank Matrix: Inject a prepared sample of extracted blank matrix (the same type used for your study).

• Analyze Chromatogram: Monitor the signal of the infused N-oleoyl alanine.

  • A dip in the baseline indicates ion suppression caused by co-eluting matrix components.

  • A peak or rise in the baseline indicates ion enhancement.

Protocol 3: Sample Preparation via Liquid-Liquid Extraction (LLE) for N-oleoyl Alanine

This protocol is adapted from a validated method for extracting N-oleoyl alanine from brain and plasma samples.[3]

Methodology for Plasma:

• Transfer a 25 µL aliquot of plasma to a microcentrifuge tube.

• Add 1400 µL of 2:1 chloroform:methanol containing 2 mM PMSF (phenylmethylsulfonyl fluoride).

• Add 50 µL of 1 N HCl, 150 µL of deionized water, and 300 µL of 0.73% sodium chloride.

• Add the internal standard (e.g., 50 pmol of AraGly-d8).

• Vortex thoroughly to mix.

• Centrifuge at 4,000 rpm for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic layer, which contains the lipids.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 4: Sample Cleanup using Phospholipid Removal (PLR) Plates

This is a general protocol for using commercially available phospholipid removal plates (e.g., HybridSPE®). Always consult the manufacturer's specific instructions.

Logic for Choosing a Sample Preparation Strategy

Caption: Logic diagram for selecting an appropriate sample preparation method.

Methodology:

• Protein Precipitation: In a 96-well collection plate, add your plasma sample (e.g., 100 µL) followed by 300 µL of acidified acetonitrile containing the internal standard.

• Mix: Vortex or shake the plate to precipitate proteins.

• Transfer and Filter: Transfer the supernatant to the phospholipid removal plate.

• Apply Vacuum/Pressure: Apply a vacuum or positive pressure to pull the sample through the packed bed of the PLR plate. The sorbent chemically retains phospholipids and physically filters precipitated proteins.

• Collect Filtrate: The resulting filtrate is free of proteins and phospholipids and is ready for direct injection or further dilution before LC-MS/MS analysis.[10]

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High-performance liquid chromatography-tandem mass spectrometry method for the analysis of N-oleoyl glycine and N-oleoyl alanine in brain and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. benchchem.com [benchchem.com]
• 12. Extraction methods for the removal of phospholipids and other endogenous material from a biological fluid - PubMed [pubmed.ncbi.nlm.nih.gov]

How to increase the bioavailability of orally administered N-oleoyl alanine

Welcome to the technical support resource for researchers working with N-oleoyl alanine (OlAla). This guide provides in-depth answers to frequently asked questions and troubleshooting advice for experiments aimed at increasing the oral bioavailability of this lipophilic signaling molecule.

Frequently Asked Questions (FAQs)

FAQ 1: What are the primary challenges to achieving high oral bioavailability for N-oleoyl alanine?

The primary obstacles to the oral bioavailability of N-oleoyl alanine are its lipophilic nature and susceptibility to metabolic degradation.

• Low Aqueous Solubility: N-oleoyl alanine is a lipid and, like other N-acyl amino acids, has very poor solubility in water.[1] This limits its dissolution in the gastrointestinal (GI) fluids, which is a prerequisite for absorption across the intestinal wall.

• First-Pass Metabolism: As a lipid-based molecule, N-oleoyl alanine is subject to significant first-pass metabolism in the gut and liver.[2] Enzymes such as Fatty Acid Amide Hydrolase (FAAH), which is known to hydrolyze related fatty acid amides, can degrade the molecule before it reaches systemic circulation.[3][4]

• Intestinal Permeability: While its lipophilicity might suggest good passive diffusion, efficient transport across the intestinal epithelium can still be a limiting factor, especially without a suitable formulation to facilitate interaction with the mucosal membrane.

FAQ 2: What are the main strategies to overcome the challenges of poor solubility and first-pass metabolism?

There are three primary strategies that can be employed, often in combination, to enhance the oral bioavailability of N-oleoyl alanine:

• Lipid-Based Drug Delivery Systems (LBDDS): These formulations keep N-oleoyl alanine dissolved and improve its absorption.[5][6] This is the most common and effective approach for lipophilic drugs.

• Use of Permeation Enhancers: These agents can transiently increase the permeability of the intestinal epithelium, allowing for greater absorption.[7][8]

• Metabolic Inhibition: Co-administration with inhibitors of key metabolic enzymes, such as FAAH, can protect N-oleoyl alanine from degradation.[9]

A fourth, more advanced strategy involves creating a prodrug of N-oleoyl alanine, which involves chemically modifying the molecule to have better absorption properties, after which it is converted back to the active form in the body.[10][11]

Troubleshooting Guide: Formulation & Experimental Design

Question: My in vivo study shows low and variable plasma concentrations of N-oleoyl alanine after oral gavage. What could be wrong?

This is a common issue stemming from suboptimal formulation. If you are administering N-oleoyl alanine in a simple aqueous suspension or a basic oil solution, poor and erratic absorption is expected.

Troubleshooting Steps:

• Review Your Formulation: A simple vehicle is often insufficient. The most robust strategy for a lipophilic compound like N-oleoyl alanine is to use a lipid-based drug delivery system (LBDDS).[6] These systems maintain the drug in a solubilized state within the GI tract, which is critical for absorption.[12]

• Consider a Self-Emulsifying Drug Delivery System (SEDDS): SEDDS are isotropic mixtures of oils, surfactants, and sometimes cosolvents that spontaneously form a fine oil-in-water emulsion upon gentle agitation in aqueous media (like GI fluids).[13] This increases the surface area for absorption and can enhance lymphatic uptake, partially bypassing liver metabolism.[14]

• Check for Drug Precipitation: Your compound may be dissolving in the formulation but precipitating in the gut. An in vitro lipolysis model can simulate digestion and assess whether the drug remains solubilized.[2][12]

Below is a logical workflow for selecting an appropriate enhancement strategy.

Caption: Workflow for selecting a bioavailability enhancement strategy.

Question: How do I choose the components for a Self-Emulsifying Drug Delivery System (SEDDS) for N-oleoyl alanine?

Choosing the right excipients is critical for a successful SEDDS formulation. The process involves screening oils, surfactants, and cosolvents for their ability to dissolve N-oleoyl alanine and their compatibility to form a stable emulsion.

Key Steps:

• Solubility Screening: Determine the solubility of N-oleoyl alanine in various pharmaceutical-grade oils (e.g., long-chain triglycerides like corn oil; medium-chain triglycerides like Capryol™ 90), surfactants (e.g., Kolliphor® RH40, Tween® 80), and cosolvents (e.g., Transcutol® HP, PEG 400).

• Construct Ternary Phase Diagrams: To identify the self-emulsifying region, prepare various ratios of oil, surfactant, and cosolvent.[15] Titrate these mixtures with water and observe the formation of an emulsion. The goal is to find ratios that form a clear or slightly bluish, stable microemulsion with small droplet sizes (<200 nm).[13]

• Select Excipients: Choose the combination that provides the highest drug solubility and the largest self-emulsifying region.

Table 1: Example Components for SEDDS Formulation Screening

Component Type	Example Excipients	Rationale for Use
Oil Phase	Medium-Chain Triglycerides (MCTs), Long-Chain Triglycerides (LCTs), Oleic Acid	Serves as the primary solvent for the lipophilic drug (N-oleoyl alanine). LCTs may promote lymphatic transport.[6][16]
Surfactant	Polysorbate 80 (Tween® 80), Cremophor® RH40, Labrasol®	Reduces interfacial tension between oil and water, facilitating spontaneous emulsion formation upon dilution in the GI tract.[17]
Cosolvent	Propylene Glycol, PEG 400, Transcutol® HP	Increases the solvent capacity of the formulation for the drug or aids in dissolving a high concentration of the surfactant.[13]

Question: What is the role of Fatty Acid Amide Hydrolase (FAAH) and should I consider using an inhibitor?

FAAH is a serine hydrolase that degrades several fatty acid amides, most notably the endocannabinoid anandamide.[3] It is also known to hydrolyze other N-acyl amides and could be a primary enzyme responsible for the breakdown of orally administered N-oleoyl alanine in the gut wall and liver.[4]

Considerations for FAAH Inhibition:

• Protective Effect: Co-administration of an FAAH inhibitor could protect N-oleoyl alanine from enzymatic hydrolysis, thereby increasing the amount of active compound that reaches systemic circulation.[9]

• Mechanism: FAAH inhibitors increase the levels of endogenous fatty acid amides, which may produce synergistic or confounding biological effects.[18] This is important to consider when interpreting pharmacological data.

• Availability: Several selective FAAH inhibitors have been developed for research purposes.

The diagram below illustrates how an FAAH inhibitor can protect N-oleoyl alanine.

Caption: Mechanism of FAAH inhibition to increase OlAla bioavailability.

Experimental Protocols

Protocol 1: Development and Characterization of an N-oleoyl alanine SEDDS

This protocol outlines the workflow for creating and evaluating a SEDDS formulation.

Caption: Experimental workflow for developing and testing a SEDDS formulation.

Methodology:

• Excipient Solubility Screening:

  • Add an excess amount of N-oleoyl alanine to 2 mL of each selected oil, surfactant, and cosolvent in separate sealed vials.

  • Place vials in an isothermal shaker at 37°C for 48 hours to reach equilibrium.

  • Centrifuge the samples at 5000 rpm for 15 minutes.

  • Dilute the supernatant with a suitable solvent (e.g., methanol) and quantify the concentration of N-oleoyl alanine using a validated HPLC-UV or LC-MS/MS method.

• Ternary Phase Diagram Construction:

  • Based on solubility data, select one oil, one surfactant, and one cosolvent.

  • Prepare mixtures with varying component ratios (e.g., from 10:0:90 to 10:90:0 oil:cosolvent:surfactant).

  • Titrate each mixture with water dropwise, under gentle magnetic stirring.

  • Visually inspect for the formation of a clear or bluish, easily flowable emulsion. Plot the points on a ternary phase diagram to map the self-emulsification region.

• Preparation of Drug-Loaded SEDDS:

  • Select a ratio from the optimal self-emulsification region.

  • Add the required amount of N-oleoyl alanine to the oil/cosolvent mixture and vortex until dissolved. Gentle heating may be applied if necessary.

  • Add the surfactant and vortex until a clear, homogenous mixture is formed.

• Droplet Size Analysis:

  • Dilute the drug-loaded SEDDS pre-concentrate 100-fold with distilled water in a beaker with gentle stirring.

  • Measure the mean droplet size and polydispersity index (PDI) using a dynamic light scattering (DLS) instrument. An acceptable formulation typically has a mean droplet size < 200 nm and a PDI < 0.3.[13]

• In Vitro Lipolysis Testing:

  • Use a standardized lipolysis model which simulates the conditions of the small intestine (pH 6.5, bile salts, phospholipids).[12]

  • Add the SEDDS formulation to the lipolysis medium and initiate digestion by adding pancreatic lipase.

  • Maintain pH at 6.5 by titrating with NaOH. The rate of NaOH consumption indicates the rate of lipid digestion.

  • At various time points, sample the aqueous phase of the reaction, ultracentrifuge to separate the pellet (precipitated drug) from the supernatant (solubilized drug), and measure the drug concentration in each fraction by LC-MS/MS. This assesses the ability of the formulation to keep the drug in a solubilized state during digestion.

• In Vivo Pharmacokinetic Study:

  • Fast male Sprague-Dawley rats overnight.

  • Administer the N-oleoyl alanine SEDDS formulation via oral gavage at a predetermined dose. Include a control group receiving a simple suspension of the drug.

  • Collect blood samples from the tail vein at specified time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, 24 hours).

  • Process blood to obtain plasma, and extract N-oleoyl alanine using a suitable liquid-liquid or solid-phase extraction method.

  • Quantify the plasma concentration using a validated LC-MS/MS method.

  • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) to determine the relative bioavailability compared to the control group.

References

• 1. Buy N-oleoyl alanine [smolecule.com]
• 2. Lipid-Based Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring LIPIDs for their potential to improves bioavailability of lipophilic drugs candidates: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functions of Lipids for Enhancement of Oral Bioavailability of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Application of Permeation Enhancers in Oral Delivery of Macromolecules: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Lipid-Based Drug Carriers for Prodrugs to Enhance Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Models for Predicting Drug Absorption From Oral Lipid-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmtech.com [pharmtech.com]
• 14. pharmtech.com [pharmtech.com]
• 15. Self-Emulsifying Drug Delivery Systems (SEDDS): Measuring Energy Dynamics to Determine Thermodynamic and Kinetic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lipid-associated Oral Delivery: Mechanisms and Analysis of Oral Absorption Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 17. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Common challenges in synthesizing N-oleoyl alanine in the lab

Welcome to the technical support center for the laboratory synthesis of N-oleoyl alanine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common challenges encountered during the synthesis of this lipoamino acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N-oleoyl alanine in the lab?

A1: The most prevalent laboratory method for synthesizing N-oleoyl alanine is through the coupling of oleic acid and L-alanine. This is typically achieved using a coupling agent, such as a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid group of oleic acid, facilitating the formation of an amide bond with the amino group of L-alanine.[1][2][3] Another approach involves the use of oleoyl chloride in a Schotten-Baumann reaction.[4]

Q2: What are the key starting materials and reagents required for the carbodiimide coupling method?

A2: The essential starting materials and reagents include:

• Oleic acid

• L-alanine

• A carbodiimide coupling agent (e.g., DCC or EDC)

• A coupling additive to suppress side reactions and reduce racemization, such as 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS).[2][5]

• An appropriate organic solvent, typically a polar aprotic solvent like dichloromethane (DCM) or dimethylformamide (DMF).[1]

• A base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), to neutralize the reaction mixture.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be monitored using thin-layer chromatography (TLC). A suitable solvent system (e.g., a mixture of hexane and ethyl acetate) should be developed to effectively separate the starting materials (oleic acid and alanine) from the product (N-oleoyl alanine). The disappearance of the starting materials and the appearance of a new spot corresponding to the product indicate the reaction's progression. For more detailed analysis, techniques like High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) can be employed.[6]

Q4: What are the expected spectroscopic characteristics of N-oleoyl alanine?

A4: N-oleoyl alanine can be characterized by various spectroscopic techniques:

• 1H NMR: Expect to see signals corresponding to the protons of the oleoyl chain's double bond, the long aliphatic chain, the alanine methyl group, and the amide proton.

• 13C NMR: Signals will correspond to the carbons of the carbonyl group, the double bond, the aliphatic chain, and the alanine backbone.

• Mass Spectrometry (MS): The expected molecular weight of N-oleoyl alanine is approximately 353.5 g/mol .[7][8] Electrospray ionization (ESI) mass spectrometry in negative mode is often used for analysis.[6]

• Infrared (IR) Spectroscopy: Look for characteristic absorption bands for the N-H stretch of the amide, the C=O stretch of the amide and carboxylic acid, and the C-H stretches of the aliphatic chain.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	Incomplete activation of oleic acid.	Ensure the coupling agent is fresh and used in the correct stoichiometric ratio (typically a slight excess). Consider pre-activating the oleic acid with the coupling agent and additive before adding alanine.
Low reactivity of the amine.	Ensure the alanine is fully dissolved in the reaction solvent. If solubility is an issue, consider using a different solvent or a protected form of alanine.
Inappropriate reaction temperature.	Carbodiimide coupling reactions are often started at 0°C to control the initial exothermic reaction and then allowed to warm to room temperature.[1] Optimize the temperature based on your specific reaction conditions.
Hydrolysis of the activated oleic acid.	Ensure all glassware is dry and use anhydrous solvents to minimize moisture, which can hydrolyze the activated intermediate.
Presence of Multiple Side Products	N-acylurea formation.	This is a common side reaction with carbodiimide reagents. Minimize this by using a coupling additive like HOBt or NHS.[2] The urea byproduct from DCC is poorly soluble and can often be removed by filtration.
Racemization of alanine.	The use of coupling additives like HOBt can help suppress racemization.[2] Running the reaction at lower temperatures can also be beneficial.
Di-acylation of alanine.	While less common for the alpha-amino group, ensure the stoichiometry of oleic acid to alanine is appropriate (typically 1:1 or a slight excess of the amine).
Difficulty in Product Purification	Co-elution of product and unreacted oleic acid.	N-oleoyl alanine and oleic acid have similar polarities due to the long hydrocarbon chain. Optimize your column chromatography conditions (e.g., use a shallower solvent gradient) to improve separation. A slightly basic wash of the organic extract during workup can help remove unreacted oleic acid.
Emulsion formation during aqueous workup.	The surfactant-like properties of N-oleoyl alanine can lead to emulsions. Break emulsions by adding brine or by centrifugation.
Product is an oil or wax, making handling difficult.	This is expected due to the oleoyl chain. Purification by column chromatography followed by removal of the solvent under reduced pressure is the standard procedure. The final product may not be a crystalline solid.

Experimental Protocols

Representative Protocol for N-Oleoyl Alanine Synthesis using EDC/HOBt Coupling

This protocol is a representative example and may require optimization for specific laboratory conditions.

Materials:

• Oleic acid (1.0 eq)

• L-Alanine (1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• Triethylamine (TEA) (2.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Dissolution: In a round-bottom flask, dissolve L-alanine in anhydrous DCM. Add triethylamine to the suspension and stir until the alanine dissolves.

• Activation of Oleic Acid: In a separate flask, dissolve oleic acid, EDC, and HOBt in anhydrous DCM. Stir the mixture at 0°C (ice bath) for 30 minutes.

• Coupling Reaction: Add the solution from step 2 to the alanine solution from step 1 dropwise at 0°C.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Workup:

  • Quench the reaction by adding 1 M HCl and transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.

• Characterization: Combine the fractions containing the pure product and remove the solvent under reduced pressure. Characterize the final product by NMR, MS, and IR spectroscopy.

Quantitative Data Summary

The following table provides representative data on reaction conditions and outcomes for the synthesis of N-acyl amino acids. Note that specific yields for N-oleoyl alanine may vary and require optimization.

Coupling Method	Coupling Agent	Additive	Solvent	Temperature (°C)	Time (h)	Typical Yield Range (%)	Purity (%)
Carbodiimide	EDC	HOBt	DCM	0 to RT	12-24	60-85	>95
Carbodiimide	DCC	NHS	DMF	0 to RT	12-24	65-90	>95
Acyl Chloride	Oleoyl Chloride	-	DCM/H2O (Schotten-Baumann)	0 to RT	2-4	70-95	>95
Enzymatic	Lipase	-	Solvent-free or Organic Solvent	40-60	24-72	50-78	>98

Note: The data in this table is illustrative and based on typical outcomes for N-acyl amino acid synthesis. Actual results will depend on specific experimental conditions and optimization.

Visualizations

Experimental Workflow for N-Oleoyl Alanine Synthesis

Caption: A typical workflow for the synthesis of N-oleoyl alanine.

Troubleshooting Logic for Low Yield in N-Oleoyl Alanine Synthesis

Caption: A decision tree for troubleshooting low product yield.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. peptide.com [peptide.com]
• 3. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. WO2020089326A1 - Process for preparing fatty acid chlorides and n-acyl amino acid salts - Google Patents [patents.google.com]
• 5. A conventional new procedure for N-acylation of unprotected amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. N-Oleoyl alanine | C21H39NO3 | CID 44423663 - PubChem [pubchem.ncbi.nlm.nih.gov]

Storage conditions to ensure long-term stability of N-oleoyl alanine

This technical support center provides researchers, scientists, and drug development professionals with essential information to ensure the long-term stability and effective use of N-oleoyl alanine in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for long-term stability of N-oleoyl alanine?

A1: For long-term stability, N-oleoyl alanine should be stored at -20°C.[1] Under these conditions, it is reported to be stable for at least two years. Some suppliers also recommend storage at -80°C for extended periods of up to six months.

Q2: My N-oleoyl alanine, supplied in ethanol, has been at room temperature for a short period. Is it still usable?

A2: While prolonged exposure to room temperature is not recommended, short-term exposure may not significantly impact the integrity of the compound, especially if it is dissolved in a stable solvent like ethanol. However, for critical experiments, it is advisable to use a fresh aliquot stored under the recommended conditions.

Q3: I am having trouble dissolving N-oleoyl alanine in my aqueous buffer. What can I do?

A3: N-oleoyl alanine has low solubility in aqueous solutions like PBS (approximately 0.25 mg/ml).[1] It is more soluble in organic solvents such as ethanol (up to 50 mg/ml), DMSO (up to 30 mg/ml), and DMF (up to 10 mg/ml).[1] To prepare aqueous solutions, it is common practice to first dissolve the compound in a small amount of an organic solvent like ethanol or DMSO and then dilute it with the aqueous buffer. Be mindful of the final concentration of the organic solvent in your experiment, as it may affect your biological system.

Q4: What are the potential degradation pathways for N-oleoyl alanine?

A4: The primary degradation pathway for N-oleoyl alanine is hydrolysis of the amide bond, which would yield oleic acid and alanine. This can be catalyzed by enzymes such as fatty acid amide hydrolase (FAAH) in biological systems.[2] The oleic acid moiety also contains a double bond that could be susceptible to oxidation.

Q5: How can I be sure that the biological effects I am observing are from N-oleoyl alanine and not a degradation product?

A5: To ensure the observed effects are from the intact compound, it is crucial to handle and store N-oleoyl alanine properly to prevent degradation. For definitive confirmation, you can perform analytical tests, such as HPLC-MS/MS, on your sample to check for the presence of potential degradation products like oleic acid.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation of N-oleoyl alanine in aqueous buffer	Low aqueous solubility of N-oleoyl alanine.	First, dissolve the compound in a minimal amount of a compatible organic solvent (e.g., ethanol or DMSO) before adding it to your aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system. Gentle warming and vortexing can also aid in dissolution.
Inconsistent or unexpected experimental results	Degradation of N-oleoyl alanine due to improper storage or handling.	Always store N-oleoyl alanine at -20°C or below. For use, allow the vial to equilibrate to room temperature before opening to prevent condensation. Prepare fresh working solutions for each experiment and avoid repeated freeze-thaw cycles.
Low or no biological activity observed	Insufficient concentration of active compound at the target site.	Review the literature for effective concentrations in similar experimental models. Ensure complete dissolution of the compound in your vehicle. For in vivo studies, consider the route of administration and potential for rapid metabolism.
Contamination of stock solutions	Microbial growth in improperly stored solutions.	Use sterile techniques when preparing solutions. For long-term storage, filter-sterilize solutions if possible, especially if they are prepared in aqueous buffers without preservatives. Store aliquots to minimize contamination risk.

Stability Data Summary

Condition	Solvent/Matrix	Stability	Potential Degradation Products
Long-Term Storage (-20°C)	Solid or in Ethanol	Stable for ≥ 2 years[1]	Minimal degradation expected.
Short-Term Storage (4°C)	In aqueous buffer	Use with caution, prepare fresh.	Hydrolysis to oleic acid and alanine.
Room Temperature	Solid or in Ethanol	Not recommended for extended periods.	Increased risk of hydrolysis and oxidation.
Acidic pH	Aqueous Solution	Potential for increased hydrolysis of the amide bond.	Oleic acid, Alanine
Basic pH	Aqueous Solution	Potential for increased hydrolysis of the amide bond.	Oleic acid, Alanine
Exposure to Light	Any	The oleic acid moiety is a fatty acid and may be susceptible to photo-oxidation over time. It is advisable to protect solutions from light.	Oxidized derivatives of N-oleoyl alanine.

Experimental Protocols

Stability Indicating HPLC-MS/MS Method

This method can be adapted to assess the stability of N-oleoyl alanine by monitoring the decrease in the parent compound and the appearance of its primary degradation product, oleic acid.

1. Sample Preparation:

• Prepare N-oleoyl alanine solutions at a known concentration in the desired solvent or matrix to be tested.

• Subject the samples to the desired stress conditions (e.g., elevated temperature, different pH, light exposure).

• At specified time points, take an aliquot of the sample and dilute it with the mobile phase to a suitable concentration for analysis.

2. Chromatographic Conditions (adapted from a published method[3]):

• Column: A C18 reversed-phase column (e.g., Zorbax XDB C18, 4.6 x 75 mm, 3.5 µm).

• Mobile Phase A: Water with 13 mM ammonium acetate and 1% formic acid.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1 mL/min.

• Gradient: Start at 50% B, ramp to 100% B over 10 minutes, hold at 100% B for 2.4 minutes, then return to 50% B and equilibrate for 2.5 minutes.

• Injection Volume: 4 µL.

• Column Temperature: 40°C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), either positive or negative mode can be optimized.

• Detection: Multiple Reaction Monitoring (MRM) is ideal for quantitative analysis.

  • Monitor the parent-to-daughter ion transition for N-oleoyl alanine.

  • Monitor the parent-to-daughter ion transition for oleic acid.

• Data Analysis: Quantify the peak area of N-oleoyl alanine and any appearing degradation products over time. The stability can be reported as the percentage of N-oleoyl alanine remaining at each time point compared to the initial concentration.

Visualizations

Experimental Workflow for Stability Testing

References

• 1. caymanchem.com [caymanchem.com]
• 2. Frontiers | N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine [frontiersin.org]
• 3. Endocannabinoid Binding to the Cannabinoid Receptors: What Is Known and What Remains Unknown - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of N-oleoyl Alanine and Oleoylethanolamide in Appetite Regulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The intricate signaling network governing appetite and energy homeostasis presents a rich landscape for therapeutic intervention in metabolic disorders. Among the endogenous lipid mediators, N-acyl amides have garnered significant attention for their roles in modulating food intake and body weight. This guide provides a detailed comparison of two such lipids: N-oleoyl alanine (OlAla) and oleoylethanolamide (OEA). While OEA is a well-established satiety factor, OlAla is an emerging compound of interest with a less defined role in appetite regulation. This document synthesizes the current experimental data, details relevant experimental protocols, and visualizes the known signaling pathways to offer a comprehensive resource for researchers in the field.

Molecular and Mechanistic Comparison

Both N-oleoyl alanine and oleoylethanolamide are structurally related to oleic acid. However, their distinct head groups—alanine and ethanolamine, respectively—confer different pharmacological properties.

Oleoylethanolamide (OEA) is a well-characterized endogenous lipid that acts as a potent agonist for the peroxisome proliferator-activated receptor-alpha (PPAR-α), a nuclear receptor that plays a crucial role in lipid metabolism and energy homeostasis[1][2][3][4][5][6]. Activation of PPAR-α in the small intestine is the primary mechanism through which OEA exerts its anorexigenic effects[1][2][6]. OEA is synthesized in the proximal small intestine in response to fat intake and is degraded by the enzyme fatty acid amide hydrolase (FAAH)[7].

N-oleoyl alanine (OlAla) is a more recently studied N-acyl amino acid. While direct studies on its appetite-regulating effects are limited, research in the context of addiction and withdrawal suggests it also engages with PPAR-α[8]. Notably, OlAla has been reported to have a longer duration of action compared to the related compound N-oleoyl glycine[8]. In vitro studies have shown that OlAla can inhibit FAAH and activate PPARα[8][9]. Its potential interaction with other receptors involved in appetite, such as GPR120, remains an area for further investigation.

Comparative Efficacy in Appetite Regulation: A Review of Preclinical and Clinical Data

Direct comparative studies evaluating the effects of N-oleoyl alanine and oleoylethanolamide on appetite are currently unavailable in the published literature. The following tables summarize key findings from separate studies on each compound.

Table 1: Preclinical Studies on Food Intake and Body Weight

Compound	Species	Dosage & Administration	Key Findings	Reference
Oleoylethanolamide (OEA)	Rat	5 mg/kg, i.p.	Reduced food intake and body weight gain in obese Zucker rats.[5]
Oleoylethanolamide (OEA)	Mouse	10 mg/kg, oral	Significantly decreased food intake in male Wistar rats.
N-oleoyl alanine (OlAla)	Rat	5-80 mg/kg, oral	Investigated in the context of opioid withdrawal; direct effects on food intake were not the primary outcome.[8]
N-oleoyl alanine (OlAla)	Mouse	60 mg/kg, i.p.	Reduced alcohol intake and preference.[10]

Table 2: Human Clinical Trials on Appetite and Weight Management

Compound	Study Population	Dosage & Administration	Key Findings	Reference
Oleoylethanolamide (OEA)	Obese individuals	250 mg/day, oral	Increased PPAR-α expression, reduced appetite, weight, BMI, and waist circumference.[10][11][12]
Oleoylethanolamide (OEA)	Healthy overweight subjects	170 mg/day (as NOPE)	Improved compliance with diet and feelings of fullness.[13][14]
N-oleoyl alanine (OlAla)	-	-	No clinical trials on appetite or weight management have been reported.	-

Signaling Pathways

The signaling mechanisms for OEA are well-documented, primarily involving PPAR-α. The pathway for OlAla is less clear but is suggested to also involve PPAR-α.

Caption: OEA signaling pathway in appetite regulation.

Caption: Proposed signaling pathways for OlAla.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are protocols for key in vitro and in vivo assays relevant to the study of N-oleoyl alanine and oleoylethanolamide.

In Vitro Assays

1. Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

• Objective: To determine the inhibitory potential of a test compound on FAAH activity.

• Principle: This fluorometric assay measures the hydrolysis of a synthetic FAAH substrate, which releases a fluorescent product. The reduction in fluorescence in the presence of an inhibitor indicates its potency.

• Materials:

  • Recombinant human or rat FAAH enzyme.

  • FAAH Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA).

  • Fluorogenic FAAH substrate (e.g., AMC arachidonoyl amide).

  • Test compound (N-oleoyl alanine or Oleoylethanolamide) dissolved in a suitable solvent (e.g., DMSO).

  • Positive control inhibitor (e.g., URB597).

  • 96-well black microplate.

  • Fluorescence plate reader.

• Procedure:

  • Prepare serial dilutions of the test compound and positive control.

  • In a 96-well plate, add assay buffer, test compound/vehicle, and FAAH enzyme solution.

  • Incubate at 37°C for 15 minutes to allow for enzyme-inhibitor interaction.

  • Initiate the reaction by adding the FAAH substrate.

  • Immediately measure fluorescence kinetically or as an endpoint reading at an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm.

  • Calculate the percent inhibition and IC50 value for the test compound.

2. PPAR-α Activation Assay

• Objective: To assess the ability of a test compound to activate the PPAR-α receptor.

• Principle: A cell-based reporter gene assay is used where cells are co-transfected with a PPAR-α expression vector and a reporter plasmid containing a PPAR response element (PPRE) linked to a luciferase gene. Activation of PPAR-α leads to the expression of luciferase, which can be quantified.

• Materials:

  • A suitable cell line (e.g., HEK293T or HepG2).

  • PPAR-α expression plasmid.

  • PPRE-luciferase reporter plasmid.

  • Transfection reagent.

  • Test compound (N-oleoyl alanine or Oleoylethanolamide).

  • Positive control PPAR-α agonist (e.g., WY-14643).

  • Luciferase assay system.

  • Luminometer.

• Procedure:

  • Co-transfect cells with the PPAR-α expression plasmid and the PPRE-luciferase reporter plasmid.

  • After 24 hours, treat the cells with various concentrations of the test compound or positive control.

  • Incubate for an additional 24 hours.

  • Lyse the cells and measure luciferase activity using a luminometer.

  • Normalize luciferase activity to total protein concentration or a co-transfected control plasmid (e.g., β-galactosidase).

  • Determine the EC50 value for the test compound.

In Vivo Experiment

Comparative Rodent Food Intake Study Workflow

Caption: Workflow for a comparative food intake study.

Conclusion and Future Directions

Oleoylethanolamide is a well-established regulator of appetite, with its effects robustly linked to the activation of PPAR-α. N-oleoyl alanine, while showing promise in preclinical models of addiction, remains under-investigated in the context of appetite control. The available evidence suggests a potential overlap in their mechanism of action through PPAR-α, but direct comparative studies are critically needed to elucidate their relative potencies and efficacies in modulating food intake.

Future research should focus on:

• Direct, head-to-head preclinical studies comparing the effects of N-oleoyl alanine and oleoylethanolamide on food intake, meal patterns, and body weight.

• Elucidation of the complete signaling profile of N-oleoyl alanine, including its potential interactions with GPR120 and other relevant receptors.

• Pharmacokinetic and pharmacodynamic studies to compare the bioavailability and duration of action of both compounds.

Such studies will be invaluable in determining the therapeutic potential of N-oleoyl alanine as a novel appetite-regulating agent and in refining our understanding of the endogenous control of energy balance.

References

• 1. benchchem.com [benchchem.com]
• 2. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oleoylethanolamide stimulates lipolysis by activating the nuclear receptor peroxisome proliferator-activated receptor alpha (PPAR-alpha) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oleoylethanolamide Stimulates Lipolysis by Activating the Nuclear Receptor Peroxisome Proliferator-activated Receptor α (PPAR-α)* [escholarship.org]
• 5. Inhibition of fatty acid amide hydrolase in the CNS prevents and reverses morphine tolerance in male and female mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oleylethanolamide regulates feeding and body weight through activation of the nuclear receptor PPAR-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sebbm.es [sebbm.es]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine [frontiersin.org]
• 10. cimasci.com [cimasci.com]
• 11. Central activation of the fatty acid sensor GPR120 suppresses microglia reactivity and alleviates sickness- and anxiety-like behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Exceptionally potent inhibitors of fatty acid amide hydrolase: The enzyme responsible for degradation of endogenous oleamide and anandamide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Peripheral and central mechanisms involved in the control of food intake by dietary amino acids and proteins | Nutrition Research Reviews | Cambridge Core [cambridge.org]
• 14. researchgate.net [researchgate.net]

N-Oleoyl Alanine vs. Anandamide: A Comparative Analysis of FAAH Inhibition

A detailed examination of experimental data indicates that N-oleoyl alanine is not a more potent Fatty Acid Amide Hydrolase (FAAH) inhibitor than anandamide. In fact, evidence strongly suggests that N-oleoyl alanine is a very poor substrate for FAAH, and consequently a significantly weaker inhibitor compared to anandamide, which is the enzyme's primary endogenous substrate.

This guide provides a comprehensive comparison for researchers, scientists, and drug development professionals, presenting quantitative data, detailed experimental protocols, and a visual representation of the relevant biological pathway to elucidate the distinct interactions of these two molecules with FAAH.

Quantitative Comparison of FAAH Substrate Activity

One key study directly compared the FAAH-mediated hydrolysis of anandamide (N-arachidonoylethanolamine, C20:4-NAE) with N-arachidonoyl glycine (C20:4-Gly), a close structural analog of N-oleoyl alanine. The results demonstrated a stark difference in their processing by FAAH.

Compound	FAAH Hydrolysis Rate (nmol/min/mg)	Reference
Anandamide (C20:4-NAE)	0.5	[1]
N-arachidonoyl glycine (C20:4-Gly)	0.02	[1]

This data reveals that anandamide is hydrolyzed by FAAH at a rate 25 times faster than N-arachidonoyl glycine[1]. Given that FAAH generally exhibits a preference for arachidonoyl substrates over oleoyl substrates, it can be inferred that the hydrolysis rate for N-oleoyl alanine would be even lower than that of N-arachidonoyl glycine, further widening the gap in potency compared to anandamide. Therefore, N-oleoyl alanine's interaction with the FAAH active site is substantially less efficient than that of anandamide.

Experimental Protocols

The determination of FAAH activity is crucial for comparing the interaction of different compounds with the enzyme. A common method employed is the FAAH hydrolysis assay.

FAAH Hydrolysis Assay

Objective: To measure the rate at which FAAH hydrolyzes a substrate, such as anandamide or an N-acyl amino acid.

Methodology:

• Enzyme Source: Homogenates of cells (e.g., HEK293T) transfected with a plasmid expressing FAAH are commonly used. A mock-transfected cell homogenate serves as a negative control.

• Substrate Incubation: The FAAH-containing homogenate is incubated with the substrate of interest (e.g., anandamide, N-arachidonoyl glycine) at a specific concentration (e.g., 10 µM) in a suitable buffer (e.g., 10 mM Tris-HCl, pH 8.0) at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination: The enzymatic reaction is stopped by adding an organic solvent, typically a mixture of chloroform and methanol.

• Extraction of Metabolites: The lipid metabolites are extracted from the aqueous phase. The organic phase, containing the unhydrolyzed substrate and the fatty acid product (e.g., arachidonic acid), is collected and dried.

• Quantification by LC-MS: The dried lipid extracts are resuspended in a suitable solvent and analyzed by liquid chromatography-mass spectrometry (LC-MS) to quantify the amount of the hydrolyzed product formed.

• Calculation of Activity: The rate of hydrolysis is calculated based on the amount of product formed over time and normalized to the protein concentration of the cell homogenate, typically expressed as nmol of product per minute per milligram of protein (nmol/min/mg).

Signaling Pathway

Fatty Acid Amide Hydrolase (FAAH) is a key enzyme in the endocannabinoid system, responsible for the degradation of anandamide and other fatty acid amides. By hydrolyzing these signaling lipids, FAAH terminates their biological activity.

References

• 1. Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH - PMC [pmc.ncbi.nlm.nih.gov]

Validation of N-oleoyl alanine as a therapeutic target for addiction

A Comparative Guide for Researchers and Drug Development Professionals

The landscape of addiction treatment is in constant evolution, driven by the urgent need for more effective and targeted therapies. In this context, the endogenous N-acyl amino acid, N-oleoyl alanine (OlAla), has emerged as a promising therapeutic target. This guide provides a comprehensive validation of OlAla's potential, objectively comparing its performance with existing alternatives and presenting supporting experimental data for opioid, alcohol, and nicotine addiction.

Executive Summary

N-oleoyl alanine, a lipid signaling molecule, has demonstrated significant potential in preclinical models of addiction. It has been shown to modulate the endocannabinoid system and activate peroxisome proliferator-activated receptor alpha (PPARα), both of which are implicated in the neurobiology of addiction. Experimental evidence suggests that OlAla can attenuate drug-seeking behavior, reduce withdrawal symptoms, and decrease substance self-administration. This guide will delve into the quantitative data supporting these claims, detail the experimental protocols used for validation, and visualize the key signaling pathways involved.

Performance Comparison: N-Oleoyl Alanine vs. Standard of Care

To provide a clear perspective on the potential of N-oleoyl alanine, its preclinical efficacy is compared below with established therapeutics for opioid, alcohol, and nicotine addiction.

Opioid Addiction

Table 1: Comparison of N-Oleoyl Alanine with Buprenorphine for Opioid Withdrawal

Therapeutic Agent	Mechanism of Action	Efficacy in Preclinical Models (Opioid Withdrawal)	Dosage (Preclinical)
N-Oleoyl Alanine (OlAla)	Endocannabinoid system modulator, PPARα agonist[1]	Reduces somatic and affective signs of naloxone-precipitated morphine withdrawal in rats.[2][3] A 5 mg/kg oral dose reduced heroin withdrawal-induced abdominal contractions and diarrhea.[4][5] A 20 mg/kg oral dose blocked the establishment of conditioned place aversion induced by morphine withdrawal.[4][6]	5-20 mg/kg (oral) in rats[4]
Buprenorphine	Partial μ-opioid receptor agonist, κ-opioid receptor antagonist[7]	Suppresses opioid withdrawal symptoms and reduces illicit opioid use.[7] High doses (≥ 16 mg/day) significantly reduce opioid use compared to placebo.[8]	Doses up to 32 mg/day have been studied in clinical trials.[8][9]

Alcohol Addiction

Table 2: Comparison of N-Oleoyl Alanine with Naltrexone and Acamprosate for Alcohol Addiction

Therapeutic Agent	Mechanism of Action	Efficacy in Preclinical/Clinical Studies (Alcohol Consumption)	Dosage (Preclinical/Clinical)
N-Oleoyl Alanine (OlAla)	Endocannabinoid system modulator, PPARα agonist[10][11][12]	Systemic administration of 60 mg/kg (i.p.) significantly reduced alcohol intake and preference in mice.[11][13][14]	60 mg/kg (i.p.) in mice[11][14]
Naltrexone	Opioid receptor antagonist[15]	Reduces risk of heavy drinking relapse.[15][16][17] Meta-analyses show a modest effect size in reducing relapse.[15][17]	50 mg/day (oral) in clinical trials[15][16]
Acamprosate	NMDA receptor antagonist, GABA-A receptor modulator[18][19]	Reduces risk of returning to any drinking and increases cumulative duration of abstinence.[18][20][21] Does not appear to reduce heavy drinking.[19][21]	1998 mg/day (oral) in clinical trials[19]

Nicotine Addiction

Table 3: Comparison of N-Oleoyl Alanine with Varenicline for Nicotine Addiction

Therapeutic Agent	Mechanism of Action	Efficacy in Preclinical/Clinical Studies (Nicotine Reward)	Dosage (Preclinical/Clinical)
N-Oleoyl Alanine (OlAla)	Endocannabinoid system modulator, PPARα independent mechanism for nicotine reward[22][23]	Prevents nicotine-induced conditioned place preference (CPP) in mice at a dose of 30 mg/kg (i.p.).[22] Attenuates somatic and affective signs of nicotine withdrawal.[22][23]	30 mg/kg (i.p.) in mice[22]
Varenicline	Partial agonist of the α4β2 nicotinic acetylcholine receptor[24]	Superior efficacy over placebo and bupropion for smoking cessation.[24][25] Significantly delays smoking relapse.[25]	1 mg twice daily (oral) in clinical trials[24]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for key experiments cited in this guide.

Conditioned Place Preference (CPP) for Nicotine Reward

This protocol is adapted from studies investigating the effect of N-oleoyl alanine on nicotine-induced reward in mice.[22]

• Apparatus: A two-chambered apparatus with distinct visual and tactile cues in each chamber.

• Habituation (Day 1): Mice are allowed to freely explore both chambers for a baseline preference test (e.g., 15-20 minutes).

• Conditioning (Days 2-4):

  • On conditioning days, mice receive an intraperitoneal (i.p.) injection of either vehicle or OlAla (e.g., 5, 15, 30 mg/kg) 15 minutes prior to a subcutaneous (s.c.) injection of nicotine (e.g., 0.5 mg/kg) or saline.

  • Immediately following the nicotine/saline injection, mice are confined to one of the chambers for a set duration (e.g., 30 minutes). The drug-paired chamber is counterbalanced across subjects.

  • On alternating days, mice receive a saline injection and are confined to the opposite chamber.

• Test Day (Day 5): Mice are placed in the apparatus with free access to both chambers for a set duration (e.g., 15-20 minutes) in a drug-free state. The time spent in each chamber is recorded.

• Data Analysis: An increase in time spent in the drug-paired chamber on the test day compared to the pre-conditioning phase indicates a conditioned place preference.

Alcohol Self-Administration in Mice

This protocol is based on studies evaluating the impact of N-oleoyl alanine on alcohol consumption and preference.[11][14]

• Apparatus: Standard mouse cages equipped with two drinking bottles.

• Induction of Alcohol Consumption: Mice are given intermittent access to a solution of ethanol (e.g., 20% v/v) and water in one bottle, and water in the other, for several weeks to establish a stable baseline of alcohol consumption.

• Treatment Phase:

  • Mice receive a systemic administration of OlAla (e.g., 60 mg/kg, i.p.) or vehicle prior to the alcohol access period.

  • The volume of ethanol and water consumed from each bottle is measured daily.

• Data Analysis: The primary outcome measures are the amount of ethanol consumed (g/kg body weight) and the preference for the ethanol solution over water.

Opioid Withdrawal in Rats

This protocol is derived from studies assessing the effect of N-oleoyl alanine on opioid withdrawal symptoms.[3][4]

• Induction of Dependence:

  • Acute Model: Rats receive a single injection of morphine. Withdrawal is precipitated by an injection of the opioid antagonist naloxone.

  • Chronic Model: Rats are chronically exposed to an opioid (e.g., morphine or heroin) via escalating doses or osmotic minipumps over several days.

• Treatment: Rats are pre-treated with oral OlAla (e.g., 5-80 mg/kg) or vehicle prior to the induction of withdrawal (spontaneous or naloxone-precipitated).

• Assessment of Withdrawal Symptoms:

  • Somatic Signs: Observers, blind to the treatment conditions, score various physical withdrawal signs such as wet dog shakes, teeth chattering, writhing, and diarrhea.

  • Affective Signs (Conditioned Place Aversion): A CPP apparatus is used. On conditioning days, naloxone-precipitated withdrawal is paired with one chamber. On the test day, the time spent in each chamber is measured to assess aversion to the withdrawal-paired chamber.

• Data Analysis: A reduction in the frequency or severity of somatic signs and a decrease in the aversion to the withdrawal-paired chamber indicate an attenuation of withdrawal symptoms.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of N-oleoyl alanine in addiction are believed to be mediated through its interaction with the endocannabinoid system and PPARα signaling pathways.

Endocannabinoid System Modulation

The endocannabinoid system plays a crucial role in regulating reward, motivation, and stress responses. Chronic drug use can lead to dysregulation of this system. OlAla, as an endocannabinoid-like molecule, is thought to restore balance to this system, thereby reducing the reinforcing effects of drugs and alleviating withdrawal symptoms.[10][11][12][26]

Caption: N-Oleoyl Alanine's modulation of the endocannabinoid system in addiction.

PPARα Signaling Pathway

Peroxisome proliferator-activated receptor alpha (PPARα) is a nuclear receptor that regulates gene expression related to lipid metabolism and inflammation. Its activation has been shown to have neuroprotective and anti-addictive effects. OlAla is an agonist of PPARα, and its therapeutic effects in addiction are, in part, attributed to the activation of this receptor.[1]

Caption: N-Oleoyl Alanine's activation of the PPARα signaling pathway.

Conclusion and Future Directions

The preclinical data strongly support the validation of N-oleoyl alanine as a therapeutic target for addiction. Its efficacy in animal models of opioid, alcohol, and nicotine addiction, coupled with a plausible mechanism of action involving the endocannabinoid system and PPARα signaling, makes it a compelling candidate for further drug development.

Future research should focus on:

• Clinical Trials: The most critical next step is to evaluate the safety and efficacy of OlAla in human populations with substance use disorders.

• Pharmacokinetics and Bioavailability: Optimizing drug delivery and formulation to ensure adequate brain penetration and sustained therapeutic effects.

• Combination Therapies: Investigating the potential synergistic effects of OlAla when used in combination with existing addiction treatments.

• Biomarker Development: Identifying biomarkers to predict which patients are most likely to respond to OlAla treatment.

References

• 1. Frontiers | N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine [frontiersin.org]
• 2. N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Spontaneous and Naloxone-Precipitated Withdrawal Behaviors From Chronic Opiates are Accompanied by Changes in N-Oleoylglycine and N-Oleoylalanine Levels in the Brain and Ameliorated by Treatment With These Mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Buprenorphine for opioid addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buprenorphine Treatment for Opioid Use Disorder: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. N-oleoyl glycine and N-oleoyl alanine attenuate alcohol self-administration and preference in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. N-oleoyl glycine and N-oleoyl alanine attenuate alcohol self-administration and preference in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cris.huji.ac.il [cris.huji.ac.il]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benthamdirect.com [benthamdirect.com]
• 16. getnaltrexone.com [getnaltrexone.com]
• 17. researchgate.net [researchgate.net]
• 18. Effectiveness of Acamprosate in the Treatment of Alcohol Dependence | AAFP [aafp.org]
• 19. Safety and Efficacy of Acamprosate for the Treatment of Alcohol Dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Acamprosate for treatment of alcohol dependence: mechanisms, efficacy, and clinical utility - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Acamprosate Does Have Efficacy for Alcohol Dependence | Alcohol, Other Drugs, and Health: Current Evidence [bu.edu]
• 22. N-Oleoyl Alanine attenuates Nicotine Reward and Spontaneous Nicotine Withdrawal in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. N-oleoyl alanine attenuates nicotine reward and spontaneous nicotine withdrawal in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Varenicline in the treatment of tobacco dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 25. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 26. Endocannabinoid signaling in reward and addiction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Stability Analysis: N-oleoyl Alanine vs. Methanandamide

An Objective Guide for Researchers in Pharmacology and Drug Development

The study of lipid signaling molecules offers a promising frontier for novel therapeutic development. Among these, N-acyl amides like the endogenous N-oleoyl alanine and synthetic cannabinoids such as methanandamide are of significant interest. A critical determinant of their utility, both as research tools and as potential drug candidates, is their metabolic and chemical stability. This guide provides a comparative analysis of the stability profiles of N-oleoyl alanine and methanandamide, supported by data from published literature, to aid researchers in selecting the appropriate compound for their experimental needs.

Introduction to the Compounds

N-oleoyl alanine (OlAla) is a naturally occurring N-acyl amino acid found in animal and insect tissues.[1][2] It is structurally related to the endocannabinoid anandamide and is considered a more stable analog of the endogenous lipid N-oleoylglycine (OlGly).[3][4] Its biological activity is still under investigation, but it has been shown to interact with the cannabinoid CB1 receptor and the peroxisome proliferator-activated receptor alpha (PPARα).[3][4]

Methanandamide (AM-356) is a synthetic, chiral analog of the endocannabinoid anandamide.[5][6] It was specifically designed to be a metabolically stable agonist of the cannabinoid receptors, primarily the CB1 receptor.[6][7] Its enhanced stability makes it a long-lasting tool for probing the endocannabinoid system in vivo and in vitro.[6][8]

Comparative Data Summary

The following table summarizes the key characteristics and stability profiles of N-oleoyl alanine and methanandamide based on available data.

Feature	N-oleoyl Alanine	Methanandamide
Compound Type	Endogenous N-acyl amino acid[1][3]	Synthetic analog of anandamide[5][9]
Parent Compound	N/A (structurally similar to N-oleoylglycine)	Anandamide (Arachidonylethanolamide)
Primary Target(s)	PPARα, CB1 Receptor[3][4]	CB1 Receptor, TRPV1 Receptor[5][6]
Enzymatic Stability	Substrate for and weak inhibitor of Fatty Acid Amide Hydrolase (FAAH).[3][10] Considered more stable than N-oleoylglycine due to methylation.[1][4]	High resistance to hydrolysis by FAAH and other aminopeptidases.[7][11][12]
In Vivo Duration	Longer duration of action compared to N-oleoylglycine.[4]	Significantly longer duration of action compared to anandamide.[12][13]
Storage Stability	Stable for ≥ 2 years when stored at -20°C in an ethanol solution.[2]	Generally stable as a synthetic compound for research; specific data varies by supplier.

Signaling Pathways and Mechanisms of Action

The distinct biological effects of N-oleoyl alanine and methanandamide are dictated by their interactions with different cellular signaling pathways.

Methanandamide Signaling Pathway

Methanandamide primarily acts as a potent agonist at the CB1 cannabinoid receptor, a G protein-coupled receptor (GPCR).[6] Its binding inhibits adenylyl cyclase, reducing intracellular cAMP levels and modulating neurotransmitter release.[14] It also directly activates the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[6] Its resistance to degradation allows for sustained activation of these pathways.[7][11]

Caption: Signaling pathway of the stable anandamide analog, methanandamide.

N-oleoyl Alanine Signaling Pathway

N-oleoyl alanine exhibits a more complex mechanism. It has been shown to interfere with morphine withdrawal through a pathway dependent on both the CB1 receptor and PPARα.[3][4] Unlike methanandamide, it is also a substrate for and a weak inhibitor of the primary endocannabinoid-degrading enzyme, FAAH.[3] This weak inhibition could potentially increase the levels of other FAAH substrates like anandamide, contributing to its overall effect.

Caption: Multifaceted signaling pathway of N-oleoyl alanine.

Experimental Protocols

Accurate assessment of compound stability is crucial. Below are representative protocols for evaluating enzymatic stability and for quantification in biological matrices, based on methodologies reported in the literature.

Protocol 1: In Vitro Enzymatic Stability Assay (FAAH Hydrolysis)

This protocol assesses the rate at which a compound is metabolized by the enzyme Fatty Acid Amide Hydrolase (FAAH), a primary degradation pathway for many N-acyl amides.[10][15]

• Enzyme Preparation: Prepare mouse or rat brain membrane homogenates, which are a rich source of FAAH, in a suitable buffer (e.g., 50 mM Tris-HCl, 1 mM EDTA, pH 7.4). Determine the total protein concentration using a BCA or Bradford assay.

• Reaction Mixture: In a microcentrifuge tube, combine the brain homogenate (e.g., 20-50 µg of protein) with the assay buffer to a final volume of 495 µL.

• Initiation: Add 5 µL of the test compound (N-oleoyl alanine or methanandamide) dissolved in a suitable solvent (e.g., DMSO) to achieve a final concentration of 10 µM. For a control, an identical reaction can be run in the presence of a potent FAAH inhibitor to confirm enzyme-specific degradation.

• Incubation: Incubate the reaction mixtures at 37°C in a shaking water bath. Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction at each time point by adding 1 mL of ice-cold methanol containing an internal standard (e.g., a deuterated analog of the analyte).

• Sample Processing: Centrifuge the quenched samples to pellet the protein. Transfer the supernatant to a new tube for analysis.

• Quantification: Analyze the concentration of the remaining parent compound in the supernatant using a validated LC-MS/MS method (see Protocol 2).

• Data Analysis: Plot the concentration of the test compound versus time to determine the rate of degradation and calculate the half-life (t½).

Protocol 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general method for the sensitive and selective quantification of N-oleoyl alanine and methanandamide in biological samples like plasma or brain homogenates.[10][16]

• Sample Preparation & Extraction:

  • To 100 µL of plasma or brain homogenate, add an internal standard.

  • Perform a liquid-liquid extraction by adding 1 mL of an organic solvent mixture (e.g., ethyl acetate/hexane 9:1 v/v).

  • Vortex vigorously for 1 minute, then centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 methanol:water).

• Chromatographic Separation (HPLC/UHPLC):

  • Column: Use a reverse-phase C18 column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size).[16]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Run a linear gradient from 60% B to 95% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Detection (MS/MS):

  • Ionization: Use electrospray ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Develop and optimize specific precursor-to-product ion transitions for N-oleoyl alanine, methanandamide, and the internal standard.

• Quantification: Generate a standard curve using known concentrations of the analytes and calculate the concentration in the unknown samples based on the peak area ratio of the analyte to the internal standard.

General Experimental Workflow for Stability Analysis

The following diagram illustrates the typical workflow for conducting a comparative stability study.

Caption: A typical experimental workflow for assessing in vitro metabolic stability.

Conclusion and Implications

The stability profiles of N-oleoyl alanine and methanandamide are markedly different, reflecting their distinct origins and intended applications.

• Methanandamide is an archetypal stabilized analog. Its profound resistance to enzymatic degradation makes it an excellent pharmacological tool for studying the sustained effects of CB1 receptor activation in vivo and in vitro, where the rapid metabolism of anandamide would be a confounding factor.[7][12]

• N-oleoyl alanine , while being an endogenous molecule subject to metabolism, demonstrates enhanced stability compared to closely related lipids like N-oleoylglycine.[3][4] This suggests it may have a longer-lasting role as an endogenous signaling molecule. Its multifaceted interaction with FAAH, CB1, and PPARα makes it an interesting therapeutic candidate, though its own metabolism must be considered in pharmacokinetic and pharmacodynamic studies.[3][4]

For researchers, the choice is clear: for a stable, long-acting, and selective CB1 agonist to probe the endocannabinoid system, methanandamide is the superior choice. For studies investigating the nuanced biological roles of endogenous N-acyl amino acids or exploring novel therapeutic targets related to the PPARα and endocannabinoid systems, N-oleoyl alanine is the more physiologically relevant, albeit less stable, compound.

References

• 1. Buy N-oleoyl alanine [smolecule.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Frontiers | N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine [frontiersin.org]
• 4. Oleoyl alanine (HU595): a stable monomethylated oleoyl glycine interferes with acute naloxone precipitated morphine withdrawal in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methanandamide - Wikipedia [en.wikipedia.org]
• 6. Methanandamide|Stable CB1 Receptor Agonist [benchchem.com]
• 7. (R)-methanandamide: a chiral novel anandamide possessing higher potency and metabolic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Endogenous Cannabinoid Anandamide and Its Synthetic Analog R(+)-Methanandamide Are Intravenously Self-Administered by Squirrel Monkeys | Journal of Neuroscience [jneurosci.org]
• 9. Synthetic cannabinoids - Wikipedia [en.wikipedia.org]
• 10. High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. future4200.com [future4200.com]
• 12. The Endogenous Cannabinoid Anandamide and Its Synthetic Analog R(+)-Methanandamide Are Intravenously Self-Administered by Squirrel Monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The endogenous cannabinoid anandamide and its synthetic analog R(+)-methanandamide are intravenously self-administered by squirrel monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. anandamide degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Brain activity of anandamide: a rewarding bliss? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Investigating the Off-Target Binding Profile of N-oleoyl Alanine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

N-oleoyl alanine (OlAla) is an endogenous N-acyl amino acid with emerging therapeutic potential. As with any bioactive molecule, a thorough understanding of its binding profile is crucial for predicting its efficacy and potential for adverse effects. This guide provides a comparative analysis of the known binding profile of N-oleoyl alanine, with a focus on its on-target and off-target interactions. We present available quantitative data, detail experimental methodologies, and visualize the relevant biological pathways to offer a comprehensive resource for researchers in drug development.

On-Target and Off-Target Binding Profile

N-oleoyl alanine has been primarily investigated for its activity at Peroxisome Proliferator-Activated Receptor alpha (PPARα) and its interaction with Fatty Acid Amide Hydrolase (FAAH).

Quantitative Binding and Inhibition Data

The following table summarizes the available quantitative data for the interaction of N-oleoyl alanine and its structural analog, N-oleoylglycine (OlGly), with their known targets. A comprehensive off-target screening panel for N-oleoyl alanine against a broad range of receptors, ion channels, and kinases has not been identified in the public domain literature.

Compound	Target	Assay Type	Value	Reference
N-oleoyl alanine (OlAla)	PPARα	Luciferase Reporter Assay	Activates PPARα in vitro	[1]
Fatty Acid Amide Hydrolase (FAAH)	Inhibition Assay	~40% inhibition @ 10 µM	[1]
N-oleoylglycine (OlGly)	PPARα	Luciferase Reporter Assay	Activates PPARα in vitro	[1]
Fatty Acid Amide Hydrolase (FAAH)	Inhibition Assay	IC50 = 8.65 µM	[1]
Cannabinoid Receptor 1 (CB1)	Binding Assay	No significant binding	[1]
Cannabinoid Receptor 2 (CB2)	Binding Assay	No significant binding	[1]

Note: The lack of a publicly available, comprehensive off-target screening panel for N-oleoyl alanine is a significant data gap. Such a screening, typically performed by contract research organizations like Eurofins or CEREP, would provide a broader understanding of its selectivity.

Comparison with N-oleoylglycine

N-oleoylglycine (OlGly) is a close structural analog of N-oleoyl alanine and is often studied in parallel. Both molecules share the same oleoyl fatty acid tail but differ in their amino acid head group (alanine vs. glycine). This subtle structural difference may influence their binding affinities, metabolic stability, and off-target profiles.

From the available data, both compounds activate PPARα and exhibit weak inhibitory activity against FAAH. Notably, OlGly has been explicitly shown not to bind to cannabinoid receptors CB1 and CB2, providing some initial indication of its selectivity.[1] The comparative off-target profile of N-oleoyl alanine remains to be fully elucidated.

Experimental Methodologies

The following sections detail the typical experimental protocols used to assess the binding and activity of N-oleoyl alanine at its known targets.

Peroxisome Proliferator-Activated Receptor alpha (PPARα) Activation Assay

PPARα activation is commonly assessed using a cell-based luciferase reporter assay.

Principle: This assay measures the ability of a compound to activate the PPARα receptor, which then drives the expression of a reporter gene (luciferase). The amount of light produced by the luciferase enzyme is proportional to the level of PPARα activation.

Generalized Protocol:

• Cell Culture: A suitable mammalian cell line (e.g., HEK293T, HepG2) is cultured under standard conditions.

• Transfection: Cells are transiently transfected with two plasmids:

  • An expression vector containing the human or rodent PPARα gene.

  • A reporter plasmid containing a luciferase gene under the control of a promoter with multiple copies of a Peroxisome Proliferator Response Element (PPRE).

• Compound Treatment: After transfection, the cells are treated with various concentrations of N-oleoyl alanine or a reference agonist (e.g., GW7647).

• Lysis and Luciferase Assay: Following an incubation period, the cells are lysed, and the luciferase activity in the cell lysate is measured using a luminometer.

• Data Analysis: The luminescence signal is normalized to a control (e.g., total protein concentration or a co-transfected control reporter) to account for variations in cell number and transfection efficiency. The results are typically expressed as fold activation over a vehicle control.

Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay

The inhibitory activity of N-oleoyl alanine against FAAH is typically determined using a fluorescence-based enzymatic assay.

Principle: This assay measures the activity of the FAAH enzyme by monitoring the hydrolysis of a fluorogenic substrate. An inhibitor will reduce the rate of substrate hydrolysis, leading to a decrease in the fluorescent signal.

Generalized Protocol:

• Enzyme and Substrate Preparation: Recombinant human or rat FAAH enzyme and a fluorogenic FAAH substrate (e.g., AMC-arachidonoyl amide) are prepared in an appropriate assay buffer.

• Inhibitor Incubation: The FAAH enzyme is pre-incubated with various concentrations of N-oleoyl alanine or a known FAAH inhibitor (e.g., URB597) for a defined period.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the fluorogenic substrate.

• Fluorescence Measurement: The increase in fluorescence, resulting from the enzymatic cleavage of the substrate, is monitored over time using a fluorescence plate reader.

• Data Analysis: The rate of the enzymatic reaction is calculated from the linear phase of the fluorescence signal. The percentage of inhibition is determined by comparing the reaction rates in the presence and absence of the inhibitor. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is then calculated.[1]

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental procedures, the following diagrams were generated using the Graphviz DOT language.

References

• 1. Frontiers | N-Oleoylglycine and N-Oleoylalanine Do Not Modify Tolerance to Nociception, Hyperthermia, and Suppression of Activity Produced by Morphine [frontiersin.org]

A Comparative Guide to PPARα Agonists: N-oleoyl Alanine, Fenofibrate, and Pemafibrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peroxisome proliferator-activated receptor alpha (PPARα) is a nuclear receptor that plays a pivotal role in the regulation of lipid and glucose metabolism, as well as inflammation. As such, it has emerged as a key therapeutic target for metabolic disorders like dyslipidemia and non-alcoholic fatty liver disease (NAFLD). This guide provides a comparative overview of the efficacy of three PPARα agonists: the endogenous N-acyl amide N-oleoyl alanine, and the synthetic fibrate drugs, fenofibrate and pemafibrate.

While extensive clinical data exists for the direct comparison of fenofibrate and pemafibrate, it is important to note that direct comparative experimental studies evaluating the efficacy of N-oleoyl alanine against fenofibrate or pemafibrate are currently lacking in the scientific literature. Therefore, this guide will present the available data for each compound, including a head-to-head comparison of fenofibrate and pemafibrate, and a summary of the known PPARα-related activities of N-oleoyl alanine.

PPARα Signaling Pathway

PPARα activation governs the expression of a suite of genes involved in fatty acid transport and oxidation, lipoprotein metabolism, and inflammation. Upon ligand binding, PPARα forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, leading to the modulation of their transcription.[1][2]

Figure 1: PPARα Signaling Pathway.

Comparative Efficacy: Fenofibrate vs. Pemafibrate

Fenofibrate, a third-generation fibrate, and pemafibrate, a selective PPARα modulator (SPPARM), have been directly compared in several clinical trials. Pemafibrate was developed to have higher selectivity and potency for PPARα, potentially leading to a better efficacy and safety profile.[3]

Lipid Metabolism

Clinical studies have demonstrated that pemafibrate is superior to fenofibrate in reducing triglyceride (TG) levels.[1][4][5][6][7][8] Both drugs have been shown to increase high-density lipoprotein cholesterol (HDL-C), with some studies suggesting a comparable effect.[9]

Parameter	Pemafibrate (0.2 mg/day)	Pemafibrate (0.4 mg/day)	Fenofibrate (100 mg/day)	Fenofibrate (200 mg/day)	Reference
Triglycerides (%)	-44.0	-46.2	-30.5	-39.7	[7][10]
HDL-C (%)	+15.5	+14.9	+13.5	+12.6	[1]
LDL-C (%)	-5.7	-3.1	-7.9	-4.8	[1]
Non-HDL-C (%)	-18.0	-17.5	-15.2	-14.6	[1]
Apolipoprotein B (%)	-10.0	-8.5	-9.2	-8.2	[1]

Table 1: Percentage Change in Lipid Parameters from Baseline after 12 Weeks of Treatment.

Liver and Renal Function

A key differentiator between pemafibrate and fenofibrate is their effect on liver and kidney function markers. Clinical trials have consistently shown that pemafibrate is associated with a lower incidence of elevated liver transaminases (ALT and AST) compared to fenofibrate.[7][8][10] Furthermore, fenofibrate has been associated with increases in serum creatinine, a marker of renal function, while pemafibrate has shown a smaller impact.[10]

Parameter	Pemafibrate	Fenofibrate	Reference
Alanine Aminotransferase (ALT)	Decrease	Increase or smaller decrease	[7][10]
Aspartate Aminotransferase (AST)	Decrease	Increase or smaller decrease	[7]
Serum Creatinine	Smaller increase	Larger increase	[10]

Table 2: Comparative Effects on Liver and Renal Function Markers.

N-oleoyl Alanine: An Endogenous PPARα Agonist

N-oleoyl alanine is a naturally occurring N-acyl amide that has been identified as an endogenous ligand of PPARα.[7] While its primary research focus has been on its role in the endocannabinoid system and its potential therapeutic effects in addiction and withdrawal, its activity as a PPARα agonist suggests potential roles in metabolic regulation.

Efficacy Data

• Lipid Metabolism: As a PPARα agonist, N-oleoyl alanine is expected to influence lipid metabolism by upregulating genes involved in fatty acid oxidation. However, specific in vivo data demonstrating its effects on plasma lipid profiles (e.g., triglycerides, cholesterol) in comparison to other PPARα agonists are needed.

• Glucose Homeostasis: The role of N-oleoyl alanine in glucose metabolism is not well-established. While PPARα activation can indirectly influence glucose homeostasis, further studies are required to elucidate the specific effects of N-oleoyl alanine.[11]

• Anti-inflammatory Effects: PPARα agonists are known to have anti-inflammatory properties.[11][12] Given its PPARα activity, N-oleoyl alanine may also possess anti-inflammatory effects, but this has not been extensively studied in direct comparison to fibrates.

Experimental Protocols

To facilitate future comparative studies, this section outlines general methodologies for evaluating the efficacy of PPARα agonists.

In Vitro PPARα Activation Assay (Luciferase Reporter Assay)

This assay is commonly used to determine the ability of a compound to activate PPARα and to quantify its potency (EC50).

Principle: Cells are co-transfected with an expression vector for the PPARα ligand-binding domain (LBD) fused to a GAL4 DNA-binding domain, and a reporter plasmid containing a luciferase gene under the control of a GAL4 upstream activation sequence (UAS). Activation of PPARα by a ligand leads to the expression of luciferase, which can be quantified by measuring luminescence.

Protocol:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T, HepG2) in appropriate media.

  • Co-transfect the cells with the PPARα-LBD expression vector and the luciferase reporter vector using a suitable transfection reagent.

• Compound Treatment:

  • Plate the transfected cells in a 96-well plate.

  • After allowing the cells to adhere, treat them with a serial dilution of the test compounds (N-oleoyl alanine, fenofibric acid - the active metabolite of fenofibrate, pemafibrate) and a known PPARα agonist as a positive control (e.g., GW7647). Include a vehicle control (e.g., DMSO).

• Incubation:

  • Incubate the plate at 37°C in a CO2 incubator for 24-48 hours.

• Luciferase Assay:

  • Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions of the luciferase assay kit.

• Data Analysis:

  • Normalize the luciferase activity to a co-transfected control (e.g., Renilla luciferase) to account for transfection efficiency.

  • Plot the normalized luciferase activity against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.[5][13]

Figure 2: In Vitro Experimental Workflow.

In Vivo Dyslipidemia Model

Animal models are crucial for evaluating the in vivo efficacy of PPARα agonists on lipid metabolism.

Principle: A dyslipidemic animal model, often induced by a high-fat diet, is used to assess the ability of the test compounds to improve lipid profiles.

Protocol:

• Animal Model:

  • Use a suitable animal model, such as C57BL/6J mice or Sprague-Dawley rats.

  • Induce dyslipidemia by feeding the animals a high-fat diet for a specified period (e.g., 8-12 weeks).

• Compound Administration:

  • Divide the animals into groups: vehicle control, N-oleoyl alanine, fenofibrate, and pemafibrate.

  • Administer the compounds orally (e.g., by gavage) daily for a predetermined duration (e.g., 2-4 weeks).

• Sample Collection:

  • At the end of the treatment period, collect blood samples for lipid analysis.

  • Harvest tissues such as the liver for gene expression analysis.

• Biochemical Analysis:

  • Measure plasma levels of triglycerides, total cholesterol, HDL-C, and LDL-C using commercial kits.

• Gene Expression Analysis:

  • Extract RNA from the liver and perform quantitative real-time PCR (qRT-PCR) to measure the expression of PPARα target genes (e.g., Cpt1a, Acox1, Lpl).

• Data Analysis:

  • Compare the lipid profiles and gene expression levels between the different treatment groups and the control group using appropriate statistical tests.

Figure 3: In Vivo Experimental Workflow.

Conclusion

Fenofibrate and pemafibrate are effective PPARα agonists for the management of dyslipidemia. Clinical evidence suggests that pemafibrate offers superior triglyceride-lowering effects and a better safety profile, particularly concerning liver and renal function, compared to fenofibrate. N-oleoyl alanine is an endogenous PPARα agonist with potential roles in metabolic regulation. However, the lack of direct comparative studies makes it difficult to ascertain its efficacy relative to established synthetic agonists. Future research, employing the experimental protocols outlined in this guide, is warranted to directly compare the potency and efficacy of N-oleoyl alanine with fenofibrate and pemafibrate. Such studies will be crucial for understanding the full therapeutic potential of this endogenous lipid mediator and for the development of novel PPARα-targeted therapies.

References

• 1. indigobiosciences.com [indigobiosciences.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Clinical Applications of a Novel Selective PPARα Modulator, Pemafibrate, in Dyslipidemia and Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Multiplex Molecular Cell-Based Sensor to Detect Ligands of PPARs: An Optimized Tool for Drug Discovery in Cyanobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Establishment of a cell-based drug screening model for identifying agonists of human peroxisome proliferator-activated receptor gamma (PPARγ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy and Safety of Pemafibrate, a Novel Selective PPARα Modulator in Chinese Patients with Dyslipidemia: A Double-Masked, Randomized, Placebo- and Active-Controlled Comparison Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Fenofibrate reduces systemic inflammation markers independent of its effects on lipid and glucose metabolism in patients with the metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-inflammatory role of fenofibrate in treating diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Validating the Therapeutic Effects of N-oleoyl Alanine in Preclinical Models of Pain: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical data on N-oleoyl alanine (OlAla) and its potential therapeutic effects in pain models. The information is presented alongside data from standard analgesics, namely the opioid morphine and the non-steroidal anti-inflammatory drug (NSAID) diclofenac, to offer a baseline for comparison. It is important to note that direct head-to-head preclinical studies comparing the analgesic efficacy of N-oleoyl alanine against these standards are limited in the current scientific literature. The data presented is compiled from various studies and should be interpreted as an indirect comparison.

Executive Summary

N-oleoyl alanine is an endogenous N-acyl amino acid that has garnered interest for its potential neuromodulatory properties. Preclinical research suggests its involvement in pain and addiction pathways, primarily through the activation of peroxisome proliferator-activated receptor alpha (PPARα) and cannabinoid receptor 1 (CB1). While much of the existing research focuses on its ability to mitigate opioid and nicotine withdrawal symptoms, this guide consolidates the available, albeit limited, data on its analgesic potential in established preclinical pain models. The following sections provide quantitative data from formalin, hot plate, and von Frey tests, detailed experimental protocols, and visualizations of the proposed signaling pathways and experimental workflows.

Comparative Efficacy Data

The following tables summarize the quantitative data from preclinical studies on N-oleoyl alanine, morphine, and diclofenac in three standard pain models.

Disclaimer: The data for N-oleoyl alanine in classic pain models is sparse. Much of the research has focused on its effects in withdrawal-induced hyperalgesia, which is a distinct pain state from the inflammatory or thermal pain typically assessed in these models. The presented data for morphine and diclofenac are from separate studies and serve as a reference. Variations in experimental conditions (e.g., animal strain, specific protocol parameters) across studies should be considered when making indirect comparisons.

Table 1: Formalin Test Data

Compound	Species	Dose	Administration Route	Effect on Licking Time (Phase II)	Citation
N-oleoyl alanine	Data not available	-	-	-	-
Morphine	Mice	1.5-9.0 mg/kg	Subcutaneous	Dose-dependent reduction	[1]
Diclofenac	Rats	8, 16, 32 mg/kg	Intraperitoneal	Significant reduction at 32 mg/kg	[2]

Phase II (15-30 minutes post-formalin injection) is generally considered to represent inflammatory pain.

Table 2: Hot Plate Test Data

Compound	Species	Dose	Administration Route	Effect on Paw Withdrawal Latency	Citation
N-oleoyl alanine	Data not available	-	-	-	-
Morphine	Mice	-	-	Significant increase	[3]
Diclofenac	Rats	10 mg/kg	Intraperitoneal	Significant increase	[4]

Table 3: Von Frey Test Data

Compound	Species	Dose	Administration Route	Effect on Paw Withdrawal Threshold	Citation
N-oleoyl alanine	Data not available	-	-	-	-
Morphine	Rats	3 mg/kg	Intraperitoneal	No significant effect on mechanical allodynia	[5]
Diclofenac	Rats	20 mg/kg/day	Intraperitoneal	Beneficial effect on mechanical allodynia

Experimental Protocols

Formalin Test

The formalin test is a widely used model of tonic chemical pain that assesses nocifensive behaviors in two distinct phases.

Procedure:

• Animals (typically rats or mice) are placed in a transparent observation chamber for acclimatization for at least 30 minutes before the test.

• A small volume (e.g., 20-50 µL) of dilute formalin solution (typically 1-5%) is injected subcutaneously into the plantar surface of one hind paw.

• Immediately after injection, the animal is returned to the observation chamber.

• Nocifensive behaviors, such as licking, biting, and flinching of the injected paw, are observed and quantified.

• Observations are typically recorded in two phases: Phase I (0-5 minutes post-injection), representing acute nociceptive pain, and Phase II (15-30 minutes post-injection), reflecting inflammatory pain mechanisms.

• The total time spent exhibiting nocifensive behaviors in each phase is recorded and analyzed.

Hot Plate Test

The hot plate test is used to evaluate thermal nociception, primarily measuring the latency to a behavioral response to a heated surface.[4]

Procedure:

• The hot plate apparatus is preheated to a constant temperature (e.g., 52-55°C).

• An animal is placed on the heated surface, and a timer is started simultaneously.

• The latency to the first sign of nociception (e.g., paw licking, jumping) is recorded.

• A cut-off time (e.g., 30-60 seconds) is predetermined to prevent tissue damage. If the animal does not respond within the cut-off time, it is removed, and the cut-off time is recorded as the latency.

• The test is typically performed before and at various time points after the administration of the test compound.

Von Frey Test

The von Frey test is used to assess mechanical allodynia, which is a painful response to a normally non-painful stimulus.

Procedure:

• Animals are placed in individual compartments on an elevated mesh floor, allowing access to the plantar surface of their paws.

• Animals are allowed to acclimate to the testing environment.

• Calibrated von Frey filaments of increasing stiffness are applied to the mid-plantar surface of the hind paw.

• Each filament is applied until it just begins to bend, and the pressure is held for a few seconds.

• A positive response is noted as a sharp withdrawal or flinching of the paw.

• The 50% paw withdrawal threshold is determined using the up-down method, which involves sequentially applying filaments of increasing or decreasing force based on the animal's response.

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway for N-oleoyl alanine

Caption: Proposed mechanism of N-oleoyl alanine's analgesic action.

Experimental Workflow for Preclinical Pain Models

References

• 1. A novel hot-plate test sensitive to hyperalgesic stimuli and non-opioid analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antinociceptive activity of the endogenous fatty acid amide, palmitylethanolamide [escholarship.org]
• 4. ppj.phypha.ir [ppj.phypha.ir]
• 5. Normative Preclinical Algesiometry Data on the von Frey and Radiant Heat Paw-Withdrawal Tests: An Analysis of Data from More Than 8,000 Mice Over 20 Years - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of N-oleoyl alanine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This document provides essential guidance on the proper disposal procedures for N-oleoyl alanine, drawing from safety data sheets of structurally similar compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. This includes safety glasses, gloves, and a lab coat.[1][2] Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of any dust or aerosols.[1][2][3] Avoid generating dust when handling the solid material.[1][2][3]

Spill and Accidental Release Measures

In the event of a spill, immediately contain the material. For solid N-oleoyl alanine, sweep up the material and place it into a suitable, labeled container for disposal.[1][3] Avoid creating dust.[1][2][3] Ensure the area is thoroughly cleaned after the spill has been removed. Prevent the spilled material from entering drains or waterways.[1][3]

Quantitative Data

Property	Value	Source
Molecular Formula	C₂₁H₃₉NO₃	PubChem[4]
Molecular Weight	353.5 g/mol	PubChem[4]
CAS Number	745733-78-2	Cayman Chemical[5]
Solubility in Ethanol	50 mg/ml	Cayman Chemical[5]
Solubility in DMSO	30 mg/ml	Cayman Chemical[5]
Solubility in DMF	10 mg/ml	Cayman Chemical[5]

Disposal Protocol

The primary method for the disposal of N-oleoyl alanine is to offer surplus and non-recyclable solutions to a licensed disposal company.[3] Do not dispose of the material down the drain or into the environment.[1]

Step-by-Step Disposal Procedure:

• Collection: Carefully transfer the waste N-oleoyl alanine into a designated and clearly labeled waste container.

• Container Sealing: Ensure the container is securely sealed to prevent any leakage or spillage.

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Professional Disposal: Arrange for the collection of the chemical waste by a licensed and certified hazardous waste disposal company. Adhere to all local, state, and federal regulations for chemical waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N-oleoyl alanine.

Figure 1. A flowchart outlining the proper disposal procedure for N-oleoyl alanine.

References

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 4. N-Oleoyl alanine | C21H39NO3 | CID 44423663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]

Personal protective equipment for handling N-oleoyl alanine

Essential Safety and Handling Guide for N-oleoyl Alanine

This guide provides crucial safety and logistical information for the handling and disposal of N-oleoyl alanine, ensuring the well-being of laboratory personnel and adherence to safe laboratory practices. The following procedures are designed to offer clear, step-by-step guidance for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

PPE Category	Item	Specifications and Use Guidelines
Hand Protection	Disposable Gloves	Wear standard nitrile or latex laboratory gloves. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices. Wash and dry hands thoroughly after handling.[1]
Eye and Face Protection	Safety Glasses/Goggles	Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1][2] A face shield may be appropriate for larger quantities or when splashing is possible.
Skin and Body Protection	Laboratory Coat	A standard laboratory coat should be worn to prevent skin contact. Ensure it is clean and buttoned.
Respiratory Protection	Dust Mask/Respirator	Not generally required under normal use conditions with adequate ventilation.[1][2] If dust formation is unavoidable, use a NIOSH-approved N95 (US) or P1 (EN 143) dust mask.[1]

Handling and Storage

Handling:

• Ventilation: Ensure adequate ventilation in the work area.[2] If dust is generated, use a fume hood or provide appropriate exhaust ventilation.[1]

• Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing.[2]

• Ingestion and Inhalation: Avoid ingestion and inhalation of the substance.[2] Do not eat, drink, or smoke in the handling area.

• Safe Handling Practices: Use good laboratory hygiene practices. Wash hands thoroughly after handling.

Storage:

• Conditions: Store in a cool, dry, and well-ventilated place.[1] The recommended storage temperature is typically -20°C.[3][4]

• Container: Keep the container tightly closed when not in use.[1]

Spill and Disposal Procedures

Spill Response:

• Avoid Dust Formation: In case of a spill, avoid creating dust.[1][2]

• Ventilate Area: Ensure the area is well-ventilated.

• Containment: Sweep or shovel the spilled solid material into a suitable, labeled container for disposal.[1][2]

• Cleaning: Clean the spill area thoroughly with appropriate cleaning agents.

Disposal Plan:

• Waste Disposal: Dispose of unused product and waste in accordance with local, state, and federal regulations. It is recommended to offer surplus and non-recyclable solutions to a licensed disposal company.[1]

• Contaminated Packaging: Dispose of contaminated packaging in the same manner as the unused product.[1]

First Aid Measures

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical attention.[1][5]

• Skin Contact: In case of skin contact, wash off with soap and plenty of water.[1]

• Eye Contact: If the substance comes into contact with the eyes, flush with water as a precaution.[1][5]

• Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical advice if you feel unwell.[1]

Operational Workflow for Handling N-oleoyl Alanine

The following diagram outlines the standard operational workflow for the safe handling of N-oleoyl alanine, from initial preparation to final disposal.

Caption: Workflow for safe handling of N-oleoyl alanine.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. fishersci.com [fishersci.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Sapphire Bioscience [sapphirebioscience.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]